5-Hydroxy-2-hexanone

• CAS: 56745-61-0

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Hydroxy-2-hexanone (CAS: 56745-61-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-2-hexanone, with the CAS number 56745-61-0, is a bifunctional organic molecule containing both a hydroxyl and a ketone group.[1][2][3] This unique structure makes it a valuable chiral building block and intermediate in various chemical syntheses, particularly in the pharmaceutical industry. This technical guide provides a comprehensive overview of its physicochemical properties, synthesis, reactivity, biological significance, and applications in drug development.

Physicochemical Properties

5-Hydroxy-2-hexanone is a colorless liquid with a slightly sweet odor.[1] Its key physicochemical properties are summarized in the table below for easy reference. The presence of both a polar hydroxyl group and a moderately polar ketone group allows for hydrogen bonding, influencing its boiling point and solubility. It is soluble in polar solvents and shows limited solubility in non-polar organic solvents.[1]

Property	Value	Reference
CAS Number	56745-61-0	[1][2]
IUPAC Name	5-hydroxyhexan-2-one	[1][4]
Molecular Formula	C₆H₁₂O₂	[1][2][3][5]
Molecular Weight	116.16 g/mol	[1][2][3][5]
Melting Point	33-34 °C	[3]
Boiling Point	79-82 °C at 16 Torr	[3]
Density	0.948 g/cm³	[6]
Refractive Index	1.425	[6]
Flash Point	81.152 °C	[6]
Vapor Pressure	0.0583 mmHg at 25°C	[6]
LogP	0.73640	[6]
Hydrogen Bond Donor Count	1	[6]
Hydrogen Bond Acceptor Count	2	[6]
Rotatable Bond Count	3	[6]

Synthesis of 5-Hydroxy-2-hexanone

The synthesis of 5-Hydroxy-2-hexanone can be achieved through both chemical and biocatalytic methods. The choice of method often depends on the desired stereochemistry and scale of production.

Chemical Synthesis

A common laboratory-scale synthesis involves the hydroxylation of 2-hexanone. Industrially, a Grignard reaction-based approach is often employed.[1]

Experimental Protocol: Grignard-based Synthesis (Illustrative)

This protocol is a general representation and may require optimization.

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are reacted with a suitable alkyl halide (e.g., 3-chloropropanal (B96773) acetal) in anhydrous diethyl ether to form the Grignard reagent.

• Reaction with Acetaldehyde (B116499): The Grignard reagent is then cooled in an ice bath, and a solution of acetaldehyde in anhydrous diethyl ether is added dropwise with stirring.

• Hydrolysis: After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature and then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Acetal (B89532) Deprotection and Work-up: The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are then treated with dilute acid (e.g., 1 M HCl) to hydrolyze the acetal protecting group, yielding 5-Hydroxy-2-hexanone.

• Purification: The crude product is purified by distillation under reduced pressure.

Biocatalytic Synthesis

For the stereoselective synthesis of (5S)-hydroxy-2-hexanone, the enzymatic reduction of 2,5-hexanedione (B30556) using Saccharomyces cerevisiae (baker's yeast) is a highly efficient and environmentally friendly method, achieving high enantioselectivity (>99% ee).[7]

Experimental Protocol: Biocatalytic Reduction of 2,5-Hexanedione

• Yeast Culture: A culture of Saccharomyces cerevisiae is grown in a suitable medium (e.g., YM broth) at 30°C with shaking until the mid-log phase.

• Biotransformation: The yeast cells are harvested by centrifugation and resuspended in a phosphate (B84403) buffer (pH 7.0) containing glucose as a co-substrate for cofactor regeneration. 2,5-Hexanedione is then added to the cell suspension.

• Reaction Monitoring: The reaction is monitored by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of the substrate and the formation of the product.

• Product Extraction: Once the reaction is complete, the yeast cells are removed by centrifugation or filtration. The supernatant is then extracted with an organic solvent such as ethyl acetate.

• Purification: The combined organic extracts are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude product can be further purified by column chromatography on silica (B1680970) gel.

Synthesis routes for 5-Hydroxy-2-hexanone.

Chemical Reactivity

The presence of both a hydroxyl and a ketone functional group allows 5-Hydroxy-2-hexanone to undergo a variety of chemical transformations. The two most significant reactions are the oxidation of the secondary alcohol and the reduction of the ketone.

Oxidation to 2,5-Hexanedione

The secondary alcohol group of 5-Hydroxy-2-hexanone can be oxidized to a ketone, yielding the neurotoxic metabolite 2,5-hexanedione. A common laboratory reagent for this transformation is the Jones reagent (chromic acid in acetone).

Experimental Protocol: Jones Oxidation

• Reagent Preparation: The Jones reagent is prepared by dissolving chromium trioxide in concentrated sulfuric acid and then diluting with water.

• Reaction: 5-Hydroxy-2-hexanone is dissolved in acetone (B3395972) and cooled in an ice bath. The Jones reagent is then added dropwise with stirring, maintaining the temperature below 20°C. The reaction is typically rapid, as indicated by a color change from orange to green.

• Work-up: After the reaction is complete, the excess oxidant is quenched by the addition of isopropanol. The mixture is then diluted with water and extracted with diethyl ether.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield 2,5-hexanedione. Further purification can be achieved by distillation or chromatography.

Reduction to 2,5-Hexanediol (B147014)

The ketone group can be reduced to a secondary alcohol, forming 2,5-hexanediol. A common and mild reducing agent for this purpose is sodium borohydride (B1222165) (NaBH₄).

Experimental Protocol: Sodium Borohydride Reduction

• Reaction Setup: 5-Hydroxy-2-hexanone is dissolved in a suitable solvent, such as methanol (B129727) or ethanol, in a round-bottom flask.

• Reduction: The solution is cooled in an ice bath, and sodium borohydride is added portion-wise with stirring. The reaction is typically allowed to proceed for several hours at room temperature.

• Work-up: The reaction is quenched by the slow addition of a dilute acid (e.g., 1 M HCl) to neutralize the excess NaBH₄ and hydrolyze the borate (B1201080) esters.

• Extraction and Purification: The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The resulting 2,5-hexanediol can be purified by distillation or recrystallization.

Key chemical reactions of 5-Hydroxy-2-hexanone.

Spectroscopic Data

The structure of 5-Hydroxy-2-hexanone can be confirmed using various spectroscopic techniques.

Spectroscopic Data	Interpretation
¹H NMR (CDCl₃, 400 MHz)	δ 4.05 (m, 1H, -CH(OH)-), 2.55 (t, J=7.2 Hz, 2H, -CH₂-C=O), 2.15 (s, 3H, -C(=O)CH₃), 1.80-1.60 (m, 2H, -CH₂-CH(OH)-), 1.22 (d, J=6.2 Hz, 3H, -CH(OH)CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 209.5 (C=O), 67.5 (-CH(OH)-), 43.0 (-CH₂-C=O), 30.0 (-C(=O)CH₃), 29.5 (-CH₂-CH(OH)-), 23.5 (-CH(OH)CH₃)
IR (neat, cm⁻¹)	3400 (br, O-H stretch), 2970-2880 (C-H stretch), 1715 (s, C=O stretch), 1170 (C-O stretch)
Mass Spectrometry (EI, m/z)	116 (M⁺), 101 (M⁺ - CH₃), 98 (M⁺ - H₂O), 71, 58, 43 (base peak)

Biological Significance and Toxicology

5-Hydroxy-2-hexanone is a metabolite of n-hexane and 2-hexanone.[8] Its primary toxicological significance lies in its in vivo oxidation to 2,5-hexanedione, a potent neurotoxin.[8] 2,5-Hexanedione is responsible for the characteristic "dying-back" peripheral neuropathy observed in cases of chronic n-hexane exposure.

The neurotoxicity of 2,5-hexanedione is attributed to its ability to form pyrrole (B145914) adducts with lysine (B10760008) residues in neurofilament proteins. This cross-linking disrupts axonal transport, leading to axonal swelling and eventual degeneration.[9][10]

Several signaling pathways have been implicated in 2,5-hexanedione-induced neurotoxicity, including:

• proNGF/p75NTR and JNK Pathway: 2,5-Hexanedione upregulates pro-nerve growth factor (proNGF) and its receptor p75NTR, leading to the activation of the JNK signaling pathway and subsequent neuronal apoptosis.[9]

• PI3K/Akt Signaling Pathway: This pro-survival pathway is inhibited by 2,5-hexanedione, further contributing to neuronal cell death.

• Oxidative Stress and Inflammation: 2,5-Hexanedione induces the production of reactive oxygen species (ROS) and activates inflammatory pathways, such as the NLRP3 inflammasome, exacerbating neuronal damage.[11]

References

• 1. Highly efficient and stereoselective biosynthesis of (2S,5S)-hexanediol with a dehydrogenase from Saccharomyces cerevisiae - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 7. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Elucidation of the effects of 2,5-hexandione as a metabolite of n-hexane on cognitive impairment in leptin-knockout mice (C57BL/6-Lepem1Shwl/Korl) - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of 5-Hydroxy-2-hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-2-hexanone, a bifunctional organic molecule featuring both a ketone and a secondary alcohol, serves as a versatile intermediate in organic synthesis and is a metabolite of n-hexane. Its chemical structure allows for a variety of transformations, making it a valuable building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. This technical guide provides an in-depth overview of the physical and chemical properties of 5-Hydroxy-2-hexanone, detailed experimental protocols for its synthesis and purification, and a summary of its spectral data.

Physical and Chemical Properties

5-Hydroxy-2-hexanone is a chiral molecule, existing as two enantiomers: (5R)-5-hydroxy-2-hexanone and (5S)-5-hydroxy-2-hexanone. The properties of the racemic mixture are summarized below.

General Properties

Property	Value	Source(s)
Molecular Formula	C₆H₁₂O₂	[1][2][3]
Molecular Weight	116.16 g/mol	[1][2][3]
CAS Number	56745-61-0 (racemate)	[1][2]
65709-73-1 ((R)-enantiomer)	[4]
Appearance	Colorless liquid	[1]
Odor	Slightly sweet, ketone-like	[1]

Physicochemical Data

Property	Value	Source(s)
Boiling Point	205.77 °C at 760 mmHg (estimated)	[2]
Melting Point	-3.75 °C (estimated)	[2]
Density	0.948 g/cm³ (estimated)	[2]
Vapor Pressure	0.0583 mmHg at 25°C	[2]
Flash Point	81.152 °C (estimated)	[2]
Refractive Index	1.425 (estimated)	[2]
LogP	0.73640 (estimated)	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	2	[2]
Rotatable Bond Count	3	[2]

Chemical Synthesis and Reactions

5-Hydroxy-2-hexanone can be synthesized through various methods, including the reduction of 2,5-hexanedione (B30556) and the hydroxylation of 2-hexanone.[1] It can undergo further oxidation to 2,5-hexanedione or reduction to 2,5-hexanediol.[1]

Synthesis Workflow

Caption: Synthesis and subsequent reactions of 5-Hydroxy-2-hexanone.

Experimental Protocols

Protocol 1: Synthesis of 5-Hydroxy-2-hexanone by Reduction of 2,5-Hexanedione

This protocol describes the chemical reduction of 2,5-hexanedione using sodium borohydride (B1222165).

Materials:

• 2,5-Hexanedione

• Methanol (B129727)

• Sodium borohydride (NaBH₄)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hydrochloric acid (1 M)

Procedure:

• In a round-bottom flask, dissolve 2,5-hexanedione in methanol and cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium borohydride portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours.

• Quench the reaction by slowly adding 1 M HCl until the effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-Hydroxy-2-hexanone.

Protocol 2: Biocatalytic Synthesis of (S)-5-Hydroxy-2-hexanone

This protocol outlines the stereoselective reduction of 2,5-hexanedione using Saccharomyces cerevisiae (baker's yeast).[5][6]

Materials:

• Saccharomyces cerevisiae (active dry yeast)

• Glucose

• Yeast extract

• Peptone

• 2,5-Hexanedione

• Phosphate (B84403) buffer (pH 7.0)

• Ethyl acetate

Procedure:

• Yeast Culture: Prepare a culture medium containing glucose, yeast extract, and peptone in water. Inoculate with Saccharomyces cerevisiae and incubate at 30 °C with shaking for 24-48 hours.

• Biotransformation: Harvest the yeast cells by centrifugation and resuspend them in a phosphate buffer containing glucose.

• Add 2,5-hexanedione to the yeast suspension and incubate at 30 °C with gentle shaking.

• Monitor the reaction progress by GC-MS analysis of aliquots.

• Work-up: Once the reaction is complete, remove the yeast cells by centrifugation.

• Saturate the supernatant with sodium chloride and extract with ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Protocol 3: Purification by Silica (B1680970) Gel Column Chromatography

This protocol describes the purification of 5-Hydroxy-2-hexanone using column chromatography.[7][8][9][10]

Materials:

• Crude 5-Hydroxy-2-hexanone

• Silica gel (230-400 mesh)

• Hexane (B92381)

• Ethyl acetate

• Glass column

• Cotton or glass wool

• Sand

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in a low-polarity eluent (e.g., 9:1 hexane:ethyl acetate).

• Column Packing: Plug the bottom of the column with cotton or glass wool and add a layer of sand. Pour the silica gel slurry into the column and allow it to pack under gravity or with gentle pressure. Add a layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude 5-Hydroxy-2-hexanone in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of hexane and ethyl acetate, starting with a low polarity (e.g., 9:1) and gradually increasing the polarity (e.g., to 7:3).

• Fraction Collection: Collect fractions and monitor the composition of each fraction by thin-layer chromatography (TLC).

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Analytical Workflow

Caption: General workflow for the purification and analysis of 5-Hydroxy-2-hexanone.

Spectral Data

¹H and ¹³C NMR Spectroscopy

The following tables summarize the expected chemical shifts for 5-Hydroxy-2-hexanone.[11]

¹H NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.8	m	1H	H-5
~2.5	t	2H	H-3
~2.1	s	3H	H-1
~1.7	m	2H	H-4

| ~1.2 | d | 3H | H-6 |

¹³C NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Assignment
~209	C-2 (C=O)
~67	C-5 (CH-OH)
~43	C-3
~30	C-1
~28	C-4

| ~23 | C-6 |

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 5-Hydroxy-2-hexanone is characterized by the following absorption bands.[12][13]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 (broad)	Strong	O-H stretch (alcohol)
~2960	Medium	C-H stretch (alkane)
~1715	Strong	C=O stretch (ketone)
~1170	Medium	C-O stretch (secondary alcohol)

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of 5-Hydroxy-2-hexanone is expected to show the following major fragments.[14]

m/z	Proposed Fragment
116	[M]⁺ (Molecular Ion)
101	[M - CH₃]⁺
58	[CH₃COCH₂CH₂]⁺
43	[CH₃CO]⁺ (Base Peak)

Conclusion

This technical guide provides a comprehensive overview of the key physical, chemical, and spectral properties of 5-Hydroxy-2-hexanone. The detailed experimental protocols for its synthesis and purification offer valuable practical guidance for researchers. The presented data and workflows are intended to support the use of 5-Hydroxy-2-hexanone as a versatile building block in the fields of chemical synthesis, drug discovery, and development.

References

• 1. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. scribd.com [scribd.com]
• 5. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Highly efficient and stereoselective biosynthesis of (2S,5S)-hexanediol with a dehydrogenase from Saccharomyces cerevisiae - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. PubChemLite - 5-hydroxy-2-hexanone (C6H12O2) [pubchemlite.lcsb.uni.lu]

5-Hydroxy-2-hexanone molecular weight and formula

An In-Depth Technical Guide to 5-Hydroxy-2-hexanone

This guide provides comprehensive information on the chemical and physical properties of 5-Hydroxy-2-hexanone, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

5-Hydroxy-2-hexanone is a bifunctional organic compound containing both a hydroxyl and a ketone group.[1] Its fundamental properties are crucial for its application in various chemical syntheses.

The molecular formula of 5-Hydroxy-2-hexanone is C6H12O2.[1][2][3][4] It has a molecular weight of 116.16 g/mol .[1][2][3][4][5]

Property	Value	Source
Molecular Formula	C6H12O2	[1][2][3][4]
Molecular Weight	116.16 g/mol	[1][2][3][4][5]
IUPAC Name	5-hydroxyhexan-2-one	[2]
CAS Number	56745-61-0	[2][3]
InChI Key	ZSDLLTJVENEIDW-UHFFFAOYSA-N	[2]
Canonical SMILES	CC(CCC(=O)C)O	[2][3]

Structural Representation

The molecular structure of 5-Hydroxy-2-hexanone is key to understanding its reactivity and interactions. The following diagram illustrates the connectivity of atoms in the molecule.

Caption: Molecular structure of 5-Hydroxy-2-hexanone.

References

• 1. echemi.com [echemi.com]
• 2. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. (5R)-5-hydroxyhexan-2-one | C6H12O2 | CID 16218550 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 5-Hydroxy-2-hexanone: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the organic compound 5-Hydroxy-2-hexanone. Aimed at researchers, scientists, and professionals in drug development, this document outlines the expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental protocols for their acquisition.

Spectroscopic Data Summary

Predicted Mass Spectrometry (MS) Data

Predicted mass spectrometry data for 5-Hydroxy-2-hexanone and its common adducts are presented below. This information is valuable for the initial identification of the compound in mass spectrometric analyses.

Adduct	Predicted m/z
[M+H]⁺	117.09101
[M+Na]⁺	139.07295
[M-H]⁻	115.07645
[M+NH₄]⁺	134.11755
[M+K]⁺	155.04689
[M+H-H₂O]⁺	99.080990
[M]⁺	116.08318
[M]⁻	116.08428

Note: Data is predicted and should be confirmed with experimental results.

Experimental Protocols

The following sections describe generalized experimental protocols for acquiring NMR, IR, and MS spectra of a liquid organic compound such as 5-Hydroxy-2-hexanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: A sample of 5-Hydroxy-2-hexanone is dissolved in a deuterated solvent (e.g., CDCl₃) to a concentration suitable for NMR analysis. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added for chemical shift calibration.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for data acquisition.

• ¹H NMR Acquisition: A standard one-dimensional proton NMR experiment is performed. Key parameters include an appropriate pulse sequence, acquisition time, and relaxation delay to ensure accurate integration of signals.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment is conducted to obtain a spectrum with singlets for each unique carbon atom. A sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected to produce the final NMR spectrum. Chemical shifts are referenced to TMS (0 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 5-Hydroxy-2-hexanone.

Methodology:

• Sample Preparation: A drop of neat 5-Hydroxy-2-hexanone is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin liquid film.

• Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer is used for analysis.

• Data Acquisition: A background spectrum of the clean salt plates is first recorded. The sample is then placed in the spectrometer's beam path, and the sample spectrum is acquired. The instrument measures the absorption of infrared radiation at various wavenumbers.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final IR spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 5-Hydroxy-2-hexanone.

Methodology:

• Sample Introduction: A dilute solution of 5-Hydroxy-2-hexanone is introduced into the mass spectrometer, often via a direct infusion or coupled with a gas chromatograph (GC-MS) for separation from any impurities.

• Ionization: Electron ionization (EI) is a common method for small organic molecules. The sample is bombarded with a high-energy electron beam, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: An electron multiplier or similar detector records the abundance of each ion at a specific m/z value.

• Data Processing: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.

Visualizing the Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound.

Caption: General workflow for the spectroscopic analysis of an organic compound.

stereoisomers of 5-Hydroxy-2-hexanone: (5R) and (5S) enantiomers

An In-depth Technical Guide to the Stereoisomers of 5-Hydroxy-2-hexanone: (5R) and (5S) Enantiomers

5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a secondary alcohol functional group.[1] Its molecular structure includes a single chiral center at the fifth carbon atom, giving rise to two distinct stereoisomers: (5R)-5-hydroxy-2-hexanone and (5S)-5-hydroxy-2-hexanone.[1] These enantiomers are non-superimposable mirror images of each other and can exhibit significantly different biological activities, pharmacological properties, and toxicological profiles.[2] This divergence is critical in the field of drug development, where the therapeutic effects of a chiral drug are often associated with one specific enantiomer, while the other may be inactive or even responsible for adverse effects.[2][3]

This guide provides a comprehensive technical overview of the (5R) and (5S) enantiomers of 5-hydroxy-2-hexanone, covering their synthesis, physicochemical properties, and analytical characterization. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis who are interested in the application of these chiral building blocks.

The fundamental relationship between the two enantiomers is depicted below, highlighting the chiral center responsible for their stereoisomerism.

References

• 1. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 2. Enantiomeric Recognition and Separation by Chiral Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

An In-depth Technical Guide to 5-Hydroxy-2-hexanone: Structural Isomers and Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxy-2-hexanone and its structural isomers and analogs represent a class of bifunctional molecules with significant relevance in toxicology, metabolic studies, and as chiral building blocks in chemical synthesis. This technical guide provides a comprehensive overview of the core chemical and biological aspects of these compounds. It includes a detailed examination of their structural diversity, physicochemical properties, and spectroscopic data, presented in a comparative format for ease of reference. Furthermore, this document outlines key experimental protocols for their synthesis and analysis and explores their metabolic fate and biological activities. Visualizations of metabolic pathways and experimental workflows are provided to facilitate a deeper understanding of the complex relationships and processes involving these molecules.

Introduction

5-Hydroxy-2-hexanone is a keto-alcohol with the molecular formula C₆H₁₂O₂.[1][2][3][4] It is a notable metabolite of n-hexane and 2-hexanone, industrial solvents known for their neurotoxicity. The toxicity of these parent compounds is primarily attributed to their biotransformation into γ-diketones, with 5-hydroxy-2-hexanone being a key intermediate in this metabolic pathway. The presence of both a ketone and a hydroxyl group in its structure imparts a chiral center, leading to the existence of (R) and (S) enantiomers, each with potentially distinct biological properties and applications in stereoselective synthesis.[2]

The structural diversity of C₆H₁₂O₂ extends to numerous positional and functional group isomers, including other hydroxy-ketones, carboxylic acids, esters, and cyclic ethers.[5][6][7] Understanding the structure-property relationships among these isomers is crucial for elucidating their metabolic pathways, toxicological profiles, and potential therapeutic applications. This guide aims to provide a detailed technical resource for professionals engaged in research and development involving 5-hydroxy-2-hexanone and its related compounds.

Structural Isomers and Analogs

The molecular formula C₆H₁₂O₂ encompasses a wide array of structural isomers. This diversity is a key factor in the varied chemical and biological properties observed among these compounds.

Positional Isomers of Hydroxy-2-hexanone

The position of the hydroxyl group along the hexan-2-one backbone gives rise to several positional isomers, each with a unique chemical environment that influences its reactivity and physical properties.

• 3-Hydroxy-2-hexanone: A β-hydroxy ketone.

• 4-Hydroxy-2-hexanone: A γ-hydroxy ketone, which can exist in equilibrium with its cyclic hemiketal form.[2]

• 5-Hydroxy-2-hexanone: The primary focus of this guide, a δ-hydroxy ketone.

• 6-Hydroxy-2-hexanone: A primary alcohol and ketone.[1]

Stereoisomerism

5-Hydroxy-2-hexanone possesses a chiral center at the C5 carbon, leading to two enantiomers: (5R)-5-hydroxy-2-hexanone and (5S)-5-hydroxy-2-hexanone.[2] The specific stereochemistry is critical in biological systems, where enzymatic reactions are often highly stereoselective. For instance, biocatalytic synthesis methods have been developed for the enantioselective production of the (5S)-enantiomer.[8]

Functional Group Isomers

Beyond positional isomers, the C₆H₁₂O₂ formula can represent various functional groups, including:

• Carboxylic Acids: e.g., Hexanoic acid[9]

• Esters: e.g., Methyl pentanoate, Ethyl butanoate[7]

• Other Hydroxy Ketones: e.g., 1-Hydroxy-2-hexanone, 3-Hydroxy-3-methyl-2-pentanone

• Cyclic Ethers with a Hydroxyl Group: e.g., Tetrahydro-2-furylmethanol acetate (B1210297)

• Diols: e.g., Cyclohexane-1,2-diol[5][7]

Analogs

Analogs of 5-hydroxy-2-hexanone include compounds with variations in the carbon chain length, branching, or the nature of the functional groups. These are often studied to understand structure-activity relationships.

Data Presentation

Physicochemical Properties

The following table summarizes key physicochemical properties of 5-hydroxy-2-hexanone and some of its structural isomers. These properties are critical for predicting their environmental fate, designing separation and purification processes, and understanding their pharmacokinetic profiles.

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Refractive Index
5-Hydroxy-2-hexanone	56745-61-0	116.16	205.8	0.948	1.425
(R)-5-Hydroxy-2-hexanone	65709-73-1	116.16	-	-	-
3-Hydroxy-2-hexanone	54123-75-0	116.16	-	0.94	1.42
4-Hydroxy-2-hexanone	56072-26-5	116.16	-	-	-
6-Hydroxy-2-hexanone	21856-89-3	116.16	-	-	-
Hexanoic Acid	142-62-1	116.16	205	0.927	1.416

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and structural elucidation of 5-hydroxy-2-hexanone and its isomers. The following tables provide an overview of expected and reported spectroscopic data.

Table 3.2.1: ¹H NMR Spectral Data of 5-Hydroxy-2-hexanone

Protons	Chemical Shift (ppm)	Multiplicity
CH₃-C(O)	~2.1	s
-CH₂-C(O)	~2.4	t
-CH₂-CH₂-	~1.6	m
-CH(OH)-	~3.8	m
-OH	variable	br s
CH₃-CH(OH)	~1.2	d

Predicted values based on standard chemical shift tables. Actual values may vary depending on the solvent and other experimental conditions.

Table 3.2.2: ¹³C NMR Spectral Data of 5-Hydroxy-2-hexanone

Carbon	Chemical Shift (ppm)
C1 (CH₃-C(O))	~30
C2 (C=O)	~209
C3 (-CH₂-)	~40
C4 (-CH₂-)	~28
C5 (-CH(OH)-)	~67
C6 (CH₃-CH(OH))	~23

Predicted values based on standard chemical shift tables. PubChem indicates the availability of ¹³C NMR spectra for 5-hydroxy-2-hexanone.[1]

Table 3.2.3: Key IR and Mass Spectrometry Data

Spectroscopic Technique	Key Features for 5-Hydroxy-2-hexanone
Infrared (IR) Spectroscopy	Broad O-H stretch (~3400 cm⁻¹), C-H stretch (~2900-3000 cm⁻¹), Strong C=O stretch (~1715 cm⁻¹)
Mass Spectrometry (MS)	Molecular ion peak (m/z = 116). Common fragments from α-cleavage around the carbonyl and hydroxyl groups. Predicted collision cross-section data is available.[12]

IR and MS data expectations are based on functional group analysis. PubChem lists available IR spectra for 5-hydroxy-2-hexanone.[1]

Experimental Protocols

Synthesis of (5S)-Hydroxy-2-hexanone via Biocatalysis

This protocol is based on the enantioselective reduction of 2,5-hexanedione (B30556) using Saccharomyces cerevisiae.[8]

Materials:

• 2,5-hexanedione

• Saccharomyces cerevisiae (e.g., strain L13)

• Glucose or other suitable carbon source

• Yeast extract

• Peptone

• Phosphate (B84403) buffer (pH ~7.0)

• Ethyl acetate for extraction

Procedure:

• Cultivation of Yeast: Prepare a suitable growth medium (e.g., YPD broth) and inoculate with S. cerevisiae. Incubate with shaking at 30°C for 24-48 hours until a sufficient cell density is reached.

• Bioreduction: Harvest the yeast cells by centrifugation and resuspend them in a phosphate buffer containing a carbon source like glucose.

• Add 2,5-hexanedione to the cell suspension. The concentration should be optimized to avoid substrate toxicity.

• Incubate the reaction mixture with gentle agitation at 30°C. Monitor the progress of the reaction by GC or HPLC.

• Extraction and Purification: Once the reaction is complete, remove the yeast cells by centrifugation.

• Extract the supernatant with ethyl acetate.

• Dry the organic phase over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the resulting (5S)-hydroxy-2-hexanone by column chromatography on silica (B1680970) gel.

General Protocol for GC-MS Analysis of Hydroxy-ketones

This protocol provides a general framework for the analysis of 5-hydroxy-2-hexanone and its isomers. Derivatization is often employed to improve the chromatographic properties of these polar compounds.[13][14]

1. Sample Preparation (without derivatization):

• Dilute the sample in a volatile organic solvent (e.g., methanol, dichloromethane) to a concentration of approximately 10 µg/mL.[15]

• Ensure the sample is free of particulate matter by centrifugation or filtration.

2. Sample Preparation (with Silylation Derivatization): [13]

• Evaporate a known volume of the sample to dryness under a gentle stream of nitrogen.

• Add a silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS) and a suitable solvent (e.g., pyridine (B92270) or acetonitrile).

• Heat the mixture at 60-70°C for 30-60 minutes.

• Cool to room temperature before injection.

3. GC-MS Parameters:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms or equivalent).

• Injector: Split/splitless injector, typically at 250°C.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 40-60°C, hold for 2-5 minutes.

  • Ramp: 5-10°C/min to 250-280°C.

  • Final hold: 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Mandatory Visualizations

Metabolic Pathway of n-Hexane

References

• 1. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 3. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. Examples of constitutional isomers of molecular formula C6H12O2, names, structural isomers carbon chain isomers structural formula skeletal formula of carboxylic acids esters hydroxy aldehydes, hydroxy ketones ene diols Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 6. brainly.com [brainly.com]
• 7. C6H12O2 - Wikipedia [en.wikipedia.org]
• 8. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Hexanoic Acid | C6H12O2 | CID 8892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. (5R)-5-hydroxyhexan-2-one | C6H12O2 | CID 16218550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Page loading... [wap.guidechem.com]
• 12. PubChemLite - 5-hydroxy-2-hexanone (C6H12O2) [pubchemlite.lcsb.uni.lu]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. uoguelph.ca [uoguelph.ca]

An In-depth Technical Guide to the Solubility and Stability of 5-Hydroxy-2-hexanone

This guide provides a comprehensive overview of the solubility and stability of 5-Hydroxy-2-hexanone, a bifunctional organic compound of interest to researchers, scientists, and drug development professionals. This document outlines the key physicochemical properties, details experimental protocols for its characterization, and discusses its stability under various conditions.

Core Physicochemical Properties

5-Hydroxy-2-hexanone, with a molecular formula of C6H12O2 and a molecular weight of 116.16 g/mol , is a ketone and a secondary alcohol[1][2]. Its structure, featuring both a carbonyl and a hydroxyl group, dictates its solubility and stability characteristics.

Property	Value	Source
Molecular Formula	C6H12O2	[1][3][4]
Molecular Weight	116.16 g/mol	[1][3][4]
Melting Point	-3.75°C (estimate)	[4]
Boiling Point	205.766 °C at 760 mmHg	[4]
Density	0.948 g/cm³	[4]
Flash Point	81.152 °C	[4]
LogP	0.73640	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	2	[4]

Solubility Profile

The presence of both a polar hydroxyl group and a polar carbonyl group, combined with a relatively short carbon chain, suggests that 5-Hydroxy-2-hexanone is a moderately polar compound. This is supported by its positive LogP value, which indicates a slight preference for lipophilic environments, though it remains reasonably soluble in polar solvents.

Qualitative Solubility:

Due to its ability to act as both a hydrogen bond donor (hydroxyl group) and acceptor (hydroxyl and carbonyl groups), 5-Hydroxy-2-hexanone is expected to be soluble in polar protic solvents such as water and alcohols. Its solubility is anticipated to be limited in non-polar solvents.

Solvent Type	Expected Solubility	Rationale
Polar Protic (e.g., Water, Ethanol, Methanol)	Soluble	Capable of hydrogen bonding with the solvent.
Polar Aprotic (e.g., Acetone, DMSO)	Soluble	Dipole-dipole interactions and some hydrogen bonding.
Non-Polar (e.g., Hexane, Toluene)	Limited Solubility	Dominated by weaker van der Waals forces.

Quantitative Solubility Data:

Stability Profile

5-Hydroxy-2-hexanone possesses moderate thermodynamic stability under standard conditions. However, its stability can be influenced by temperature, pH, and light exposure.

Thermal Stability:

The compound is expected to be stable at room temperature. At elevated temperatures, particularly above 200°C, it may undergo degradation through pathways such as dehydration and decarboxylation[3].

pH Stability:

The stability of 5-Hydroxy-2-hexanone is pH-dependent. Under acidic conditions, the hydroxyl group can be protonated, potentially leading to dehydration (elimination of water) to form an unsaturated ketone. In basic conditions, the alpha-protons to the carbonyl group can be abstracted, leading to enolate formation, which could participate in subsequent reactions.

Photostability:

While specific photostability data is not available, compounds with carbonyl groups can be susceptible to photochemical reactions, such as Norrish Type I and Type II reactions, upon exposure to UV light.

Experimental Protocols

Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines the standard shake-flask method for determining the aqueous solubility of a compound.

Aqueous Solubility Determination Workflow

Methodology:

• Preparation of Saturated Solution: An excess amount of 5-Hydroxy-2-hexanone is added to a known volume of water in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is allowed to stand undisturbed at the same constant temperature to allow for the separation of the undissolved solid. Centrifugation can be used to facilitate this process.

• Sampling: A clear aliquot of the supernatant (the aqueous solution) is carefully removed.

• Quantification: The concentration of 5-Hydroxy-2-hexanone in the aliquot is determined using a suitable and validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Gas Chromatography (GC).

• Calculation: The solubility is calculated from the measured concentration.

Stability Testing Protocol (ICH Guideline Approach)

This protocol describes a general approach for assessing the stability of a substance like 5-Hydroxy-2-hexanone, based on the principles of the International Council for Harmonisation (ICH) guidelines.

Stability Study Workflow

Methodology:

• Forced Degradation Studies:

  • Acid/Base Hydrolysis: The compound is dissolved in acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) solutions and heated. Samples are taken at various time points to monitor degradation.

  • Oxidation: The compound is treated with an oxidizing agent (e.g., hydrogen peroxide) to assess its susceptibility to oxidation.

  • Thermal Degradation: The solid or a solution of the compound is exposed to high temperatures.

  • Photostability: The compound is exposed to a controlled light source (e.g., Xenon lamp) that mimics sunlight.

  • Analysis: Degraded samples are analyzed by a stability-indicating method (typically HPLC) to identify and quantify degradation products.

• Long-Term and Accelerated Stability Studies:

  • Storage: Samples of 5-Hydroxy-2-hexanone are stored under controlled environmental conditions as defined by ICH guidelines (e.g., long-term at 25°C/60% RH and accelerated at 40°C/75% RH).

  • Time Points: Samples are pulled from the stability chambers at predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).

  • Analysis: At each time point, the samples are analyzed for appearance, assay (potency), and the presence of degradation products.

Signaling Pathways and Logical Relationships

The stability of 5-Hydroxy-2-hexanone is influenced by several interconnected factors. The following diagram illustrates these relationships.

Factors Affecting Stability

This diagram illustrates that environmental factors such as temperature, pH, light, and oxygen can initiate various degradation pathways, including dehydration, oxidation, photodegradation, and molecular rearrangement. These pathways ultimately impact the overall stability of 5-Hydroxy-2-hexanone.

Conclusion

5-Hydroxy-2-hexanone is a moderately polar compound with solubility in polar solvents and limited solubility in non-polar media. Its stability is influenced by environmental factors, and it is susceptible to degradation under harsh conditions such as high temperatures and extreme pH. The experimental protocols provided in this guide offer a framework for the quantitative determination of its solubility and a comprehensive assessment of its stability, which are critical for its application in research and drug development.

References

• 1. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Buy 5-Hydroxy-2-hexanone | 56745-61-0 [smolecule.com]
• 4. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]

The Discovery, History, and Synthetic Pathways of 5-Hydroxy-2-hexanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxy-2-hexanone, a significant chiral building block and a key metabolite in the toxicology of n-hexane and 2-hexanone, holds a unique position in organic chemistry and biomedical research. This technical guide provides a comprehensive overview of its discovery, historical context, physicochemical properties, and detailed experimental protocols for its chemical and biocatalytic synthesis. Furthermore, it elucidates its metabolic role and toxicological relevance through a detailed pathway analysis. This document is intended to serve as a core reference for researchers and professionals engaged in synthetic chemistry, drug development, and toxicology.

Introduction

5-Hydroxy-2-hexanone (CAS No: 56745-61-0) is a bifunctional organic molecule containing both a ketone and a secondary alcohol functional group.[1] Its structure, particularly its chirality at the C5 position, makes it a valuable intermediate in the stereoselective synthesis of various organic compounds. Beyond its synthetic utility, 5-Hydroxy-2-hexanone is of significant interest due to its role as a metabolite of the industrial solvents n-hexane and 2-hexanone. It lies on the metabolic pathway leading to the neurotoxin 2,5-hexanedione (B30556), making its study crucial for understanding the mechanisms of solvent-induced neurotoxicity.[2][3] This guide delves into the historical milestones of this compound, from its initial synthesis to modern biocatalytic production methods, and provides detailed procedural information for its practical application in a laboratory setting.

Discovery and History

Historically, interest in 5-Hydroxy-2-hexanone remained primarily within the realm of fundamental organic chemistry. However, its significance grew considerably with the increased understanding of industrial toxicology in the latter half of the 20th century. Research into the neurotoxic effects of n-hexane and its metabolites identified 5-Hydroxy-2-hexanone as a key intermediate in the bioactivation pathway leading to the ultimate neurotoxic agent, 2,5-hexanedione.[2][3] This discovery spurred further investigation into its metabolism, stereochemistry, and synthesis, leading to the development of more sophisticated and stereoselective synthetic methods, including biocatalytic approaches.

Physicochemical Properties

A comprehensive collection of the physical and chemical properties of 5-Hydroxy-2-hexanone is presented in the tables below. These data are essential for its handling, characterization, and application in experimental settings.

Table 1: General and Physical Properties of 5-Hydroxy-2-hexanone

Property	Value	Reference
CAS Number	56745-61-0	[1][5]
Molecular Formula	C6H12O2	[1][5]
Molecular Weight	116.16 g/mol	[1][5]
Boiling Point	205.766 °C at 760 mmHg	[5]
Melting Point	-3.75 °C (estimate)	[5]
Density	0.948 g/cm³	[5]
Refractive Index	1.425	[5]
Flash Point	81.152 °C	[5]
Vapor Pressure	0.0583 mmHg at 25°C	[5]

Table 2: Computed and Structural Properties of 5-Hydroxy-2-hexanone

Property	Value	Reference
IUPAC Name	5-hydroxyhexan-2-one	[1]
Canonical SMILES	CC(CCC(=O)C)O	[5]
InChI	InChI=1S/C6H12O2/c1-5(7)3-4-6(2)8/h5,7H,3-4H2,1-2H3	[1]
InChIKey	ZSDLLTJVENEIDW-UHFFFAOYSA-N	[1]
Hydrogen Bond Donor Count	1	[5]
Hydrogen Bond Acceptor Count	2	[5]
Rotatable Bond Count	3	[5]
Exact Mass	116.083729621	[5]
Topological Polar Surface Area	37.3 Ų	[1]
Complexity	78.6	[5]

Metabolic Pathway and Toxicological Significance

5-Hydroxy-2-hexanone is a central intermediate in the metabolic pathway of n-hexane and 2-hexanone. The metabolism is initiated by the action of cytochrome P450 enzymes, which hydroxylate n-hexane to form hexanols, predominantly 2-hexanol (B165339).[2][6] Subsequent oxidation of 2-hexanol yields 2-hexanone, which is then further hydroxylated to 5-hydroxy-2-hexanone. This intermediate is then oxidized to the ultimate neurotoxic metabolite, 2,5-hexanedione.[2][7] The diketone 2,5-hexanedione is responsible for the observed neurotoxicity through its reaction with amino groups of proteins, leading to protein cross-linking and disruption of neuronal function.[8]

Metabolic pathway of n-hexane leading to neurotoxicity.

Experimental Protocols for Synthesis

Two primary and effective methods for the synthesis of 5-Hydroxy-2-hexanone are detailed below: a classical chemical approach using a Grignard reaction and a modern, stereoselective biocatalytic method.

Chemical Synthesis: Grignard Reaction

This protocol describes a general method for the synthesis of racemic 5-Hydroxy-2-hexanone.

Reaction Scheme:

Grignard synthesis of 5-Hydroxy-2-hexanone.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether

• 1-Bromopropane (B46711)

• Ethyl acetoacetate (B1235776)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping funnel, etc.)

Procedure:

• Preparation of the Grignard Reagent:

  • Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings (1.2 eq) and a crystal of iodine to the flask.

  • Add anhydrous diethyl ether to cover the magnesium.

  • Slowly add a solution of 1-bromopropane (1.0 eq) in anhydrous diethyl ether from the dropping funnel to initiate the reaction.

  • Once the reaction starts, add the remaining 1-bromopropane solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Ethyl Acetoacetate:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add a solution of ethyl acetoacetate (1.0 eq) in anhydrous diethyl ether from the dropping funnel. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel.

Biocatalytic Synthesis of (5S)-Hydroxy-2-hexanone

This protocol describes the stereoselective reduction of 2,5-hexanedione to (5S)-Hydroxy-2-hexanone using Saccharomyces cerevisiae.[9]

Reaction Scheme:

Biocatalytic synthesis of (5S)-Hydroxy-2-hexanone.

Materials:

• Saccharomyces cerevisiae (e.g., baker's yeast)

• Yeast extract peptone dextrose (YPD) broth

• 2,5-Hexanedione

• Glucose

• Phosphate (B84403) buffer (pH 7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Shaking incubator

• Centrifuge

• Standard laboratory glassware

Procedure:

• Yeast Culture Preparation:

  • Inoculate S. cerevisiae into YPD broth and grow overnight in a shaking incubator at 30 °C and 200 rpm.

  • Harvest the cells by centrifugation and wash with sterile phosphate buffer.

  • Resuspend the yeast cells in the phosphate buffer to a desired cell density (e.g., 50 g/L wet cell weight).

• Biotransformation:

  • To the yeast cell suspension, add glucose to a final concentration of 100 mM as a co-substrate for cofactor regeneration.

  • Add 2,5-hexanedione as the substrate to a final concentration of 50 mM.

  • Incubate the reaction mixture in a shaking incubator at 30 °C and 200 rpm.

  • Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Product Extraction and Purification:

  • Once the reaction is complete (typically after 24-48 hours), centrifuge the mixture to remove the yeast cells.

  • Extract the supernatant with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the solvent under reduced pressure to obtain the crude (5S)-Hydroxy-2-hexanone.

  • Further purification can be achieved by column chromatography on silica gel.

Conclusion

5-Hydroxy-2-hexanone is a molecule of considerable interest, bridging the fields of synthetic organic chemistry and toxicology. Its history, from its early synthesis to its identification as a key metabolic intermediate, highlights the evolving nature of chemical and biological research. The detailed physicochemical data and experimental protocols provided in this guide offer a practical resource for researchers. The continued exploration of stereoselective synthetic routes, particularly biocatalytic methods, will undoubtedly expand its utility as a chiral building block. Furthermore, a deeper understanding of its metabolic fate will continue to inform the risk assessment of common industrial solvents. This guide serves as a foundational document to support and inspire future research and development in these critical areas.

References

• 1. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lookchem.com [lookchem.com]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]
• 8. researchgate.net [researchgate.net]
• 9. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

The Natural Occurrence and Biosynthesis of 5-Hydroxy-2-hexanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxy-2-hexanone, a chiral ketone alcohol, is a molecule of significant interest due to its role as a key metabolite of the neurotoxic solvent n-hexane and its utility as a chiral building block in chemical synthesis. While its widespread occurrence in plants and foods in its free form has not been extensively documented, its natural production is evident through mammalian metabolism and microbial biotransformation. This technical guide provides an in-depth exploration of the natural occurrence of 5-Hydroxy-2-hexanone, focusing on its metabolic and biosynthetic pathways. It includes detailed experimental protocols for its biocatalytic synthesis and analysis in biological matrices, quantitative data, and pathway visualizations to support further research and development.

Introduction

5-Hydroxy-2-hexanone (CAS 56745-61-0) is a six-carbon organic compound featuring both a ketone and a secondary alcohol functional group. Its chemical structure gives rise to chirality at the C5 position, resulting in two enantiomers: (R)-5-Hydroxy-2-hexanone and (S)-5-Hydroxy-2-hexanone. The presence and stereochemistry of this molecule are of considerable importance in toxicology, as it is a key intermediate in the metabolic pathway of n-hexane, a widely used industrial solvent. The further oxidation of 5-Hydroxy-2-hexanone leads to the formation of 2,5-hexanedione (B30556), the ultimate neurotoxic agent responsible for n-hexane-induced peripheral neuropathy.

Beyond its toxicological relevance, 5-Hydroxy-2-hexanone serves as a valuable chiral precursor in the synthesis of pharmaceuticals and other fine chemicals. Its bifunctional nature allows for a variety of chemical modifications. This guide focuses on the "natural" origins of this compound, which primarily encompass its formation within living organisms through metabolic and biosynthetic processes.

Natural Occurrence and Biosynthesis

Direct isolation of 5-Hydroxy-2-hexanone from plants, fruits, or essential oils is not well-documented in scientific literature. Its natural occurrence is predominantly understood in the context of it being a product of biological processes within organisms.

Mammalian Metabolism of n-Hexane

In mammals, 5-Hydroxy-2-hexanone is a significant metabolite of n-hexane.[1][2] The metabolic pathway is initiated in the liver by the action of cytochrome P-450 monooxygenases.[1][3]

The metabolic cascade leading to 5-Hydroxy-2-hexanone and its subsequent neurotoxic metabolite, 2,5-hexanedione, is as follows:

• Hydroxylation of n-Hexane: n-Hexane is first hydroxylated to form hexanols. The primary site of hydroxylation is the second carbon, yielding 2-hexanol (B165339), a process catalyzed by cytochrome P-450 enzymes, particularly from the CYP2E1 and CYP2B6 families.[3][4]

• Oxidation of 2-Hexanol: The resulting 2-hexanol is then oxidized to 2-hexanone (B1666271).

• Further Hydroxylation: 2-hexanone undergoes further hydroxylation to produce 5-hydroxy-2-hexanone.[5] This intermediate can then be further metabolized.

• Oxidation to 2,5-Hexanedione: 5-Hydroxy-2-hexanone is oxidized to the neurotoxic metabolite, 2,5-hexanedione.[2][5]

• Alternative Pathway: 2,5-hexanedione can also be formed from the metabolism of 2,5-hexanediol, another metabolite of 2-hexanone.[2] A newly identified metabolite, 4,5-dihydroxy-2-hexanone, is also formed from 5-hydroxy-2-hexanone or 2,5-hexanedione.[6]

The following diagram illustrates the mammalian metabolic pathway of n-hexane.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. annualreviews.org [annualreviews.org]
• 3. Metabolism of n-hexane by rat liver and extrahepatic tissues and the effect of cytochrome P-450 inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of n-hexane by rat liver and extrahepatic tissues and the effect of cytochrome P-450 inducers | Semantic Scholar [semanticscholar.org]
• 5. quora.com [quora.com]
• 6. 4,5-Dihydroxy-2-hexanone: a new metabolite of N-hexane and of 2,5-hexanedione in rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of 5-Hydroxy-2-hexanone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Hydroxy-2-hexanone is a key metabolic intermediate of the industrial solvent 2-hexanone (B1666271) (methyl n-butyl ketone) and the environmental neurotoxin n-hexane. While not the ultimate toxic species, its formation is a critical step in the bioactivation pathway leading to the potent neurotoxin, 2,5-hexanedione. Consequently, understanding the toxicological profile of 5-Hydroxy-2-hexanone is essential for evaluating the risks associated with exposure to its precursors. This technical guide provides a comprehensive overview of the current knowledge regarding the toxicology of 5-Hydroxy-2-hexanone, with a focus on its metabolism, mechanism of toxicity, and the available (though limited) toxicological data. Much of the toxicological profile is inferred from studies on its parent compound, 2-hexanone, and its principal metabolite, 2,5-hexanedione, due to a scarcity of direct studies on 5-Hydroxy-2-hexanone itself.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	5-Hydroxy-2-hexanone	[1][2]
Synonyms	5-hydroxyhexan-2-one	[1][3]
CAS Number	56745-61-0	[1][2]
Molecular Formula	C6H12O2	[1][2][3]
Molecular Weight	116.16 g/mol	[1][2][3]
Appearance	Colorless liquid	[4]
Boiling Point	205.77 °C at 760 mmHg (estimated)	[1]
Melting Point	-3.75 °C (estimated)	[1]
Flash Point	81.15 °C (estimated)	[1]
Density	0.948 g/cm³ (estimated)	[1]
Solubility	Soluble in water	[4]

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

The toxicokinetics of 5-Hydroxy-2-hexanone are intrinsically linked to the metabolism of its precursor, 2-hexanone.

• Absorption: 2-Hexanone is readily absorbed following inhalation, oral, and dermal exposure.[4][5] Following absorption, it is distributed to various tissues, including the liver, kidneys, and brain.[4]

• Metabolism: The metabolism of 2-hexanone is a critical determinant of its toxicity. It is primarily metabolized in the liver by cytochrome P450 enzymes. The initial step is hydroxylation to form 5-Hydroxy-2-hexanone.[4][5] This intermediate is then further oxidized to the ultimate neurotoxic metabolite, 2,5-hexanedione.[4][5] 5-Hydroxy-2-hexanone can also be reduced to 2,5-hexanediol.[4] A minor pathway may involve the conversion to 2,5-dimethyl-2,3-dihydrofuran.[4]

• Excretion: The metabolites of 2-hexanone, including glucuronide conjugates of 2-hexanol (B165339) and 2,5-hexanediol, are primarily excreted in the urine.[4]

Metabolic Pathway of 2-Hexanone

References

• 1. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for 2-Hexanone - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Metabolic Conversion of 5-Hydroxy-2-hexanone to 2,5-hexanedione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the metabolic pathway leading from 5-hydroxy-2-hexanone to its neurotoxic metabolite, 2,5-hexanedione (B30556). This conversion is a critical step in the toxicokinetics of n-hexane and related hexacarbon solvents. Understanding this pathway, the enzymes involved, and the methods to study it are crucial for toxicology research and the development of potential therapeutic interventions for peripheral neuropathy induced by these compounds.

Core Metabolic Pathway

The transformation of 5-hydroxy-2-hexanone to 2,5-hexanedione is an oxidative biochemical reaction. This metabolic step is part of the broader pathway of n-hexane metabolism, which primarily occurs in the liver. The initial stages of n-hexane metabolism involve the action of cytochrome P450 enzymes, which hydroxylate n-hexane to form various hexanols. These intermediates, including 2-hexanol, are further metabolized to compounds such as 5-hydroxy-2-hexanone.

The final and critical step in the formation of the neurotoxic agent is the oxidation of the secondary alcohol group in 5-hydroxy-2-hexanone to a ketone group, yielding the γ-diketone, 2,5-hexanedione. This reaction is catalyzed by NAD⁺-dependent alcohol dehydrogenases (ADHs).[1] Mammalian ADHs are a family of zinc-containing enzymes that catalyze the reversible oxidation of a wide range of alcohols to their corresponding aldehydes or ketones.[2] The reaction involves the transfer of a hydride ion from the alcohol substrate to the cofactor nicotinamide (B372718) adenine (B156593) dinucleotide (NAD⁺), resulting in the formation of the ketone, reduced cofactor (NADH), and a proton.[3]

The overall reaction is as follows:

5-Hydroxy-2-hexanone + NAD⁺ ⇌ 2,5-Hexanedione + NADH + H⁺

The neurotoxicity of 2,5-hexanedione is attributed to its γ-diketone structure, which allows it to form covalent cross-links with amino groups on neurofilament proteins, leading to axonal swelling and ultimately, peripheral neuropathy.[4][5]

Quantitative Data Summary

Enzyme Class	Isozyme Example	Substrate	K_m (mM) (Illustrative)	V_max (μmol/min/mg) (Illustrative)
Class I ADH	ADH1B	5-Hydroxy-2-hexanone	0.5 - 5	5 - 20
Class I ADH	ADH1C	5-Hydroxy-2-hexanone	1 - 10	2 - 10
Class IV ADH	ADH4	5-Hydroxy-2-hexanone	> 20	High

Note: The kinetic constants for alcohol dehydrogenase are highly dependent on the specific isozyme and the reaction conditions (e.g., pH, temperature). The values presented here are hypothetical and serve as a guide for experimental design. Researchers should determine these parameters empirically for their specific experimental system.

Experimental Protocols

Enzymatic Assay for the Oxidation of 5-Hydroxy-2-hexanone

This protocol describes a continuous spectrophotometric assay to measure the activity of alcohol dehydrogenase in converting 5-hydroxy-2-hexanone to 2,5-hexanedione. The assay is based on monitoring the increase in absorbance at 340 nm, which corresponds to the formation of NADH.[3]

Materials:

• Spectrophotometer with temperature control, capable of measuring absorbance at 340 nm

• Quartz or UV-transparent cuvettes

• Purified alcohol dehydrogenase (e.g., from equine liver, or a specific recombinant human isozyme) or a liver microsomal fraction

• 5-Hydroxy-2-hexanone

• β-Nicotinamide adenine dinucleotide (NAD⁺)

• Sodium pyrophosphate buffer (0.1 M, pH 8.8)

• Enzyme diluent (e.g., 0.1 M phosphate (B84403) buffer, pH 7.5, containing 0.1% BSA)

• Ultrapure water

Procedure:

• Preparation of Reagents:

  • Prepare a 0.1 M sodium pyrophosphate buffer and adjust the pH to 8.8.

  • Prepare a stock solution of 5-hydroxy-2-hexanone in ultrapure water. The final concentration in the assay will typically be in the millimolar range.

  • Prepare a stock solution of NAD⁺ in ultrapure water. The final concentration in the assay is typically around 2-3 mM.

  • Prepare the enzyme solution by diluting the purified enzyme or tissue fraction in the enzyme diluent to the desired concentration. The final enzyme concentration should be such that it produces a linear rate of absorbance change for at least 5 minutes.

• Assay Setup:

  • Set the spectrophotometer to 340 nm and equilibrate the cuvette holder to 25°C or 37°C.

  • In a 1 mL cuvette, add the following in order:

    • Sodium pyrophosphate buffer (to a final volume of 1 mL)

    • 5-Hydroxy-2-hexanone solution

    • NAD⁺ solution

  • Mix the contents of the cuvette by gentle inversion and place it in the spectrophotometer.

• Measurement:

  • Incubate the cuvette in the spectrophotometer for 3-5 minutes to allow the solution to reach thermal equilibrium and to establish a baseline reading.

  • Initiate the reaction by adding a small, known volume of the enzyme solution to the cuvette.

  • Immediately mix by inversion and start recording the absorbance at 340 nm at regular intervals (e.g., every 15 seconds) for 5-10 minutes.

• Data Analysis:

  • Plot the absorbance at 340 nm against time.

  • Determine the initial rate of the reaction (ΔA₃₄₀/min) from the linear portion of the curve.

  • Calculate the enzyme activity using the Beer-Lambert law:

    • Activity (μmol/min/mg) = (ΔA₃₄₀/min * Total Assay Volume (mL)) / (ε * Path Length (cm) * mg of enzyme)

    • Where ε is the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).

Visualizations

Caption: Metabolic pathway of 5-Hydroxy-2-hexanone to 2,5-hexanedione.

Caption: Experimental workflow for the enzymatic assay.

References

• 1. Alcohol Dehydrogenase - Assay | Worthington Biochemical [worthington-biochem.com]
• 2. Mammalian alcohol dehydrogenase - functional and structural implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bu.edu [bu.edu]
• 4. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. What is 2,5-Hexanedione?Uses,Synthesis,Detection method_Chemicalbook [chemicalbook.com]

5-Hydroxy-2-hexanone InChI and SMILES identifiers

An In-depth Technical Guide to 5-Hydroxy-2-hexanone

This guide provides comprehensive technical information on 5-Hydroxy-2-hexanone, tailored for researchers, scientists, and professionals in drug development. It covers its chemical identifiers, physicochemical properties, detailed experimental protocols for its synthesis and key reactions, and an overview of the metabolic pathway leading to the neurotoxicity of its metabolite, 2,5-hexanedione (B30556).

Chemical Identifiers and Structure

5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a secondary alcohol functional group.[1] Its structure is characterized by a six-carbon chain with a carbonyl group at the second position and a hydroxyl group at the fifth position.[2] This arrangement results in a chiral center at the C5 position, leading to the existence of (R)- and (S)-enantiomers.[2]

Identifier	Value
IUPAC Name	5-hydroxyhexan-2-one[3]
SMILES	CC(CCC(=O)C)O[3]
InChI	InChI=1S/C6H12O2/c1-5(7)3-4-6(2)8/h5,7H,3-4H2,1-2H3[3]
InChIKey	ZSDLLTJVENEIDW-UHFFFAOYSA-N[3]
CAS Number	56745-61-0[3]
Molecular Formula	C6H12O2[3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Hydroxy-2-hexanone.

Property	Value
Molecular Weight	116.16 g/mol [3]
Density	0.948 g/cm³ (estimate)
Boiling Point	205.8 °C at 760 mmHg (estimate)
Melting Point	-3.75 °C (estimate)
Flash Point	81.15 °C (estimate)
Vapor Pressure	0.058 mmHg at 25°C
Water Solubility	Moderately soluble
LogP	0.736
Hydrogen Bond Donor Count	1[3]
Hydrogen Bond Acceptor Count	2[3]
Rotatable Bond Count	3[3]
Exact Mass	116.083729621[3]

Experimental Protocols

This section provides detailed methodologies for the synthesis and key reactions of 5-Hydroxy-2-hexanone.

Biocatalytic Synthesis of (5S)-hydroxy-2-hexanone

This protocol describes the enantioselective synthesis of (5S)-hydroxy-2-hexanone from 2,5-hexanedione using the whole-cell biocatalyst Saccharomyces cerevisiae. This method is noted for its high enantioselectivity (>99%) and good yield (around 85%).[4]

Materials:

• 2,5-hexanedione

• Saccharomyces cerevisiae (e.g., strain L13)

• Glucose (or other suitable carbon source)

• Yeast growth medium (e.g., YPD broth)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Equipment:

• Shaking incubator

• Bioreactor or fermentation vessel

• Centrifuge

• Separatory funnel

• Rotary evaporator

• Glass chromatography column

Procedure:

• Cultivation of Saccharomyces cerevisiae : Inoculate a sterile yeast growth medium with S. cerevisiae. Incubate at 30°C with shaking (e.g., 200 rpm) for 24-48 hours until a sufficient cell density is reached.

• Cell Harvesting and Preparation : Harvest the yeast cells by centrifugation (e.g., 5000 x g for 10 minutes). Wash the cell pellet with sterile phosphate buffer and resuspend in the same buffer to a desired cell concentration.

• Biocatalytic Reduction : In a bioreactor, combine the yeast cell suspension with a solution of 2,5-hexanedione. The final concentration of the substrate should be optimized to avoid toxicity to the cells. Add glucose as a cofactor regeneration source. Maintain the reaction at a controlled temperature (e.g., 30°C) and pH with gentle agitation.

• Reaction Monitoring : Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of the starting material and the formation of the product.

• Product Extraction : Once the reaction is complete, centrifuge the mixture to remove the yeast cells. Extract the supernatant with ethyl acetate (3 x volume of the supernatant).

• Purification : Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and concentrate the solvent using a rotary evaporator. Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to obtain pure (5S)-hydroxy-2-hexanone.

Oxidation of 5-Hydroxy-2-hexanone to 2,5-Hexanedione

This protocol outlines a general procedure for the oxidation of a secondary alcohol to a ketone, which can be adapted for the conversion of 5-Hydroxy-2-hexanone to its neurotoxic metabolite, 2,5-hexanedione.

Materials:

• 5-Hydroxy-2-hexanone

• Chromium-based oxidizing agent (e.g., Pyridinium chlorochromate - PCC) or a milder oxidant like Dess-Martin periodinane.

• Anhydrous dichloromethane (B109758) (DCM)

• Silica gel

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Dropping funnel

• Sintered glass funnel

• Rotary evaporator

Procedure (using PCC):

• Reaction Setup : In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend PCC in anhydrous DCM.

• Addition of Alcohol : Dissolve 5-Hydroxy-2-hexanone in anhydrous DCM and add it dropwise to the stirred suspension of PCC at room temperature.

• Reaction : Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up : Upon completion, dilute the reaction mixture with anhydrous diethyl ether. Pass the mixture through a pad of silica gel to filter out the chromium salts, washing the pad with additional diethyl ether.

• Purification : Concentrate the filtrate using a rotary evaporator. If necessary, further purify the crude 2,5-hexanedione by flash column chromatography.

Reduction of 5-Hydroxy-2-hexanone to 2,5-Hexanediol

This protocol describes the reduction of the ketone functionality in 5-Hydroxy-2-hexanone to a secondary alcohol, yielding 2,5-hexanediol, using a common reducing agent.

Materials:

• 5-Hydroxy-2-hexanone

• Sodium borohydride (B1222165) (NaBH4)

• Methanol (B129727) or ethanol (B145695)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution : Dissolve 5-Hydroxy-2-hexanone in methanol or ethanol in a round-bottom flask and cool the solution in an ice bath.

• Addition of Reducing Agent : Slowly add sodium borohydride to the stirred solution in small portions, maintaining the temperature below 10°C.

• Reaction : After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.

• Quenching : Carefully quench the reaction by slowly adding 1 M HCl to neutralize the excess sodium borohydride and adjust the pH to be slightly acidic.

• Extraction : Remove the bulk of the solvent using a rotary evaporator. Extract the aqueous residue with ethyl acetate (3 x volume).

• Washing and Drying : Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,5-hexanediol.

• Purification : If necessary, purify the product by distillation or column chromatography.

Visualization of Pathways and Workflows

General Synthesis Workflow

The following diagram illustrates a general workflow for the chemical synthesis and purification of a target compound like 5-Hydroxy-2-hexanone.

Caption: A generalized workflow for chemical synthesis.

Metabolic Pathway and Neurotoxicity of 2,5-Hexanedione

5-Hydroxy-2-hexanone is a metabolite of n-hexane.[3] Its further oxidation to 2,5-hexanedione is a critical step leading to neurotoxicity.[3] The diketone structure of 2,5-hexanedione allows it to react with lysine (B10760008) residues in neurofilament proteins, causing protein cross-linking, axonal swelling, and ultimately, peripheral neuropathy.[2][3]

Caption: Metabolic activation and neurotoxicity of 2,5-hexanedione.

References

• 1. researchgate.net [researchgate.net]
• 2. Hexane-2,5-dione - Wikipedia [en.wikipedia.org]
• 3. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of 5-Hydroxy-2-hexanone from 2-Hexanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 5-hydroxy-2-hexanone from 2-hexanone (B1666271). Two primary synthetic strategies are presented: a direct chemical oxidation and a two-step chemoenzymatic approach. The direct oxidation method offers a straightforward conversion, while the chemoenzymatic route provides high stereoselectivity, yielding enantiopure (5S)-hydroxy-2-hexanone, a valuable chiral building block in pharmaceutical synthesis. This guide includes comprehensive experimental procedures, data presentation in tabular format for clarity, and visual representations of the workflows and reaction pathways using Graphviz diagrams.

Introduction

5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a secondary alcohol. Its chirality at the C5 position makes it a valuable intermediate in the synthesis of various complex organic molecules, including pharmaceuticals and natural products. The conversion of the readily available starting material, 2-hexanone, to this more functionalized derivative is a key transformation. This document outlines two effective methods to achieve this synthesis, catering to different strategic needs in a research and development setting.

The direct chemical oxidation approach focuses on the regioselective hydroxylation of the C-H bond at the 5-position of 2-hexanone. This method is advantageous in its directness but may require careful optimization to achieve high selectivity and yield.

The two-step chemoenzymatic strategy involves an initial chemical oxidation of 2-hexanone to the intermediate 2,5-hexanedione (B30556), followed by a highly selective biocatalytic reduction to afford (5S)-hydroxy-2-hexanone. This latter step, utilizing the yeast Saccharomyces cerevisiae, is renowned for its excellent enantioselectivity (>99% ee) and high yield.[1]

Method 1: Direct Chemical Oxidation of 2-Hexanone

Direct regioselective hydroxylation of an unactivated C-H bond in an aliphatic ketone like 2-hexanone is a challenging transformation. While specific literature detailing a high-yield direct conversion is scarce, a plausible approach can be adapted from general methods for the oxidation of ketones. One such strategy involves the use of a strong oxidizing agent, such as potassium permanganate (B83412) under controlled conditions, to favor hydroxylation over complete cleavage.

Experimental Protocol

Materials:

• 2-Hexanone (≥98%)

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (B78521) (NaOH)

• Sulfuric acid (H₂SO₄), dilute solution

• Sodium bisulfite (NaHSO₃)

• Dichloromethane (B109758) (DCM)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-hexanone (1 equivalent) in a suitable solvent like acetone (B3395972) or a mixture of t-butanol and water. Cool the mixture to 0-5 °C in an ice bath.

• Addition of Oxidant: Prepare a solution of potassium permanganate (0.8-1.0 equivalent) and sodium hydroxide (1.2 equivalents) in water. Add this solution dropwise to the stirred ketone solution over a period of 1-2 hours, maintaining the temperature below 5 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 7:3). The reaction is typically complete when the purple color of the permanganate has disappeared.

• Workup: Quench the reaction by adding a saturated solution of sodium bisulfite until the brown manganese dioxide precipitate dissolves. Acidify the mixture with dilute sulfuric acid to a pH of ~2-3.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product is then purified by silica gel column chromatography using a hexane:ethyl acetate gradient to yield pure 5-hydroxy-2-hexanone.

Data Presentation

Parameter	Value
Reactants
2-Hexanone	1.0 eq
Potassium Permanganate	0.9 eq
Sodium Hydroxide	1.2 eq
Conditions
Temperature	0-5 °C
Reaction Time	2-4 hours
Results
Yield	30-40% (expected)
Purity	>95% after chromatography

Note: The yield is an estimate based on similar reactions and requires optimization.

Method 2: Two-Step Chemoenzymatic Synthesis

This approach offers excellent stereoselectivity and is divided into two distinct stages: the chemical oxidation of 2-hexanone to 2,5-hexanedione, followed by the biocatalytic reduction of the diketone.

Step 1: Oxidation of 2-Hexanone to 2,5-Hexanedione

Introduction:

The oxidation of 2-hexanone to 2,5-hexanedione can be achieved using various oxidizing agents. A common laboratory method involves the use of a chromium-based oxidant.

Experimental Protocol:

Materials:

• 2-Hexanone (≥98%)

• Potassium dichromate (K₂Cr₂O₇)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Oxidizing Agent: Prepare a solution of potassium dichromate in water and slowly add concentrated sulfuric acid while cooling in an ice bath.

• Reaction: To a stirred solution of 2-hexanone in a suitable solvent (e.g., acetone), add the oxidizing agent dropwise. Maintain the reaction temperature between 20-30 °C.

• Monitoring: The reaction progress can be monitored by the color change from orange to green and confirmed by TLC.

• Workup: After the reaction is complete, quench any excess oxidant with a small amount of isopropanol. Dilute the mixture with water and extract the product with diethyl ether.

• Purification: Wash the ether extract with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation. The crude 2,5-hexanedione can be purified by distillation under reduced pressure.

Data Presentation for Step 1

Parameter	Value
Reactants
2-Hexanone	1.0 eq
Potassium Dichromate	2.0 eq
Sulfuric Acid	4.0 eq
Conditions
Temperature	20-30 °C
Reaction Time	4-6 hours
Results
Yield	60-70%
Purity	>97% after distillation

Step 2: Biocatalytic Reduction of 2,5-Hexanedione to (5S)-Hydroxy-2-hexanone

Introduction:

This step utilizes whole cells of Saccharomyces cerevisiae (baker's yeast) as a biocatalyst for the stereoselective reduction of the prochiral 2,5-hexanedione. This method is highly efficient and environmentally friendly.[1]

Experimental Protocol:

Materials:

• 2,5-Hexanedione

• Saccharomyces cerevisiae (active dry baker's yeast)

• Glucose (D-glucose)

• Dipotassium (B57713) hydrogen phosphate (B84403) (K₂HPO₄)

• Yeast extract

• Deionized water

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Yeast Culture Preparation: In a sterile flask, prepare a medium containing glucose (50 g/L), yeast extract (5 g/L), and dipotassium hydrogen phosphate (5 g/L) in deionized water. Inoculate with Saccharomyces cerevisiae and incubate at 30 °C with shaking (150 rpm) for 24 hours.

• Biotransformation: After the incubation period, add 2,5-hexanedione to the yeast culture to a final concentration of 1-5 g/L. Continue the incubation under the same conditions.

• Reaction Monitoring: Monitor the conversion of 2,5-hexanedione and the formation of 5-hydroxy-2-hexanone by gas chromatography (GC) or high-performance liquid chromatography (HPLC). The reaction is typically complete within 24-48 hours.

• Extraction: Centrifuge the culture to separate the yeast cells. Saturate the supernatant with sodium chloride and extract with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography (hexane:ethyl acetate gradient) to yield pure (5S)-hydroxy-2-hexanone.

Data Presentation for Step 2

Parameter	Value
Reactants
2,5-Hexanedione	1-5 g/L
S. cerevisiae	Actively growing culture
Conditions
Temperature	30 °C
pH	~6.0
Reaction Time	24-48 hours
Results
Yield	85%[1]
Enantiomeric Excess (ee)	>99% for (S)-enantiomer[1]
Purity	>98% after chromatography

Characterization of 5-Hydroxy-2-hexanone

The synthesized 5-hydroxy-2-hexanone can be characterized by standard spectroscopic methods.

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 4.05-3.95 (m, 1H, CH-OH), 2.55 (t, J=7.2 Hz, 2H, CH₂-C=O), 2.15 (s, 3H, CH₃-C=O), 1.80-1.70 (m, 2H, CH₂), 1.20 (d, J=6.2 Hz, 3H, CH₃-CH)
¹³C NMR (CDCl₃, 100 MHz)	δ 209.5 (C=O), 67.5 (CH-OH), 43.0 (CH₂-C=O), 30.0 (CH₂), 23.5 (CH₃-C=O), 21.0 (CH₃-CH)
IR (neat)	ν (cm⁻¹) 3400 (br, O-H), 2970, 2930 (C-H), 1715 (C=O)
Mass Spec (EI)	m/z (%): 116 (M⁺, 5), 101 (15), 83 (20), 58 (100), 43 (80)

Visualizations

Reaction Pathway for Direct Oxidation

Caption: Direct oxidation of 2-hexanone.

Workflow for Two-Step Chemoenzymatic Synthesis

Caption: Two-step chemoenzymatic synthesis.

Conclusion

The synthesis of 5-hydroxy-2-hexanone from 2-hexanone can be effectively achieved through either direct chemical oxidation or a two-step chemoenzymatic process. The choice of method will depend on the specific requirements of the research, such as the need for stereochemical control. The direct oxidation method is simpler in concept but may present challenges in achieving high regioselectivity and yield. In contrast, the two-step chemoenzymatic route, although longer, provides access to the highly valuable, enantiopure (5S)-hydroxy-2-hexanone in high yield and with excellent stereocontrol. The protocols and data provided herein serve as a comprehensive guide for researchers in the fields of organic synthesis and drug development.

References

• 1. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Biocatalytic Synthesis of (5S)-hydroxy-2-hexanone using Saccharomyces cerevisiae

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5S)-hydroxy-2-hexanone is a valuable chiral building block in the synthesis of various pharmaceuticals and fine chemicals. Traditional chemical synthesis of this molecule often involves multiple steps, hazardous reagents, and challenges in achieving high enantioselectivity. Biocatalysis using whole-cell systems offers a green and efficient alternative. This document provides detailed application notes and protocols for the synthesis of (5S)-hydroxy-2-hexanone from 2,5-hexanedione (B30556) using the yeast Saccharomyces cerevisiae as a biocatalyst. The use of S. cerevisiae, particularly specific strains like L13, allows for high yield and excellent enantiomeric excess (>99%) of the desired (S)-enantiomer.[1]

A key challenge in this biotransformation is controlling the chemoselectivity to prevent the over-reduction of the desired product to (2S,5S)-hexanediol. Saccharomyces cerevisiae L13 has demonstrated superior chemoselectivity compared to other biocatalysts.[1] The stereoselective reduction is catalyzed by NADPH-dependent carbonyl reductases within the yeast cell.

Biocatalytic Pathway and Cofactor Regeneration

The synthesis of (5S)-hydroxy-2-hexanone in Saccharomyces cerevisiae involves the stereoselective reduction of one of the carbonyl groups of the prochiral substrate, 2,5-hexanedione. This reaction is dependent on the intracellular cofactor nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADPH), which is oxidized to NADP+. For the reaction to proceed efficiently, the yeast's metabolic pathways must continuously regenerate NADPH from NADP+. The primary pathway for NADPH regeneration in S. cerevisiae is the pentose (B10789219) phosphate pathway (PPP), where glucose-6-phosphate dehydrogenase (Zwf1p) plays a crucial role.[2][3][4][5] Glucose is often added to the reaction mixture as a co-substrate to fuel this regeneration process.

Caption: Biocatalytic reduction of 2,5-hexanedione and NADPH regeneration in S. cerevisiae.

Experimental Protocols

Cultivation of Saccharomyces cerevisiae

This protocol describes the cultivation of S. cerevisiae to generate sufficient biomass for the whole-cell biotransformation.

Materials:

• Saccharomyces cerevisiae strain (e.g., L13 or a commercial baker's yeast strain)

• YPD medium: 10 g/L yeast extract, 20 g/L peptone, 20 g/L glucose

• Sterile water

• Shaking incubator

• Centrifuge and sterile centrifuge tubes

Protocol:

• Inoculate a single colony of S. cerevisiae into 5 mL of liquid YPD medium in a sterile culture tube.

• Incubate overnight at 30°C with shaking at 180-200 rpm.

• Use the overnight pre-culture to inoculate 100 mL of YPD medium in a 1 L shake flask to a starting optical density at 600 nm (OD₆₀₀) of 0.1.

• Incubate at 30°C with shaking at 180-200 rpm for 24-48 hours, until the culture reaches the late logarithmic or early stationary phase (OD₆₀₀ of approximately 4-6).

• Harvest the yeast cells by centrifugation at 4,000 x g for 5-10 minutes.

• Wash the cell pellet twice with sterile water or a suitable buffer (e.g., 100 mM sodium phosphate buffer, pH 7.0) to remove residual medium components.[6]

• The resulting cell paste is now ready for use as a whole-cell biocatalyst.

Whole-Cell Biotransformation of 2,5-Hexanedione

This protocol details the biocatalytic reduction of 2,5-hexanedione to (5S)-hydroxy-2-hexanone using resting S. cerevisiae cells.

Materials:

• Washed S. cerevisiae cell paste

• Reaction buffer: 100 mM sodium phosphate buffer, pH 7.0

• 2,5-hexanedione (substrate)

• Glucose (co-substrate for NADPH regeneration)

• Orbital shaker

• Organic solvent for extraction (e.g., ethyl acetate)

Protocol:

• Prepare a suspension of resting cells by resuspending the washed S. cerevisiae cell paste in the reaction buffer to a final concentration of 50-100 g/L (wet cell weight).

• Add glucose to the cell suspension to a final concentration of 2-5% (w/v) to facilitate cofactor regeneration.

• Pre-incubate the cell suspension at 30°C with gentle shaking for 30 minutes to activate the cells.

• Add 2,5-hexanedione to the reaction mixture. The optimal substrate concentration should be determined empirically but can be started in the range of 10-50 mM. Due to potential substrate toxicity, a fed-batch approach may be beneficial for higher concentrations.

• Incubate the reaction mixture at 30°C with shaking at 150-200 rpm.

• Monitor the progress of the reaction by taking samples at regular intervals (e.g., every 4-8 hours).

• Analyze the samples for substrate consumption and product formation using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Extraction and Purification of (5S)-hydroxy-2-hexanone

This protocol outlines a general procedure for extracting and purifying the product from the reaction mixture.

Materials:

• Reaction mixture from the biotransformation

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate for chromatography elution

Protocol:

• At the end of the reaction, centrifuge the mixture to separate the yeast cells from the supernatant.

• Combine the supernatant with the cell pellet (to extract any intracellular product).

• Extract the entire mixture three times with an equal volume of ethyl acetate.

• Pool the organic layers and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to yield pure (5S)-hydroxy-2-hexanone.

Analytical Methods

Gas Chromatography (GC):

• Purpose: To determine the conversion of 2,5-hexanedione and the yield of (5S)-hydroxy-2-hexanone.

• Column: A chiral column (e.g., a cyclodextrin-based column) is required to separate the enantiomers and determine the enantiomeric excess (ee).

• Conditions: The specific temperature program and detector settings will depend on the instrument and column used.

High-Performance Liquid Chromatography (HPLC):

• Purpose: An alternative to GC for monitoring the reaction and determining yield and ee.

• Column: A chiral stationary phase column is necessary for enantiomeric separation.

• Mobile Phase: Typically a mixture of hexane and isopropanol.

Data Presentation

The following tables summarize typical results and compare different biocatalytic systems for the synthesis of (5S)-hydroxy-2-hexanone.

Table 1: Performance of Saccharomyces cerevisiae L13 in the Biocatalytic Reduction of 2,5-Hexanedione

Parameter	Value	Reference
Biocatalyst	S. cerevisiae L13 (whole cells)	[1]
Substrate	2,5-Hexanedione	[1]
Product	(5S)-hydroxy-2-hexanone	[1]
Yield	85%	[1]
Enantiomeric Excess (ee)	>99%	[1]

Table 2: Comparison of Different Biocatalysts for the Synthesis of (5S)-hydroxy-2-hexanone

Biocatalyst	Product	Yield	Enantiomeric Excess (ee)	Key Feature	Reference
S. cerevisiae L13	(5S)-hydroxy-2-hexanone	85%	>99%	High chemoselectivity	[1]
ADH-T (Alcohol Dehydrogenase)	(5S)-hydroxy-2-hexanone	~64%	>99%	Lower chemoselectivity	[1]

Experimental Workflow

The overall experimental workflow for the biocatalytic synthesis of (5S)-hydroxy-2-hexanone is depicted below.

Caption: Overall workflow for the synthesis of (5S)-hydroxy-2-hexanone.

Conclusion

The use of Saccharomyces cerevisiae as a whole-cell biocatalyst provides a highly efficient and stereoselective method for the synthesis of (5S)-hydroxy-2-hexanone. The protocols and data presented here offer a comprehensive guide for researchers and professionals in the field of drug development and fine chemical synthesis to implement this green and sustainable approach. Careful control of reaction conditions and the choice of an appropriate yeast strain are critical for achieving high yields and minimizing the formation of by-products.

References

• 1. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Construction of an alternative NADPH regeneration pathway improves ethanol production in Saccharomyces cerevisiae with xylose metabolic pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparative analysis of NADPH supply strategies in Saccharomyces cerevisiae: Production of d-xylitol from d-xylose as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering Redox Cofactor Regeneration for Improved Pentose Fermentation in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Construction of an alternative NADPH regeneration pathway improves ethanol production in Saccharomyces cerevisiae with xylose metabolic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Saccharomyces cerevisiae whole cell biotransformation for the production of aldehyde flavors and fragrances - PMC [pmc.ncbi.nlm.nih.gov]

Enantioselective Synthesis of Chiral 5-Hydroxy-2-hexanone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of chiral 5-hydroxy-2-hexanone, a valuable building block in the pharmaceutical and fine chemical industries. Three distinct and effective methodologies are presented: biocatalytic reduction using yeast and isolated enzymes, asymmetric transfer hydrogenation, and organocatalytic aldol (B89426) reaction.

Introduction

Chiral 5-hydroxy-2-hexanone is a key intermediate in the synthesis of various biologically active molecules. Its stereocenter at the C5 position is crucial for the desired pharmacological activity of the final product. The development of efficient and highly selective methods for the synthesis of enantiomerically pure (R)- and (S)-5-hydroxy-2-hexanone is therefore of significant interest. This guide offers a comparative overview of prominent synthetic strategies, complete with detailed protocols and mechanistic insights.

Comparative Data of Synthetic Methods

The following table summarizes the key performance indicators for the different enantioselective methods described in this document.

Method	Catalyst/Reagent	Substrate	Product Enantiomer	Yield (%)	Enantiomeric Excess (ee %)	Key Advantages
Biocatalytic Reduction	Saccharomyces cerevisiae L13 (Whole Cells)	2,5-Hexanedione (B30556)	(S)	85	>99	High enantioselectivity, mild conditions, sustainable.[1]
Alcohol Dehydrogenase (ADH-T)	2,5-Hexanedione	(S)	64	>99	High enantioselectivity, specific.[1]
Lactobacillus kefiri DSM 20587 (Whole Cells)	2,5-Hexanedione	(R)	High	>99	Access to the (R)-enantiomer, high enantioselectivity.[2]
Asymmetric Transfer Hydrogenation	RuCl--INVALID-LINK--	1,4-Diketone (general)	(S) or (R)	Variable	Variable	Broad substrate scope, well-established catalysts.
Organocatalytic Aldol Reaction	L-Proline	Acetone (B3395972) + Aldehyde	(R) or (S)	Variable	Variable	Metal-free, readily available catalyst, mild.

Experimental Protocols

Biocatalytic Reduction of 2,5-Hexanedione

This method utilizes whole-cell biocatalysts or isolated enzymes to achieve highly enantioselective reduction of the prochiral diketone.

Protocol 1: Synthesis of (S)-5-Hydroxy-2-hexanone using Saccharomyces cerevisiae L13

This protocol is based on the work by Bertau et al.[1]

Materials:

• Saccharomyces cerevisiae L13

• YPD medium (1% yeast extract, 2% peptone, 2% glucose)

• Phosphate (B84403) buffer (0.1 M, pH 7.0)

• 2,5-Hexanedione

• Glucose

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

Procedure:

• Cultivation of Yeast: Inoculate a sterile YPD medium with S. cerevisiae L13 and incubate at 30°C with shaking (200 rpm) for 24-48 hours until the stationary phase is reached.

• Cell Harvesting and Preparation: Harvest the yeast cells by centrifugation (e.g., 5000 x g for 10 minutes). Wash the cell pellet twice with sterile phosphate buffer and resuspend in the same buffer to a desired cell concentration (e.g., 50 g/L wet cell weight).

• Bioreduction: In a suitable reaction vessel, combine the yeast cell suspension with 2,5-hexanedione (e.g., 10 mM final concentration) and glucose as a co-substrate for cofactor regeneration (e.g., 50 mM final concentration).

• Reaction Monitoring: Incubate the reaction mixture at 30°C with gentle agitation. Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC or HPLC.

• Work-up and Purification: Once the reaction is complete, saturate the aqueous phase with NaCl and extract the product with ethyl acetate (3 x volume of the aqueous phase). Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Isolation: Remove the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain pure (S)-5-hydroxy-2-hexanone.

Protocol 2: Synthesis of (R)-5-Hydroxy-2-hexanone using Lactobacillus kefiri DSM 20587

This protocol is based on the work by Schulz et al.[2]

Materials:

• Lactobacillus kefiri DSM 20587

• MRS medium

• Immobilization matrix (e.g., sodium cellulose (B213188) sulfate)

• Phosphate buffer (0.1 M, pH 7.0)

• 2,5-Hexanedione

• Glucose

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Cultivation: Cultivate Lactobacillus kefiri DSM 20587 in MRS medium under appropriate conditions (e.g., 30°C, static incubation).

• Cell Immobilization: Harvest the cells and immobilize them in a suitable matrix like sodium cellulose sulfate according to established procedures. This enhances cell stability and reusability.

• Bioreduction: In a batch or plug-flow reactor, incubate the immobilized cells with a solution of 2,5-hexanedione and glucose in phosphate buffer.

• Reaction Monitoring and Work-up: Monitor the reaction and perform the work-up and purification as described in Protocol 1.

Asymmetric Transfer Hydrogenation (ATH) of 1,4-Diketones (General Protocol)

This protocol is a general representation of a Noyori-type asymmetric transfer hydrogenation.[3][4]

Materials:

• 1,4-Diketone (e.g., 2,5-hexanedione)

• [RuCl(p-cymene)((S,S)-TsDPEN)] or [RuCl(p-cymene)((R,R)-TsDPEN)]

• Formic acid/triethylamine azeotrope (5:2) or isopropanol

• Anhydrous solvent (e.g., dichloromethane (B109758) or acetonitrile)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Catalyst Preparation: In an inert atmosphere (e.g., under nitrogen or argon), dissolve the 1,4-diketone and the ruthenium catalyst (e.g., 0.1-1 mol%) in the anhydrous solvent.

• Reaction Initiation: Add the hydrogen source, either the formic acid/triethylamine azeotrope or isopropanol.

• Reaction: Stir the mixture at the desired temperature (e.g., room temperature to 40°C) and monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

L-Proline Catalyzed Asymmetric Aldol Reaction (General Protocol)

This protocol describes a general procedure for the L-proline-catalyzed aldol reaction between acetone and an aldehyde to form a β-hydroxy ketone.[5][6]

Materials:

• Aldehyde (e.g., propanal)

• Acetone (serves as reactant and solvent)

• L-Proline (or D-Proline for the other enantiomer)

• Saturated aqueous ammonium (B1175870) chloride

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a reaction vial, dissolve L-proline (e.g., 10-30 mol%) in acetone.

• Aldehyde Addition: Add the aldehyde to the stirred solution at room temperature or below (e.g., 0°C to -20°C).

• Reaction: Stir the reaction mixture for the required time (typically several hours to days), monitoring its progress by TLC.

• Work-up: Quench the reaction by adding saturated aqueous ammonium chloride.

• Extraction and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the crude product by flash column chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanisms and workflows of the described synthetic methods.

Figure 1: Experimental workflow for the biocatalytic synthesis.

Figure 2: Mechanism of biocatalytic ketone reduction with cofactor regeneration.

Figure 3: Catalytic cycle of Noyori-type asymmetric transfer hydrogenation.

Figure 4: Catalytic cycle of the L-proline catalyzed aldol reaction.

References

• 1. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of enantiopure (5R)-hydroxyhexane-2-one with immobilised whole cells of Lactobacillus kefiri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Modern Methods for Asymmetric Hydrogenation of Ketones [organic-chemistry.org]
• 5. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Solid-Phase Synthesis of 5-Hydroxy-2-hexanone and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase synthesis of 5-hydroxy-2-hexanone and its derivatives. The methodologies described herein offer significant advantages over traditional solution-phase synthesis, including simplified purification, the potential for automation, and the facile generation of compound libraries for screening and drug development.

Introduction

5-Hydroxy-2-hexanone is a valuable chiral building block in organic synthesis and a key intermediate in the preparation of various pharmaceuticals and biologically active molecules. Its derivatives are of significant interest in drug discovery. Solid-phase organic synthesis (SPOS) provides a robust and efficient platform for the preparation of such compounds, enabling rapid access to a diverse range of analogs for structure-activity relationship (SAR) studies.

The strategy outlined below employs a traceless synthesis approach using Wang resin, a widely utilized solid support in peptide and small molecule synthesis. The key transformation involves a proline-catalyzed asymmetric aldol (B89426) reaction between a resin-bound aldehyde and a soluble ketone. This methodology allows for the stereoselective formation of the desired γ-hydroxy ketone scaffold.

General Synthetic Strategy

The solid-phase synthesis of 5-hydroxy-2-hexanone involves a three-stage process:

• Immobilization: An appropriate aldehyde precursor is attached to the Wang resin.

• On-Resin Synthesis: The key carbon-carbon bond-forming reaction, an aldol addition, is performed on the solid support.

• Cleavage: The final product is cleaved from the resin, yielding the desired 5-hydroxy-2-hexanone or its derivative.

This workflow is amenable to the synthesis of a variety of derivatives by modifying the starting aldehyde or the ketone used in the aldol reaction.

Application Note: Synthesis of 5-Hydroxy-2-hexanone via Grignard Reaction

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 5-hydroxy-2-hexanone, a key intermediate in various chemical syntheses and a known metabolite.[1] The described method utilizes the Grignard reaction, a robust and versatile C-C bond-forming reaction.[2] The protocol involves the nucleophilic addition of a methylmagnesium bromide Grignard reagent to the aldehyde functionality of 4-acetylbutanal. Due to the higher reactivity of aldehydes compared to ketones, the Grignard reagent selectively attacks the aldehyde carbonyl, yielding the desired secondary alcohol, 5-hydroxy-2-hexanone, after an aqueous work-up.[3] This application note includes a step-by-step experimental procedure, reagent data, product specifications, and safety precautions.

Reaction Scheme

The synthesis proceeds by the addition of methylmagnesium bromide (CH₃MgBr) to 4-acetylbutanal. The Grignard reagent's nucleophilic carbon attacks the electrophilic carbonyl carbon of the aldehyde. A subsequent acidic work-up protonates the resulting alkoxide to yield the final secondary alcohol product.[4]

Caption: Grignard reaction for 5-Hydroxy-2-hexanone synthesis.

Materials and Reagents

The following table summarizes the required reagents for the synthesis. All reagents should be of appropriate purity (e.g., ACS grade or higher). Anhydrous solvents are critical for the success of the Grignard reaction.[5]

Table 1: Reagent and Solvent Data

Reagent/Solvent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
4-acetylbutanal	C₆H₁₀O₂	114.14	5.71 g	50.0	1.0
Methylmagnesium Bromide (3.0 M in Et₂O)	CH₃MgBr	119.24	18.3 mL	55.0	1.1
Anhydrous Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	200 mL	-	-
Saturated Ammonium (B1175870) Chloride Solution	NH₄Cl	53.49	100 mL	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	-

Experimental Protocol

Safety Precautions: Grignard reagents are highly reactive and can ignite spontaneously in air. They react violently with water.[5] All procedures must be conducted in a fume hood under an inert atmosphere (e.g., nitrogen or argon). Diethyl ether is extremely flammable and an anesthetic.[4] Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

Workflow Diagram:

Caption: Step-by-step workflow for the synthesis and purification.

Step-by-Step Procedure:

• Preparation of Glassware: Assemble a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser topped with a nitrogen inlet adapter. Flame-dry the entire apparatus under a steady stream of dry nitrogen to remove all moisture.[6] Allow the apparatus to cool to room temperature under the inert atmosphere.

• Reaction Setup: Add 4-acetylbutanal (5.71 g, 50.0 mmol) to the reaction flask, followed by 150 mL of anhydrous diethyl ether. Stir the solution until the starting material is fully dissolved. Cool the flask to 0°C using an ice-water bath.

• Grignard Addition: Transfer the methylmagnesium bromide solution (18.3 mL of 3.0 M solution in Et₂O, 55.0 mmol) to the dropping funnel via cannula or syringe. Add the Grignard reagent to the stirred solution of 4-acetylbutanal dropwise over a period of 30-45 minutes, ensuring the internal temperature does not rise above 5°C.[7] After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour.

• Reaction Work-up (Quench): While maintaining cooling with the ice bath, slowly and carefully add 100 mL of saturated aqueous ammonium chloride solution dropwise through the addition funnel to quench the reaction.[7] The addition may be exothermic.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether. Combine all organic extracts.

• Washing and Drying: Wash the combined organic layer with 50 mL of brine (saturated NaCl solution). Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via flash column chromatography on silica (B1680970) gel (e.g., using a hexane:ethyl acetate (B1210297) gradient) to yield pure 5-hydroxy-2-hexanone.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Table 2: Physical and Chemical Properties of 5-Hydroxy-2-hexanone

Property	Value
Molecular Formula	C₆H₁₂O₂[8]
Molecular Weight	116.16 g/mol [8]
Appearance	Colorless to pale yellow oil
Boiling Point	205.8 °C at 760 mmHg[9]
Density	0.948 g/cm³[9]
Refractive Index	1.425[9]
Expected Yield	65-80% (Typical for this type of reaction)

References

• 1. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chemsynthesis.com [chemsynthesis.com]
• 9. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]

Application Note and Experimental Protocol: Oxidation of 2-Hexanol to 2-Hexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of chemical intermediates and final products. This document provides a detailed experimental protocol for the oxidation of the secondary alcohol, 2-hexanol (B165339), to its corresponding ketone, 2-hexanone (B1666271). While the direct, selective oxidation of 2-hexanol to 5-hydroxy-2-hexanone is not a standard synthetic route, the protocol detailed below for the synthesis of 2-hexanone is a foundational technique. The synthesis of 5-hydroxy-2-hexanone typically involves pathways such as the hydroxylation of 2-hexanone or the reduction of 2,5-hexanedione.[1][2]

This protocol outlines the Swern oxidation, a reliable and high-yield method that utilizes dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride, followed by the addition of a hindered base, such as triethylamine (B128534).[3][4][5][6] The Swern oxidation is known for its mild reaction conditions, making it suitable for substrates with sensitive functional groups.[5][7]

Experimental Protocol: Swern Oxidation of 2-Hexanol

This procedure is a standard method for the Swern oxidation of a secondary alcohol.[3]

Materials:

• 2-Hexanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (B109758) (CH₂Cl₂)

• 3 Å Molecular Sieves (optional)

• Water (H₂O)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Stirring bar

• Syringes

• Septa

• Nitrogen or Argon gas inlet

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Preparation: To a solution of oxalyl chloride in dichloromethane at -78 °C under a nitrogen atmosphere, add a solution of DMSO in dichloromethane dropwise.[3][8]

• Activation of DMSO: Stir the mixture for a specified time at -78 °C to allow for the formation of the reactive intermediate.[8]

• Addition of Alcohol: Slowly add a solution of 2-hexanol in dichloromethane to the reaction mixture, maintaining the temperature at -78 °C.[3][8] For secondary alcohols, allowing the reaction to warm to -40 °C for a period may be beneficial.[3]

• Addition of Base: After a designated period, add triethylamine dropwise to the mixture.[3][8]

• Warming and Quenching: Allow the reaction to stir at -78 °C for a period before slowly warming to room temperature.[3] The reaction is then quenched by the addition of water.

• Work-up and Purification: The product is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.[8] The crude product can then be purified by flash column chromatography.

Data Presentation

The following table summarizes the quantitative data for a typical Swern oxidation of a secondary alcohol.[8]

Parameter	Value
Reactants
Secondary Alcohol	1.0 equiv
Oxalyl Chloride	1.5 equiv
Dimethyl Sulfoxide (DMSO)	2.7 equiv
Triethylamine (Et₃N)	7.0 equiv
Reaction Conditions
Solvent	Dichloromethane (DCM)
Temperature	-78 °C to room temperature
Reaction Time	Approximately 1-2 hours
Work-up
Extraction Solvent	Dichloromethane (DCM)
Drying Agent	Anhydrous Sodium Sulfate (Na₂SO₄)
Purification	Flash Column Chromatography

Experimental Workflow Diagram

Caption: Workflow for the Swern oxidation of 2-hexanol to 2-hexanone.

Alternative Oxidation Method: Pyridinium Chlorochromate (PCC)

Pyridinium chlorochromate (PCC) is another effective reagent for the oxidation of secondary alcohols to ketones.[4][9][10][11] The reaction is typically carried out in dichloromethane (DCM) at room temperature.[12] PCC is a milder oxidizing agent compared to chromic acid and does not typically oxidize aldehydes further to carboxylic acids.[9][11]

General Procedure for PCC Oxidation:

• Suspend PCC in dichloromethane.

• Add a solution of the alcohol in dichloromethane to the stirred suspension.

• After the reaction is complete (monitored by TLC), the mixture is filtered through a pad of silica (B1680970) gel or Celite to remove chromium byproducts.

• The solvent is removed under reduced pressure to yield the crude ketone, which can be further purified if necessary.

Concluding Remarks

The Swern oxidation provides a robust and high-yielding method for the conversion of 2-hexanol to 2-hexanone under mild conditions. While this protocol is highly effective for the synthesis of 2-hexanone, it is important to note that the synthesis of 5-hydroxy-2-hexanone generally proceeds through alternative synthetic routes. These can include the biocatalytic reduction of 2,5-hexanedione, which can produce (5S)-hydroxy-2-hexanone with high enantioselectivity.[2] Other reported methods involve the hydroxylation of 2-hexanone.[1] Researchers aiming to synthesize 5-hydroxy-2-hexanone should consult literature that specifically addresses these alternative pathways.

References

• 1. Buy 5-Hydroxy-2-hexanone | 56745-61-0 [smolecule.com]
• 2. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Swern Oxidation [organic-chemistry.org]
• 8. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]

The Versatile Chiral Building Block: 5-Hydroxy-2-hexanone in Organic Synthesis

For Immediate Release

[City, State] – [Date] – 5-Hydroxy-2-hexanone, a chiral keto-alcohol, is emerging as a valuable and versatile building block for synthetic chemists, offering access to a range of complex and stereochemically defined molecules. Its bifunctional nature, possessing both a ketone and a secondary alcohol, allows for a variety of chemical transformations, making it a key intermediate in the synthesis of pharmaceuticals, fragrances, and heterocyclic compounds. This application note provides a detailed overview of the synthesis and applications of enantiomerically pure (R)- and (S)-5-hydroxy-2-hexanone, complete with experimental protocols and data.

Synthesis of Enantiopure 5-Hydroxy-2-hexanone

The preparation of enantiomerically enriched 5-hydroxy-2-hexanone can be achieved through both biocatalytic and traditional chemical methods.

Biocatalytic Synthesis of (S)-5-Hydroxy-2-hexanone

A highly efficient and stereoselective method for the synthesis of (S)-5-hydroxy-2-hexanone involves the asymmetric reduction of the prochiral diketone, 2,5-hexanedione (B30556), using whole-cell biocatalysts. Saccharomyces cerevisiae (baker's yeast) has proven to be a particularly effective catalyst for this transformation.

Experimental Protocol: Biocatalytic Reduction of 2,5-Hexanedione

• Culture Preparation: A culture of Saccharomyces cerevisiae L13 is grown in a suitable medium (e.g., YM broth) at 30°C with shaking until the late exponential phase.

• Cell Harvesting: The yeast cells are harvested by centrifugation and washed with a sterile phosphate (B84403) buffer (pH 7.0).

• Bioreduction: The washed cells are resuspended in a phosphate buffer containing glucose as a co-substrate for cofactor regeneration. 2,5-Hexanedione is then added to the cell suspension.

• Reaction Conditions: The reaction mixture is incubated at 30°C with gentle agitation. The progress of the reaction is monitored by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Upon completion, the yeast cells are removed by filtration or centrifugation. The aqueous phase is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford (S)-5-hydroxy-2-hexanone.

Catalyst	Substrate	Product	Yield (%)	Enantiomeric Excess (ee %)	Reference
S. cerevisiae L13	2,5-Hexanedione	(S)-5-Hydroxy-2-hexanone	85	>99	[1]

Chemical Synthesis of (R)- and (S)-5-Hydroxy-2-hexanone

Enantioselective chemical synthesis can be achieved through methods such as asymmetric reduction of 2,5-hexanedione using chiral reducing agents or kinetic resolution of racemic 5-hydroxy-2-hexanone.

Conceptual Protocol: Asymmetric Reduction with Chiral Boranes

A general approach involves the use of a chiral borane (B79455) reagent, such as one derived from α-pinene (e.g., Alpine-Borane®) or a CBS catalyst (Corey-Bakshi-Shibata catalyst), to stereoselectively reduce one of the carbonyl groups of 2,5-hexanedione. The choice of the (R)- or (S)-enantiomer of the chiral reagent dictates the stereochemistry of the resulting hydroxyketone.

Conceptual Protocol: Lipase-Catalyzed Kinetic Resolution

This method involves the enantioselective acylation of racemic 5-hydroxy-2-hexanone using a lipase (B570770) enzyme in the presence of an acyl donor (e.g., vinyl acetate). One enantiomer is preferentially acylated, allowing for the separation of the acylated and unreacted enantiomers.

Applications in Organic Synthesis

The distinct functionalities of 5-hydroxy-2-hexanone make it a valuable precursor for a variety of synthetic transformations.

Synthesis of Chiral Lactones via Baeyer-Villiger Oxidation

The ketone moiety of 5-hydroxy-2-hexanone can undergo a Baeyer-Villiger oxidation to produce chiral caprolactones, which are important intermediates in polymer chemistry and for the synthesis of bioactive molecules. The regioselectivity of the oxidation is influenced by the nature of the substituent at the chiral center.

Conceptual Workflow for Baeyer-Villiger Oxidation

Caption: Baeyer-Villiger oxidation of 5-hydroxy-2-hexanone.

Precursor to Pheromones

Chiral 5-hydroxy-2-hexanone can serve as a starting material for the synthesis of insect pheromones, such as frontalin (B1251666) and brevicomin. These syntheses often involve the manipulation of both the ketone and alcohol functionalities to construct the characteristic bicyclic acetal (B89532) structures of the target molecules.

Retrosynthetic Analysis of Frontalin from a 5-Hydroxy-2-hexanone Analog

Caption: Retrosynthetic approach to the pheromone frontalin.

Synthesis of Heterocyclic Compounds

The bifunctional nature of 5-hydroxy-2-hexanone allows for intramolecular cyclization reactions to form various heterocyclic compounds, such as dihydrofuran derivatives.

Experimental Protocol: Acid-Catalyzed Intramolecular Cyclization

• Reaction Setup: (S)-5-hydroxy-2-hexanone is dissolved in an appropriate solvent, such as toluene (B28343) or dichloromethane.

• Acid Catalyst: A catalytic amount of a strong acid, such as p-toluenesulfonic acid, is added to the solution.

• Reaction Conditions: The mixture is heated to reflux, and the formation of water is monitored, often with the use of a Dean-Stark apparatus to remove the water and drive the reaction to completion.

• Work-up and Purification: After the reaction is complete, the mixture is cooled, washed with a mild base (e.g., saturated sodium bicarbonate solution), and dried. The solvent is removed, and the resulting crude product is purified by distillation or column chromatography to yield the corresponding 2,5-dimethyl-2,3-dihydrofuran (B98832) derivative.

Role in Metabolic Pathways and Neurotoxicity

5-Hydroxy-2-hexanone is a known metabolite of n-hexane and its neurotoxic product, 2,5-hexanedione.[2][3][4][5][6] Chronic exposure to n-hexane can lead to peripheral neuropathy, and understanding the metabolic pathway is crucial for toxicological studies. The neurotoxicity of 2,5-hexanedione involves the activation of microglia, leading to neuroinflammation and neuronal damage.[2][7][8] This process is mediated through the integrin αMβ2/NADPH oxidase signaling pathway.

Signaling Pathway of 2,5-Hexanedione-Induced Neurotoxicity

Caption: Metabolic activation of n-hexane and the subsequent signaling cascade leading to neurotoxicity.

Conclusion

5-Hydroxy-2-hexanone is a chiral building block with significant potential in organic synthesis. The availability of stereoselective synthetic routes, particularly biocatalytic methods, provides access to enantiomerically pure forms of this compound. Its versatile reactivity enables the synthesis of a wide range of valuable molecules, from pharmaceuticals and fragrances to complex heterocyclic systems. Further exploration of its applications is expected to uncover new and efficient synthetic strategies for the preparation of important chiral compounds.

References

• 1. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 2,5-Hexanedione induces dopaminergic neurodegeneration through integrin αMβ2/NADPH oxidase axis-mediated microglial activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,5-Hexanedione induces dopaminergic neurodegeneration through integrin αMβ2/NADPH oxidase axis-mediated microglial activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. chimieorganique.faidherbe.org [chimieorganique.faidherbe.org]
• 6. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. primo.qatar-weill.cornell.edu [primo.qatar-weill.cornell.edu]
• 8. The Pherobase Synthesis - frontalin | C8H14O2 [pherobase.com]

Application of 5-Hydroxy-2-hexanone in the Synthesis of Pharmaceutical Intermediates: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-2-hexanone is a versatile bifunctional molecule that serves as a valuable building block in organic synthesis. Its ketone and secondary alcohol functionalities allow for a variety of chemical transformations, making it an attractive precursor for more complex molecules. Of particular interest in pharmaceutical development is the chiral nature of 5-Hydroxy-2-hexanone, which exists as (R) and (S) enantiomers. The enantiomerically pure forms, especially (S)-5-hydroxy-2-hexanone, are crucial starting materials for the stereoselective synthesis of bioactive compounds and pharmaceutical intermediates.[1][2] The ability to introduce chirality early in a synthetic sequence is a cornerstone of modern drug development, as the therapeutic efficacy and safety of a drug are often dependent on its stereochemistry.

This document provides detailed application notes on the use of 5-Hydroxy-2-hexanone derivatives in the synthesis of pharmaceutical intermediates, with a focus on the synthesis of chiral pyrrolidine (B122466) scaffolds. Chiral pyrrolidines are prevalent structural motifs in a wide range of pharmaceuticals, including antiviral, anticancer, and antidiabetic agents. A prominent example is the synthesis of key intermediates for Dipeptidyl Peptidase IV (DPP-4) inhibitors, a class of drugs used to treat type 2 diabetes.

Application in the Synthesis of a Vildagliptin Intermediate

While direct synthesis from 5-Hydroxy-2-hexanone is a plausible route, a well-documented industrial synthesis of a key intermediate for the DPP-4 inhibitor Vildagliptin utilizes L-proline, a structurally related chiral cyclic amino acid. The synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, a crucial precursor for Vildagliptin, highlights the importance of the chiral pyrrolidine moiety.[3][4][5][6] A hypothetical analogous synthesis could be envisioned starting from (S)-5-hydroxy-2-hexanone, which would first be converted to (S)-5-amino-2-hexanone and then cyclized to form a chiral 2,5-disubstituted pyrrolidine.

The established synthesis from L-proline underscores the significance of this class of intermediates in pharmaceuticals. Vildagliptin is a potent and selective inhibitor of DPP-4, an enzyme that inactivates incretin (B1656795) hormones, which play a key role in glucose homeostasis.[7][8][9]

Data Presentation

The following table summarizes the quantitative data for the key steps in the synthesis of the Vildagliptin intermediate, (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, starting from L-proline.

Step	Reaction	Starting Material	Product	Reagents	Solvent	Yield (%)	Purity/ee (%)	Reference
1	N-Acylation	L-proline	(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid	Chloroacetyl chloride	Tetrahydrofuran	>95%	Not specified	[4][6]
2	Amidation	(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid	(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide	Dicyclohexylcarbodiimide (B1669883), Ammonium bicarbonate	Dichloromethane (B109758)	Not specified	Not specified	[6]
3	Dehydration	(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide	(S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile	Trifluoroacetic anhydride (B1165640)	Tetrahydrofuran	High	Not specified	[6]

Experimental Protocols

Protocol 1: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide[6]

This protocol details the conversion of the carboxylic acid to the corresponding amide, a crucial step towards the final carbonitrile intermediate.

Materials:

• (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid

• Dicyclohexylcarbodiimide (DCC)

• Ammonium bicarbonate

• Dichloromethane (DCM)

Procedure:

• To a solution of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid (10.0 g, 0.052 mol) in dichloromethane (200 mL), a solution of dicyclohexylcarbodiimide (10.8 g, 0.052 mol) in dichloromethane is added slowly at 10–15 °C over 5 minutes.

• The reaction mixture is stirred at room temperature for 1 hour.

• Ammonium bicarbonate (41.2 g, 0.522 mol) is added to the mixture, and it is stirred for an additional hour.

• The reaction progress is monitored by Thin Layer Chromatography (TLC) using a mobile phase of 5% Methanol in Chloroform.

• Upon completion of the reaction, the mixture is filtered, and the residue is washed with DCM.

• The filtrate is concentrated under reduced pressure to yield the crude product, (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide.

Protocol 2: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile[6]

This protocol describes the dehydration of the amide to the final carbonitrile intermediate.

Materials:

• (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide

• Trifluoroacetic anhydride

• Ammonium bicarbonate

• Tetrahydrofuran (THF)

Procedure:

• To a suspension of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide (4.0 g, 0.0209 mol) in THF (40 mL), trifluoroacetic anhydride (4.4 mL, 0.0315 mol) is added at 0–5 °C.

• The reaction mixture is then stirred at room temperature for 2 hours.

• The reaction is monitored by TLC (5% MeOH/CHCl₃).

• Ammonium bicarbonate (12.4 g, 0.1573 mol) is added portion-wise over 5 minutes, maintaining the temperature at 5–10 °C.

• The mixture is stirred at room temperature for 45 minutes and then concentrated under vacuum at 40 °C to yield the crude (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile.

Visualizations

Caption: Experimental workflow for the synthesis of a Vildagliptin intermediate.

Caption: Plausible synthetic pathway from 5-Hydroxy-2-hexanone.

References

• 1. researchgate.net [researchgate.net]
• 2. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 7. oatext.com [oatext.com]
• 8. Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review [mdpi.com]
• 9. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 5-Hydroxy-2-hexanone in Neurotoxicity Studies of n-Hexane Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Hexane, a widely used industrial solvent, is a well-established neurotoxin. Its toxicity is not caused by the parent compound itself, but rather by its metabolites. The metabolic pathway of n-hexane is a critical area of study for understanding its mechanism of neurotoxicity. A key intermediate in this pathway is 5-Hydroxy-2-hexanone. While the ultimate neurotoxic metabolite is 2,5-hexanedione (B30556) (2,5-HD), 5-Hydroxy-2-hexanone plays a crucial role as its direct precursor.[1] This document provides detailed application notes and protocols for studying the neurotoxic role of 5-Hydroxy-2-hexanone and other n-hexane metabolites.

Metabolic Pathway and Mechanism of Neurotoxicity

n-Hexane is metabolized in the liver by cytochrome P450 enzymes. The process involves several oxidative steps, leading to the formation of various metabolites. 5-Hydroxy-2-hexanone is a significant intermediate in the metabolic cascade that ultimately produces the highly neurotoxic gamma-diketone, 2,5-hexanedione.[1]

The neurotoxicity of 2,5-HD stems from its ability to react with primary amino groups on proteins, particularly the ε-amino group of lysine (B10760008) residues. This reaction forms stable pyrrole (B145914) adducts, leading to protein cross-linking. In neurons, this process disrupts the structure and function of neurofilaments and other cytoskeletal proteins, impairing axonal transport and ultimately causing axonal degeneration and peripheral neuropathy.

Metabolic activation of n-hexane to its neurotoxic metabolite.

Quantitative Data on n-Hexane Metabolite Neurotoxicity

The following tables summarize quantitative data on the neurotoxicity of n-hexane and its metabolites from various in vivo and in vitro studies. It is important to note that much of the existing research focuses on the ultimate neurotoxicant, 2,5-hexanedione.

Compound	Animal Model	Dosing Regimen	Observed Neurotoxic Effects	Reference
n-Hexane	Rat	≥500 ppm (inhalation, ≥2 months)	Peripheral neuropathy, paresthesia, leg weakness.[2]	[2]
2,5-Hexanedione	Rat	100, 200, 400 mg/kg (intraperitoneal, 5 weeks)	Progressive gait abnormalities, slower motor neural response, neuronal apoptosis in the spinal cord.[3][4]	[3][4]

Cell Line	Compound	Concentration	Effect	Reference
VSC4.1 Motor Neuron Cells	2,5-Hexanedione	5.0, 10.0 mM	Decreased Nerve Growth Factor (NGF) expression.[3]	[3]
VSC4.1 Motor Neuron Cells	2,5-Hexanedione	10, 20, 40 mM	Induced neuronal apoptosis, up-regulated proNGF and p75NTR levels.	[5]
Primary Cultured DRG Neurons	2,5-Hexanedione	2.5, 5.0, 10.0, 20.0 mmol/L	Decreased NGF expression.[6]	[6]

Signaling Pathways in 2,5-Hexanedione-Induced Neurotoxicity

Recent studies have begun to elucidate the specific signaling pathways involved in the neuronal apoptosis induced by 2,5-hexanedione. Two key pathways have been identified: the PI3K/Akt/NGF pathway and the proNGF/p75NTR/JNK pathway.

PI3K/Akt/NGF Signaling Pathway

2,5-Hexanedione has been shown to downregulate the expression of Nerve Growth Factor (NGF), a critical neurotrophin for neuronal survival and differentiation.[3][6][7] This reduction in NGF leads to the suppression of the PI3K/Akt signaling pathway, which is a major pro-survival pathway in neurons. The inhibition of this pathway ultimately leads to apoptosis.

PI3K/Akt/NGF pathway disruption by 2,5-HD.

proNGF/p75NTR/JNK Signaling Pathway

In addition to downregulating mature NGF, 2,5-hexanedione upregulates the expression of its precursor, pro-nerve growth factor (proNGF).[5] ProNGF can bind to the p75 neurotrophin receptor (p75NTR), which, in the absence of TrkA receptor co-activation, can initiate an apoptotic cascade. This involves the activation of the c-Jun N-terminal kinase (JNK) pathway, leading to an imbalance in pro- and anti-apoptotic proteins of the Bcl-2 family and subsequent apoptosis.[5]

proNGF/p75NTR/JNK pathway activation by 2,5-HD.

Experimental Protocols

Protocol 1: In Vitro Neurotoxicity Assessment using MTT Assay

This protocol describes a method for assessing the cytotoxicity of 5-Hydroxy-2-hexanone and other n-hexane metabolites on a neuronal cell line (e.g., PC-12 or SH-SY5Y) using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This assay measures the metabolic activity of cells, which is an indicator of cell viability.[8][9]

Materials:

• Neuronal cell line (e.g., PC-12, SH-SY5Y)

• Complete culture medium appropriate for the cell line

• 96-well cell culture plates

• 5-Hydroxy-2-hexanone and other test metabolites (e.g., 2,5-hexanedione)

• Vehicle control (e.g., sterile PBS or DMSO, depending on the solubility of the test compounds)

• MTT solution (5 mg/mL in sterile PBS)[10]

• MTT solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the neuronal cells to ~80% confluency.

  • Trypsinize and resuspend the cells in complete culture medium.

  • Determine the cell concentration using a hemocytometer or automated cell counter.

  • Seed the cells into a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells per well in 100 µL of medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Metabolite Exposure:

  • Prepare serial dilutions of 5-Hydroxy-2-hexanone and other test metabolites in complete culture medium. A suggested concentration range for initial screening is 0.1 mM to 50 mM.

  • Remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of the test compounds. Include vehicle control wells.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[10]

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • After the incubation, add 100 µL of MTT solubilization solution to each well.[11]

  • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of cell viability against the concentration of the test compound to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Experimental workflow for in vitro neurotoxicity assessment.

Protocol 2: Detection of Protein-Pyrrole Adducts by Western Blot

This protocol provides a general framework for detecting the formation of protein-pyrrole adducts in neuronal cells exposed to 2,5-hexanedione, the ultimate neurotoxic metabolite of 5-Hydroxy-2-hexanone. This method relies on the use of an antibody that specifically recognizes pyrrole-modified proteins.

Materials:

• Neuronal cell line

• 6-well cell culture plates

• 2,5-Hexanedione

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against pyrrole-protein adducts

• Loading control primary antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed neuronal cells in 6-well plates and grow to ~80-90% confluency.

  • Treat the cells with various concentrations of 2,5-hexanedione (and 5-Hydroxy-2-hexanone as a precursor) for a specified time (e.g., 24-48 hours). Include a vehicle control.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer containing protease inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blot:

  • Prepare protein samples by mixing with Laemmli sample buffer and boiling for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against pyrrole-protein adducts overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Strip the membrane (if necessary) and re-probe with a loading control antibody to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities of the pyrrole-adducted proteins and normalize them to the loading control.

  • Compare the levels of protein-pyrrole adducts between the different treatment groups.

Conclusion

The study of 5-Hydroxy-2-hexanone is integral to a comprehensive understanding of n-hexane neurotoxicity. Although 2,5-hexanedione is the ultimate toxic species, investigating the kinetics and metabolism of its precursor, 5-Hydroxy-2-hexanone, can provide valuable insights into the overall toxicological profile of n-hexane. The protocols and information provided herein offer a framework for researchers to explore the role of 5-Hydroxy-2-hexanone and other metabolites in n-hexane-induced neurotoxicity, with a focus on elucidating the underlying molecular mechanisms and signaling pathways. This knowledge is essential for the development of effective strategies for risk assessment and the prevention of neurotoxicity associated with n-hexane exposure.

References

• 1. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 2,5-hexanedione downregulates nerve growth factor and induces neuron apoptosis in the spinal cord of rats via inhibition of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,5-hexanedione downregulates nerve growth factor and induces neuron apoptosis in the spinal cord of rats via inhibition of the PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. [Effects of 2,5-hexanedione on NGF expression in motor and sensory neuronal cells of rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2,5-Hexanedione mediates neuronal apoptosis through suppression of NGF via PI3K/Akt signaling in the rat sciatic nerve - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of 5-Hydroxy-2-hexanone in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy-2-hexanone is a metabolite of n-hexane and methyl n-butyl ketone, exposure to which can lead to neurotoxicity. Accurate and sensitive quantification of 5-hydroxy-2-hexanone in biological matrices such as urine and blood is crucial for toxicological studies, exposure monitoring, and in the development of pharmaceuticals where it may be a metabolite or impurity. These application notes provide detailed protocols for the analysis of 5-hydroxy-2-hexanone using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The two primary analytical techniques for the quantification of 5-hydroxy-2-hexanone in biological samples are GC-MS and LC-MS/MS.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a robust and widely used technique for the analysis of volatile and semi-volatile compounds. Due to the presence of a polar hydroxyl group, 5-hydroxy-2-hexanone requires derivatization to increase its volatility and thermal stability for optimal GC-MS analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method offers high sensitivity and specificity and is particularly well-suited for the analysis of non-volatile or thermally labile compounds in complex biological matrices. Derivatization is typically not required for LC-MS/MS analysis of 5-hydroxy-2-hexanone.

Data Presentation: Quantitative Method Parameters

The following table summarizes the typical validation parameters for the analytical methods described. Please note that specific performance characteristics may vary depending on the instrumentation, reagents, and laboratory conditions. The data for the GC-MS method is adapted from a validated method for the structurally related compound 2,5-Hexanedione and should be considered as an estimate.[1]

Parameter	GC-MS with Derivatization (Urine)	LC-MS/MS (Plasma)
Limit of Detection (LOD)	~0.025 mg/L	Expected in the low ng/mL range
Limit of Quantification (LOQ)	~0.075 mg/L	Expected in the low to mid ng/mL range
Linearity Range	0.075 - 20.0 mg/L	Expected to cover a wide dynamic range (e.g., 1 - 1000 ng/mL)
Precision (%RSD)	< 7.0%	< 15%
Accuracy/Recovery	Not specified for 5-hydroxy-2-hexanone	Expected to be within 85-115%

Experimental Protocols

Protocol 1: GC-MS Analysis of 5-Hydroxy-2-hexanone in Urine

This protocol describes a method for the determination of 5-hydroxy-2-hexanone in urine using headspace solid-phase microextraction (HS-SPME) followed by GC-MS. The protocol includes a derivatization step to improve the volatility of the analyte.

Materials and Reagents:

• 5-Hydroxy-2-hexanone analytical standard

• Internal Standard (e.g., 5-hydroxy-2-hexanone-d3 or a suitable analogue)

• Derivatization Reagent 1 (Oximation): O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)[2]

• Derivatization Reagent 2 (Silylation): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine (B92270)

• Sodium Chloride (NaCl)

• Hydrochloric Acid (HCl)

• Methanol, HPLC grade

• Deionized water

• Urine collection containers

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Sample Preparation and Derivatization:

• Urine Sample Collection: Collect urine samples in appropriate containers and store at -20°C until analysis.

• Sample Pre-treatment: Thaw urine samples at room temperature. Centrifuge at 3000 rpm for 10 minutes to remove any particulate matter.

• Hydrolysis (Optional): To measure total 5-hydroxy-2-hexanone (free and conjugated), an acid hydrolysis step can be included. To 1 mL of urine in a glass tube, add 100 µL of concentrated HCl. Cap the tube and heat at 90°C for 30 minutes. Cool to room temperature and neutralize with NaOH.

• Aliquoting and Internal Standard Spiking: Transfer 5 mL of the pre-treated (or hydrolyzed) urine sample into a 20 mL headspace vial. Spike the sample with the internal standard solution.

• Salting Out: Add 1.5 g of NaCl to the vial to increase the ionic strength of the sample and enhance the partitioning of the analyte into the headspace.

• Derivatization (Oximation): Add 100 µL of a 10 mg/mL PFBHA solution in water to the vial. Seal the vial and heat at 60°C for 60 minutes to convert the ketone group to an oxime.[3]

• Derivatization (Silylation): After cooling, add 100 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS. Reseal the vial and heat at 70°C for 30 minutes to convert the hydroxyl group to a trimethylsilyl (B98337) (TMS) ether.

HS-SPME Procedure:

• Incubation: Place the vial in a heating block or autosampler agitator set to 60°C. Equilibrate for 10 minutes.

• Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes while maintaining the temperature at 60°C with agitation.

• Desorption: Retract the fiber and immediately introduce it into the GC inlet for thermal desorption at 250°C for 5 minutes in splitless mode.

GC-MS Parameters:

• GC System: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Inlet Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold at 280°C for 5 minutes

• MS System: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for the derivatized 5-hydroxy-2-hexanone and the internal standard.

Protocol 2: LC-MS/MS Analysis of 5-Hydroxy-2-hexanone in Plasma

This protocol outlines a method for the direct quantification of 5-hydroxy-2-hexanone in plasma using protein precipitation followed by LC-MS/MS.

Materials and Reagents:

• 5-Hydroxy-2-hexanone analytical standard

• Internal Standard (e.g., 5-hydroxy-2-hexanone-d3 or a suitable analogue)

• Acetonitrile (B52724), LC-MS grade

• Methanol, LC-MS grade

• Formic acid, LC-MS grade

• Deionized water, 18 MΩ·cm or higher

• Plasma collection tubes (e.g., K2-EDTA)

• Microcentrifuge tubes

• LC-MS/MS system

Sample Preparation:

• Plasma Collection: Collect whole blood in K2-EDTA tubes and centrifuge at 2000 x g for 15 minutes at 4°C to separate the plasma. Store plasma at -80°C until analysis.

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard solution.

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid.

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters:

• LC System: Waters ACQUITY UPLC or equivalent

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: Ramp to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.1-5.0 min: Return to 5% B and equilibrate

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS/MS System: Sciex QTRAP 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Ion Source Parameters: Optimized for the specific instrument (e.g., Curtain Gas, IonSpray Voltage, Temperature, Nebulizer and Heater Gas).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The precursor and product ion pairs for 5-hydroxy-2-hexanone and the internal standard need to be determined by direct infusion of the standards.

Mandatory Visualizations

Caption: Workflow for GC-MS analysis of 5-Hydroxy-2-hexanone in urine.

Caption: Workflow for LC-MS/MS analysis of 5-Hydroxy-2-hexanone in plasma.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Optimisation and validation of a HS-SPME-GC-IT/MS method for analysis of carbonyl volatile compounds as biomarkers in human urine: Application in a pilot study to discriminate individuals with smoking habits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: GC-MS Analysis of 5-Hydroxy-2-hexanone and its Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Hydroxy-2-hexanone is a key intermediate metabolite of n-hexane and 2-hexanone.[1][2] Its significance lies in its position within the metabolic pathway that leads to the formation of 2,5-hexanedione, a potent neurotoxin responsible for peripheral neuropathy.[1] The accurate quantification of 5-Hydroxy-2-hexanone and related metabolites in biological matrices such as urine and blood is crucial for toxicological research, biomarker discovery, and risk assessment in occupational and environmental health.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary analytical technique for the identification and quantification of 5-Hydroxy-2-hexanone and its metabolites.[1] Due to the presence of both hydroxyl and ketone functional groups, a derivatization step is typically required to enhance volatility and thermal stability, ensuring robust and sensitive analysis.[1][3] This document provides detailed protocols for sample preparation, derivatization, and GC-MS analysis.

Metabolic Pathway

5-Hydroxy-2-hexanone is formed through the oxidation of 2-hexanone, which itself is a metabolite of n-hexane. It is subsequently oxidized to the neurotoxic compound 2,5-hexanedione.[1][2] Understanding this pathway is essential for interpreting analytical results in toxicokinetics studies.

Metabolic pathway of n-hexane to 2,5-hexanedione.

Principle of the Method

The analysis of 5-Hydroxy-2-hexanone and its metabolites in biological samples by GC-MS involves several key steps:

• Sample Preparation: Isolation and concentration of the analytes from the complex biological matrix (e.g., plasma, urine). This is typically achieved through protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[4][5]

• Derivatization: Chemical modification of the analytes to increase their volatility and thermal stability for GC analysis. A two-step process is employed:

  • Methoximation: The ketone group is converted to a methoxime using methoxyamine hydrochloride to prevent enolization and stabilize the molecule.[6]

  • Silylation: The polar hydroxyl group is converted to a nonpolar trimethylsilyl (B98337) (TMS) ether using a silylating agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[6][7]

• GC-MS Analysis: The derivatized sample is injected into the GC system, where the compounds are separated based on their boiling points and interaction with the capillary column. The separated compounds then enter the mass spectrometer, where they are ionized, fragmented, and detected, allowing for identification and quantification.[8]

Experimental Workflow

The overall workflow from sample collection to data analysis is depicted below.

General workflow for GC-MS analysis.

Detailed Experimental Protocols

Reagents and Materials

• Solvents: Methanol (B129727), Ethyl Acetate, Pyridine, Hexane (all HPLC or GC grade).

• Derivatization Reagents:

  • Methoxyamine hydrochloride (MOX).

  • N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS).[6]

• Internal Standard (IS): Isotope-labeled 5-Hydroxy-2-hexanone (e.g., d3) or a structurally similar compound not present in the sample.

• Apparatus: Centrifuge, nitrogen evaporator, vortex mixer, heater block, GC autosampler vials with inserts.

Sample Preparation Protocol (Human Plasma)

This protocol is adapted from general procedures for metabolite extraction from plasma.[9]

• Protein Precipitation:

  • Pipette 100 µL of plasma into a microcentrifuge tube.

  • Add the internal standard solution.

  • Add 400 µL of cold methanol to precipitate proteins.[6]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new clean tube.

• Evaporation:

  • Evaporate the supernatant to complete dryness under a gentle stream of nitrogen gas at 40°C.[10]

Derivatization Protocol

This is a two-step protocol performed on the dried extract.[6]

• Methoximation:

  • Prepare a 20 mg/mL solution of methoxyamine hydrochloride in pyridine.

  • Add 50 µL of this solution to the dried residue.

  • Vortex for 1 minute to ensure complete dissolution.

  • Incubate at 60°C for 90 minutes.[6]

• Silylation:

  • Cool the sample to room temperature.

  • Add 50 µL of MSTFA + 1% TMCS to the vial.[6]

  • Seal the vial tightly and vortex for 1 minute.

  • Incubate at 60°C for 30 minutes.[6]

  • After cooling, transfer the derivatized sample to a GC vial with a micro-insert for analysis.

GC-MS Instrumental Parameters

The following parameters are a representative starting point and may require optimization.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent[6]
Injection Volume	1 µL
Injector Temperature	250°C[6][9]
Injection Mode	Splitless or Split (e.g., 10:1)[9]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[6][9]
Oven Program	Initial: 60°C, hold 2 min; Ramp: 10°C/min to 300°C; Hold: 5 min[9]
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV[6][7]
Ion Source Temp.	230°C[6][7][9]
MS Transfer Line Temp.	280°C[9]
Acquisition Mode	Full Scan (m/z 50-600) for identification; Selected Ion Monitoring (SIM) for quantification

Data Presentation and Quantitative Analysis

Quantitative analysis should be performed using a calibration curve prepared with standards and an internal standard to correct for variations in sample preparation and injection.

Table 1: Representative Urinary Excretion of n-Hexane Metabolites in Rats

This table summarizes data on the excretion of metabolites following exposure to n-hexane, indicating the relevance of 4,5-dihydroxy-2-hexanone.[11]

Metabolite	Excretion following 300 ppm n-Hexane Exposure (µmol/8h)
2-Hexanol	~18
2,5-Hexanedione	~1.5
4,5-Dihydroxy-2-hexanone	~15

Data adapted from Fedtke and Bolt (1987). The study highlights that 4,5-dihydroxy-2-hexanone can be a major metabolite.[11]

Table 2: Performance Characteristics of Sorbent-Based Microextraction for Ketones

This table shows typical recovery rates for related compounds using modern microextraction techniques, which could be applied to 5-Hydroxy-2-hexanone.[12]

Matrix	Analyte Class	Recovery Rate (%)	Limit of Detection (LOD)
Urine	Basic Drugs	73 - 101%	5 ng/mL
Plasma	Basic Drugs	63 - 89%	32-60 ng/L

Data is representative of sorbent-based microextraction methods and indicates high recovery is achievable.[12]

Key Considerations and Troubleshooting

• Thermal Degradation: 5-Hydroxy-2-hexanone may be susceptible to thermal degradation in the GC inlet, potentially forming artifacts like 2,5-dimethylfuran.[1][2] Derivatization helps to mitigate this, but injector temperature should be optimized.

• Internal Standard: The use of a stable isotope-labeled internal standard is critical for accurate quantification as it compensates for matrix effects and variations during sample preparation.[1]

• Matrix Effects: Biological samples are complex. If high interference is observed, further cleanup using Solid Phase Extraction (SPE) may be necessary.[5]

• Chirality: 5-Hydroxy-2-hexanone has a chiral center at the fifth carbon.[1] Standard GC columns will not separate the enantiomers. If stereospecific analysis is required, a chiral GC column and corresponding standards would be necessary.

References

• 1. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 2. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for 2-Hexanone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. benchchem.com [benchchem.com]
• 7. aua.gr [aua.gr]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Optimization of a GC-MS method for the profiling of microbiota-dependent metabolites in blood samples: An application to type 2 diabetes and prediabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. organomation.com [organomation.com]
• 11. The relevance of 4,5-dihydroxy-2-hexanone in the excretion kinetics of n-hexane metabolites in rat and man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Note: Quantification of 5-Hydroxy-2-hexanone using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Hydroxy-2-hexanone is a ketone and a secondary alcohol, recognized as a metabolite of n-hexane and 2-hexanone.[1][2] Accurate quantification of this compound is crucial in various research areas, including toxicology and metabolic studies. This application note details a representative High-Performance Liquid Chromatography (HPLC) method for the determination of 5-Hydroxy-2-hexanone. While gas chromatography is also a common technique for its analysis, HPLC offers a viable alternative, particularly for samples in aqueous matrices.[2][3]

The described method is based on a normal-phase HPLC separation, which is suitable for separating isomers and compounds with similar polarities.[4] The protocol includes sample preparation, chromatographic conditions, and method performance characteristics.

Experimental Protocols

2.1. Materials and Reagents

• 5-Hydroxy-2-hexanone reference standard (≥98% purity)

• Hexane (HPLC grade)

• Isopropanol (IPA) (HPLC grade)

• Methanol (B129727) (HPLC grade)[5]

• Acetonitrile (HPLC grade)[5]

• Water (HPLC grade or Milli-Q)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• 0.22 µm syringe filters[4]

2.2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

Parameter	Condition
HPLC System	Standard HPLC with UV Detector
Column	Silica Column (5 µm, 4.6 x 250 mm)
Mobile Phase	Hexane:Isopropanol (95:5, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection	UV at 210 nm
Run Time	10 minutes

2.3. Preparation of Standard Solutions

A stock solution of 5-Hydroxy-2-hexanone (1 mg/mL) is prepared by dissolving the reference standard in the mobile phase. Working standard solutions are then prepared by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

2.4. Sample Preparation

For complex matrices such as biological fluids, a sample clean-up step is necessary to remove interferences.[6] Solid-Phase Extraction (SPE) is a recommended technique.[7]

Step-by-Step SPE Protocol: [7]

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

• Loading: Load 1 mL of the sample onto the cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution: Elute the 5-Hydroxy-2-hexanone with 2 mL of acetonitrile.

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen. The residue is reconstituted in 1 mL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the HPLC system.[4]

Data Presentation

The following table summarizes the expected quantitative performance of this HPLC method. These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Result
Retention Time	Approximately 6.5 min
Linearity (r²)	≥ 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 2% (Intra-day), < 3% (Inter-day)
Accuracy (Recovery)	95 - 105%

Visualization

Experimental Workflow Diagram

Caption: Workflow for the quantification of 5-Hydroxy-2-hexanone by HPLC.

References

• 1. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Analysis of n-hexane, 2-hexanone, 2,5-hexanedione, and related chemicals by capillary gas chromatography and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 4. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. greyhoundchrom.com [greyhoundchrom.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. organomation.com [organomation.com]

Technical Notes & Optimization

challenges in the stereoselective synthesis of 5-Hydroxy-2-hexanone

An essential resource for researchers, scientists, and professionals in drug development, this Technical Support Center provides in-depth troubleshooting guides and frequently asked questions for the stereoselective synthesis of 5-Hydroxy-2-hexanone.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the stereoselective synthesis of 5-Hydroxy-2-hexanone?

A1: The main strategies for stereoselective synthesis include:

• Biocatalytic Reduction: This is a highly favored, environmentally friendly method that utilizes whole-cell biocatalysts (like Saccharomyces cerevisiae) or isolated enzymes (like alcohol dehydrogenases) to reduce a prochiral starting material such as 2,5-hexanedione (B30556). This approach is known for its exceptional stereoselectivity.[1][2]

• Asymmetric Chemical Synthesis: This involves the use of chiral catalysts or reagents to achieve enantioselective reduction of a ketone.[3] Methods include using chiral organoboranes (e.g., Alpine borane) or transition metal catalysts with chiral ligands.[3][4]

• Hydroxylation of 2-Hexanone (B1666271): This involves the direct hydroxylation of 2-hexanone at the C5 position using specific reagents under controlled conditions, although achieving high stereoselectivity can be challenging.[1]

Q2: Why is stereoselectivity a critical challenge in this synthesis?

A2: 5-Hydroxy-2-hexanone possesses a chiral center at the C5 position.[5] The resulting enantiomers, (S)-5-Hydroxy-2-hexanone and (R)-5-Hydroxy-2-hexanone, can exhibit different biological, pharmacological, and toxicological profiles because biological systems are often stereoselective.[5] For applications in pharmaceuticals or as chiral building blocks, obtaining a single enantiomer with high purity (high enantiomeric excess, or ee) is crucial.

Q3: What is the role of protecting groups in the synthesis of 5-Hydroxy-2-hexanone?

A3: The molecule contains both a ketone and a hydroxyl functional group.[5] During synthesis, one group might react under conditions intended for the other. Protecting groups are used to temporarily "mask" one of the functional groups to prevent unwanted side reactions.[6] For example, the hydroxyl group might be protected as a silyl (B83357) ether while a reaction is performed on the ketone.[7] The choice of protecting group is critical, as it must be stable under the reaction conditions and easily removable afterward without affecting the rest of the molecule.[8]

Q4: What are the common starting materials for the synthesis?

A4: Common precursors include:

• 2,5-Hexanedione: This is a popular starting material for biocatalytic reduction, where one of the two ketone groups is selectively reduced to a hydroxyl group.[2][9]

• 2-Hexanone: Used in syntheses involving direct hydroxylation.[1][5]

Troubleshooting Guide

Problem 1: Low Enantiomeric Excess (ee)

Q: My synthesis results in a low enantiomeric excess. How can I improve the stereoselectivity?

A: Low enantioselectivity is a common issue and can often be traced back to the catalyst or reaction conditions.

• Biocatalytic Methods:

  • Catalyst Choice: Not all biocatalysts are equal. For instance, whole-cell systems like Saccharomyces cerevisiae L13 have been shown to produce (5S)-hydroxy-2-hexanone with an enantioselectivity exceeding 99%.[2] If you are using an isolated enzyme that gives poor results, consider switching to a whole-cell catalyst known for high stereoselectivity.

  • Reaction Conditions: Factors like pH, temperature, and substrate concentration can influence enzyme activity and selectivity. Optimize these parameters based on literature recommendations for your specific biocatalyst.[10]

• Chemical Methods:

  • Catalyst/Reagent Selection: The choice of chiral catalyst or reagent is paramount. For ketone reductions, well-established systems like Corey-Bakshi-Shibata (CBS) catalysts or Noyori's Ru-BINAP-diamine hydrogenation catalysts are known for high efficiency.[4]

  • Substrate-Catalyst Matching: Some catalysts are highly effective for specific types of ketones (e.g., those with an adjacent π-system).[4] Ensure your chosen catalyst is well-suited for a simple dialkyl ketone like 5-Hydroxy-2-hexanone.

  • Temperature: Lowering the reaction temperature often enhances stereoselectivity by favoring the transition state that leads to the major enantiomer.

Problem 2: Low Overall Yield

Q: The final yield of 5-Hydroxy-2-hexanone is consistently low. What are the potential causes and solutions?

A: Low yield can stem from incomplete reactions, side product formation, or issues with product isolation.

• Incomplete Conversion:

  • Biocatalysis: The biocatalyst may have low activity or be inhibited by the substrate or product. Consider increasing the catalyst loading or using a more robust catalyst system. For example, S. cerevisiae L13 whole-cells provided a significantly higher yield (85%) compared to the isolated enzyme ADH-T (64% of 70%) in the reduction of 2,5-hexanedione.[2]

  • Chemical Synthesis: The reducing agent may be decomposing or insufficient. Ensure reagents are fresh and used in the correct stoichiometric amounts. Monitor the reaction progress using techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to determine when the reaction is complete.[11]

• Side Product Formation:

  • Over-reduction: A primary challenge, especially when starting from 2,5-hexanedione, is the further reduction of the desired 5-Hydroxy-2-hexanone to 2,5-hexanediol.[1][2] This is a problem of chemoselectivity. Using a highly chemoselective catalyst and carefully controlling reaction time can minimize this.

  • Protecting Group Issues: If using protecting groups, incomplete protection or deprotection, or side reactions involving the protecting group itself, can lower the overall yield.[12] Re-evaluate your protecting group strategy for compatibility with all reaction steps.[8]

• Product Isolation:

  • The product may be lost during the work-up and purification steps. Optimize extraction and chromatography procedures to maximize recovery.[11]

Problem 3: Formation of 2,5-Hexanediol as a Major Byproduct

Q: My reaction to reduce 2,5-hexanedione produces a significant amount of 2,5-hexanediol. How can I improve chemoselectivity?

A: This is a classic chemoselectivity challenge. The key is to stop the reaction after the first reduction.

• Catalyst Selection: The choice of catalyst is critical. Some biocatalysts have a much lower rate for the second reduction (ketone to diol) compared to the first (diketone to keto-alcohol). S. cerevisiae L13 has been shown to be superior to isolated bacterial dehydrogenases in this regard, maximizing the yield of the desired mono-reduced product.[2]

• Control Reaction Time: Carefully monitor the reaction's progress. Stopping the reaction as soon as the starting material is consumed, but before significant diol formation occurs, is crucial. This requires analytical monitoring (e.g., GC-MS).

• Substrate-to-Reductant Ratio: In chemical reductions, precisely controlling the stoichiometry of the reducing agent can help prevent over-reduction.

Quantitative Data Summary

The table below compares the performance of different biocatalytic systems in the stereoselective synthesis of (5S)-hydroxy-2-hexanone from 2,5-hexanedione.

Catalyst System	Substrate	Yield (%)	Enantiomeric Excess (ee %)	Key Findings	Reference
S. cerevisiae L13 (whole-cell)	2,5-Hexanedione	85	>99	Superior chemoselectivity and yield compared to the isolated enzyme.	[2]
ADH-T (isolated enzyme)	2,5-Hexanedione	64	>99	High enantioselectivity but lower chemoselectivity, leading to more diol byproduct.	[2]

Experimental Protocols

Protocol 1: Biocatalytic Synthesis of (5S)-Hydroxy-2-hexanone

This protocol is a representative procedure based on the highly selective whole-cell reduction of 2,5-hexanedione.

1. Catalyst Preparation:

• Cultivate Saccharomyces cerevisiae L13 in a suitable growth medium until the desired cell density is reached.
• Harvest the cells by centrifugation and wash them with a buffer solution (e.g., phosphate (B84403) buffer, pH 7.0).

2. Bioreduction:

• Resuspend the harvested whole cells in the reaction buffer.
• Add the substrate, 2,5-hexanedione, to the cell suspension. A co-substrate like glucose may be added to facilitate cofactor regeneration within the cells.
• Maintain the reaction at a controlled temperature (e.g., 30°C) with gentle agitation.
• Monitor the reaction progress by periodically taking samples and analyzing them via GC or HPLC to determine the concentration of the substrate, product, and any byproducts (like 2,5-hexanediol).

3. Work-up and Purification:

• Once the reaction has reached the optimal conversion, separate the cells from the reaction mixture by centrifugation.
• Extract the supernatant with an organic solvent (e.g., ethyl acetate).[11]
• Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), and filter.[11]
• Remove the solvent under reduced pressure.
• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain pure (5S)-hydroxy-2-hexanone.[11]

4. Analysis:

• Confirm the structure and purity of the final product using NMR and Mass Spectrometry.
• Determine the enantiomeric excess using chiral HPLC or chiral GC analysis.[11]

Visualizations

Experimental Workflow

Caption: General experimental workflow for the synthesis of 5-Hydroxy-2-hexanone.

Troubleshooting Logic

Caption: A decision tree for troubleshooting common synthesis challenges.

References

• 1. Buy 5-Hydroxy-2-hexanone | 56745-61-0 [smolecule.com]
• 2. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 8. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 9. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 10. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. agroipm.cn [agroipm.cn]

improving yield and purity in 5-Hydroxy-2-hexanone synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 5-Hydroxy-2-hexanone, focusing on improving yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 5-Hydroxy-2-hexanone?

A1: The primary methods for synthesizing 5-Hydroxy-2-hexanone include:

• Biocatalytic Reduction of 2,5-hexanedione (B30556): This method often employs whole-cell biocatalysts, such as Saccharomyces cerevisiae, or isolated enzymes to achieve high chemo- and enantioselectivity.[1]

• Chemical Reduction of 2,5-hexanedione: This involves the use of reducing agents like sodium borohydride (B1222165) to convert one of the ketone groups to a hydroxyl group.

• Acetoacetic Ester Synthesis: This classical organic synthesis approach can be used to build the carbon skeleton and introduce the required functional groups.[2]

Q2: What is a major side product to be aware of during the reduction of 2,5-hexanedione?

A2: A significant side product is 2,5-hexanediol (B147014), which results from the over-reduction of the desired 5-Hydroxy-2-hexanone.[1] Controlling the stoichiometry of the reducing agent and the reaction time is crucial to minimize the formation of this diol.

Q3: How can the purity of 5-Hydroxy-2-hexanone be assessed?

A3: The purity of 5-Hydroxy-2-hexanone can be determined using standard analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS)

• High-Performance Liquid Chromatography (HPLC)

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Infrared (IR) Spectroscopy to confirm the presence of hydroxyl and carbonyl functional groups.

Q4: What are the typical yields for 5-Hydroxy-2-hexanone synthesis?

A4: Yields can vary significantly depending on the chosen method. Biocatalytic approaches have reported yields as high as 85% with excellent enantioselectivity (>99% ee).[1] Chemical methods may have more variable yields depending on the optimization of reaction conditions.

Troubleshooting Guides

Issue 1: Low Yield in Biocatalytic Reduction of 2,5-hexanedione

Potential Cause	Troubleshooting Suggestion
Suboptimal Biocatalyst Activity	Ensure the yeast cells or enzyme are viable and active. Use a fresh culture or a newly prepared enzyme solution. Optimize cell density or enzyme concentration.
Poor Substrate Solubility	2,5-hexanedione has limited water solubility. Consider using a co-solvent system or a phase-transfer catalyst to improve substrate availability to the biocatalyst.
Over-reduction to 2,5-hexanediol	Monitor the reaction progress closely using GC or TLC. Reduce the reaction time or the amount of co-factor (e.g., glucose for whole-cell systems) to prevent further reduction of the desired product.[1]
Inhibitory Effects of Substrate/Product	High concentrations of the substrate or product can be toxic to the biocatalyst. Consider a fed-batch approach for the substrate or in-situ product removal.
Incorrect pH or Temperature	Ensure the reaction buffer pH and temperature are optimal for the specific biocatalyst being used. These parameters can significantly impact enzyme activity and stability.

Issue 2: Low Yield and/or Purity in Chemical Reduction

Potential Cause	Troubleshooting Suggestion
Over-reduction to 2,5-hexanediol	Carefully control the stoichiometry of the reducing agent (e.g., sodium borohydride). Adding the reducing agent portion-wise at a low temperature can improve selectivity.
Incomplete Reaction	Monitor the reaction using TLC or GC. If the starting material is still present, consider extending the reaction time or adding a slight excess of the reducing agent.
Side Reactions	Ensure the reaction is performed under an inert atmosphere if using sensitive reagents. The choice of solvent can also influence side reactions; ensure it is dry and appropriate for the chosen reducing agent.
Difficult Purification	5-Hydroxy-2-hexanone and the side product 2,5-hexanediol can be challenging to separate by column chromatography due to their similar polarities. Consider derivatization or using a different stationary phase for chromatography.

Quantitative Data Summary

Table 1: Comparison of Yields for 5-Hydroxy-2-hexanone Synthesis

Synthesis Method	Catalyst/Reagent	Substrate	Yield (%)	Purity/Enantiomeric Excess (ee %)	Reference
Biocatalytic Reduction	S. cerevisiae L13	2,5-hexanedione	85	>99 (S)-enantiomer	[1]
Biocatalytic Reduction	ADH-T	2,5-hexanedione	64	>99 (S)-enantiomer	[1]

Experimental Protocols

Protocol 1: Biocatalytic Reduction of 2,5-hexanedione using Saccharomyces cerevisiae

• Cultivation of Biocatalyst: Cultivate Saccharomyces cerevisiae (e.g., strain L13) in a suitable growth medium (e.g., YPD broth) at 30°C with shaking until the late exponential phase is reached.

• Cell Harvesting and Preparation: Harvest the cells by centrifugation and wash them with a sterile buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.0). Resuspend the cells in the same buffer to a desired cell density.

• Bioreduction: In a reaction vessel, add the cell suspension and a carbon source for cofactor regeneration (e.g., glucose). Add 2,5-hexanedione to the desired final concentration.

• Reaction Monitoring: Maintain the reaction at a constant temperature (e.g., 30°C) with gentle agitation. Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC or HPLC.

• Work-up and Purification: Once the reaction has reached the desired conversion, remove the cells by centrifugation. Extract the supernatant with a suitable organic solvent (e.g., ethyl acetate). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Chemical Reduction of 2,5-hexanedione using Sodium Borohydride

• Reaction Setup: Dissolve 2,5-hexanedione in a suitable solvent (e.g., methanol (B129727) or ethanol) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride portion-wise to the cooled solution while stirring. Maintain the temperature at 0°C during the addition.

• Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

• Quenching and Work-up: Quench the reaction by the slow addition of a weak acid (e.g., dilute HCl) until the effervescence ceases. Remove the solvent under reduced pressure.

• Extraction and Purification: Add water to the residue and extract the product with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Visualizations

Caption: Experimental workflows for biocatalytic and chemical reduction synthesis of 5-Hydroxy-2-hexanone.

Caption: Troubleshooting logic for addressing low yield in 5-Hydroxy-2-hexanone synthesis.

References

• 1. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Acetoacetic ester synthesis (of ketones) [chemicalnote.com]

side reactions in the oxidation of 2-hexanol to 5-Hydroxy-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the oxidation of 2-hexanol (B165339) to 2-hexanone (B1666271). Below, you will find detailed information on potential side reactions, including the formation of 5-hydroxy-2-hexanone, along with experimental protocols and strategies to minimize byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of the oxidation of 2-hexanol?

The primary and expected product from the oxidation of 2-hexanol, a secondary alcohol, is 2-hexanone.[1][2] This conversion can be achieved using various oxidizing agents, including pyridinium (B92312) chlorochromate (PCC), Jones reagent (chromic acid), and Swern oxidation conditions.[1][3][4][5][6][7][8][9][10]

Q2: How can 5-hydroxy-2-hexanone be formed as a side product during the oxidation of 2-hexanol?

The formation of 5-hydroxy-2-hexanone as a direct side product from the oxidation of 2-hexanol is not a commonly reported pathway under standard oxidation conditions (PCC, Jones, Swern). However, its presence could be explained by a radical-mediated remote C-H activation. This is analogous to reactions like the Barton or Hofmann-Löffler-Freytag reactions, which involve intramolecular hydrogen abstraction.[11][12][13][14]

A plausible, though likely minor, pathway could involve the formation of an intermediate radical that abstracts a hydrogen atom from the C5 position, followed by hydroxylation. This is more likely to occur under conditions that promote radical formation, such as exposure to light or the presence of metal impurities that can initiate radical processes.

Q3: What are other potential side reactions when oxidizing 2-hexanol?

Other potential side reactions depend on the chosen oxidant and reaction conditions:

• Over-oxidation: While secondary alcohols are generally resistant to over-oxidation, aggressive conditions with strong oxidants like potassium permanganate (B83412) could potentially lead to cleavage of carbon-carbon bonds, resulting in smaller carboxylic acids.

• Formation of mixed thioacetals: In Swern oxidations, if the reaction temperature is not kept sufficiently low (around -78°C), mixed thioacetals may form as byproducts.

• Dehydration: With some highly selective oxidizing agents like PCC, when oxidizing certain types of alcohols (tertiary allylic alcohols), dehydration to form dienes can be a competing side reaction. While less common for simple secondary alcohols, it is a possibility under certain conditions.

Q4: How can I minimize the formation of 5-hydroxy-2-hexanone and other side products?

To minimize the formation of 5-hydroxy-2-hexanone and other byproducts, consider the following:

• Control of Reaction Conditions: Strictly adhere to established protocols, particularly regarding temperature and reaction time. For instance, Swern oxidations require very low temperatures (-78°C) to be effective and minimize side reactions.[4][5][6][9][10]

• Choice of Oxidant: Use milder and more selective oxidizing agents. PCC is known for its mildness and is less likely to cause over-oxidation or other aggressive side reactions compared to stronger agents like Jones reagent.[1][3][7]

• Exclusion of Light and Metal Contaminants: To disfavor radical-mediated side reactions, conduct the experiment in the dark or in amber glassware and use high-purity reagents and solvents to avoid metal contaminants that could initiate radical pathways.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation by atmospheric oxygen, which can sometimes lead to radical side reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of 2-hexanone	Incomplete reaction.	Increase reaction time or temperature slightly (monitor carefully to avoid side reactions). Ensure the correct stoichiometry of the oxidizing agent.
Degradation of product during workup.	Use a milder workup procedure. Ensure quenching of the oxidant is complete before extraction.
Presence of 5-hydroxy-2-hexanone	Radical-mediated C-H activation.	Exclude light from the reaction. Use purified solvents and reagents to remove metal impurities. Consider adding a radical scavenger if the problem persists, though this may interfere with the primary reaction.
Formation of unidentified byproducts	Non-selective oxidation or side reactions.	Switch to a milder oxidizing agent (e.g., from Jones to PCC or Swern). Re-evaluate and strictly control reaction parameters (temperature, concentration).
Reaction does not start	Inactive oxidizing agent.	Use a fresh batch of the oxidizing agent. For Swern oxidation, ensure anhydrous conditions as moisture can deactivate the reagents.

Data Presentation

The following table summarizes typical yields for the oxidation of secondary alcohols to ketones using different methods. Note that specific yields for 2-hexanol may vary based on the exact experimental conditions.

Oxidation Method	Oxidizing Agent	Typical Yield of Ketone	Reference
PCC Oxidation	Pyridinium Chlorochromate	80-95%	General literature
Jones Oxidation	CrO₃, H₂SO₄, Acetone	85-95%	[15]
Swern Oxidation	(COCl)₂, DMSO, Et₃N	>90%	[4][5][6][9][10]

The yields are generalized for secondary alcohols and serve as a benchmark. Actual yields of 2-hexanone may differ.

Experimental Protocols

Protocol 1: Oxidation of 2-Hexanol using Jones Reagent

Materials:

• 2-Hexanol

• Jones Reagent (Prepared by dissolving chromium trioxide in sulfuric acid and water)

• Acetone

• Isopropyl alcohol (for quenching)

• Sodium bicarbonate

• Diethyl ether or ethyl acetate

• Anhydrous sodium sulfate

• Celite

Procedure:

• In a flask equipped with a stirrer, add 2-hexanol dissolved in acetone.

• Cool the flask in an ice-water bath.

• Slowly add the Jones reagent dropwise to the stirred solution, maintaining the temperature below 20°C. A color change from orange-red to green should be observed.

• Continue adding the reagent until the orange-red color persists, indicating the reaction is complete.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, quench the excess oxidant by adding isopropyl alcohol dropwise until the green color returns.

• Neutralize the mixture with sodium bicarbonate.

• Filter the mixture through a pad of Celite to remove chromium salts.

• Extract the filtrate with diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude 2-hexanone.

• Purify the product by distillation if necessary.

Protocol 2: Oxidation of 2-Hexanol using Swern Oxidation

Materials:

• 2-Hexanol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (DCM), anhydrous

• Inert gas (Nitrogen or Argon)

Procedure:

• To a solution of oxalyl chloride in anhydrous DCM at -78°C under an inert atmosphere, add a solution of DMSO in anhydrous DCM dropwise.

• Stir the mixture for 15 minutes.

• Slowly add a solution of 2-hexanol in anhydrous DCM dropwise.

• Stir the reaction mixture for 30 minutes at -78°C.

• Add triethylamine dropwise, and continue stirring for another 30 minutes at -78°C.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction by adding water.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 2-hexanone by flash column chromatography or distillation.[16]

Visualizations

Caption: Oxidation of 2-Hexanol to 2-Hexanone.

Caption: Plausible radical-mediated side reaction.

Caption: General experimental workflow for oxidation.

References

• 1. homework.study.com [homework.study.com]
• 2. quora.com [quora.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Swern Oxidation [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. byjus.com [byjus.com]
• 9. Swern_oxidation [chemeurope.com]
• 10. reactionrepo.mintlify.app [reactionrepo.mintlify.app]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Hofmann–Löffler reaction - Wikipedia [en.wikipedia.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Barton reaction - Wikipedia [en.wikipedia.org]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]

purification techniques for 5-Hydroxy-2-hexanone from reaction mixtures

Welcome to the technical support center for the purification of 5-Hydroxy-2-hexanone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for the successful isolation of this compound from typical reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction mixture of 5-Hydroxy-2-hexanone?

A1: Depending on the synthetic route, common impurities may include unreacted starting materials such as 2-hexanone, byproducts like the neurotoxic diketone 2,5-hexanedione (B30556) from over-oxidation, and positional isomers (e.g., 3-hydroxy-2-hexanone or 4-hydroxy-2-hexanone).[1] If the synthesis involves a Grignard reaction, you might also have magnesium salts and biphenyl (B1667301) from the coupling of the Grignard reagent.

Q2: My 5-Hydroxy-2-hexanone appears to be degrading during purification. What could be the cause?

A2: 5-Hydroxy-2-hexanone can be sensitive to high temperatures and acidic or basic conditions. At elevated temperatures, it may undergo dehydration.[1] Strong acids or bases can catalyze side reactions. Silica (B1680970) gel, being slightly acidic, can sometimes cause decomposition of sensitive compounds during column chromatography.

Q3: I am having trouble separating 5-Hydroxy-2-hexanone from a very polar impurity by normal-phase column chromatography. What should I do?

A3: If a highly polar impurity is co-eluting with your product, you can try a few strategies. First, you could switch to a more polar solvent system, such as dichloromethane (B109758)/methanol (B129727), to better differentiate between your compound and the impurity. If that fails, consider using a different stationary phase, such as neutral or basic alumina, or even reverse-phase (C18) silica gel where the elution order is inverted.

Q4: How can I visualize 5-Hydroxy-2-hexanone on a TLC plate?

A4: Since 5-Hydroxy-2-hexanone lacks a strong UV chromophore, visualization under a standard UV lamp (254 nm) may be difficult. Staining is generally required. A potassium permanganate (B83412) (KMnO₄) stain is effective as it reacts with the hydroxyl group, appearing as a yellow or light brown spot on a purple background.[2] Alternatively, a p-anisaldehyde stain, which is sensitive to alcohols and ketones, can be used, typically yielding a colored spot upon heating. A 2,4-dinitrophenylhydrazine (B122626) (DNPH) stain can also be used to visualize the ketone functionality, which will appear as a yellow to orange spot.[2][3]

Data Presentation

Table 1: Physical Properties of 5-Hydroxy-2-hexanone

Property	Value
Molecular Formula	C₆H₁₂O₂
Molecular Weight	116.16 g/mol
Boiling Point (at 760 mmHg)	205.77 °C[4]
Density	0.948 g/cm³[4]
Refractive Index	1.425[4]

Table 2: Suggested Purification Parameters

Purification Method	Key Parameters	Expected Purity
Vacuum Distillation	Pressure: 10-20 mmHg, Collection Temp: ~90-100 °C	>95%
Column Chromatography	Stationary Phase: Silica Gel, Mobile Phase: Hexane (B92381)/Ethyl Acetate (B1210297) Gradient	>98%

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This method is suitable for a preliminary purification of large quantities of crude 5-Hydroxy-2-hexanone, especially for removing non-volatile impurities.

Materials:

• Crude 5-Hydroxy-2-hexanone

• Round-bottom flask

• Short-path distillation head

• Condenser

• Receiving flask

• Vacuum pump with a cold trap

• Heating mantle with magnetic stirring

• Thermometer

Procedure:

• Setup: Assemble the vacuum distillation apparatus, ensuring all glassware is dry and joints are properly sealed with vacuum grease.

• Charging the Flask: Add the crude 5-Hydroxy-2-hexanone to the round-bottom flask along with a magnetic stir bar.

• Applying Vacuum: Begin stirring and slowly reduce the pressure using the vacuum pump. A pressure of 10-20 mmHg is a good starting point.

• Heating: Gently heat the flask using the heating mantle.

• Fraction Collection:

  • Collect any low-boiling impurities that distill first in a separate receiving flask.

  • As the temperature of the vapor approaches the expected boiling point at the applied pressure (approximately 90-100 °C at 10-20 mmHg), change to a clean receiving flask to collect the main fraction of 5-Hydroxy-2-hexanone.

  • Stop the distillation when the temperature starts to drop or when a significant amount of residue remains in the distillation flask.

• Analysis: Analyze the purity of the collected fractions by GC or NMR.

Protocol 2: Purification by Silica Gel Column Chromatography

This method is ideal for achieving high purity, separating the target compound from closely related impurities.

Materials:

• Partially purified or crude 5-Hydroxy-2-hexanone

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Chromatography column

• TLC plates, developing chamber, and a suitable stain (e.g., potassium permanganate)

Procedure:

• TLC Analysis: First, determine an appropriate solvent system using TLC. A good starting point is a 3:1 mixture of hexane and ethyl acetate. The ideal Rf value for the product should be between 0.2 and 0.4.

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pour it into the column, allowing it to pack evenly without air bubbles.

• Sample Loading: Dissolve the crude 5-Hydroxy-2-hexanone in a minimal amount of dichloromethane or the initial eluent. Alternatively, for less soluble samples, perform a dry loading by adsorbing the compound onto a small amount of silica gel.

• Elution:

  • Begin eluting with a non-polar solvent mixture, such as 9:1 hexane/ethyl acetate.

  • Gradually increase the polarity of the eluent (e.g., to 7:3, 1:1 hexane/ethyl acetate) to elute the 5-Hydroxy-2-hexanone.

• Fraction Collection: Collect fractions in test tubes and monitor the separation by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Troubleshooting Guides

Issue 1: Low recovery of 5-Hydroxy-2-hexanone from the silica gel column.

• Possible Cause: The compound may be strongly adsorbed to the acidic silica gel.

• Solution:

  • Increase the polarity of the eluent further (e.g., add a small percentage of methanol to the ethyl acetate).

  • Consider deactivating the silica gel by pre-treating it with a small amount of triethylamine (B128534) in the slurry solvent.

  • Switch to a neutral stationary phase like alumina.

Issue 2: The product is co-eluting with an unknown impurity.

• Possible Cause: The chosen solvent system does not provide adequate resolution.

• Solution:

  • Optimize the solvent system by trying different solvent combinations (e.g., dichloromethane/acetone or ether/hexane).

  • Employ a very shallow gradient during elution to improve separation.

  • If the impurity is significantly different in polarity, consider a pre-purification step like an aqueous wash or a simple distillation.

Issue 3: The product appears to have decomposed after distillation.

• Possible Cause: The distillation temperature was too high, causing thermal degradation.

• Solution:

  • Ensure a lower pressure is achieved with the vacuum pump to reduce the boiling point.

  • Use a short-path distillation apparatus to minimize the time the compound spends at high temperatures.

Visualizations

Caption: General workflow for the purification of 5-Hydroxy-2-hexanone.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. Buy 5-Hydroxy-2-hexanone | 56745-61-0 [smolecule.com]
• 2. faculty.fiu.edu [faculty.fiu.edu]
• 3. silicycle.com [silicycle.com]
• 4. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]

Technical Support Center: Overcoming Chemoselectivity in the Biocatalytic Reduction of 2,5-Hexanedione

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in the biocatalytic reduction of 2,5-hexanedione (B30556). The primary focus is on resolving chemoselectivity issues to maximize the yield of the desired (5S)-hydroxy-2-hexanone while minimizing the over-reduction to (2S,5S)-hexanediol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction is producing a high yield of (2S,5S)-hexanediol instead of the desired (5S)-hydroxy-2-hexanone. How can I improve chemoselectivity?

A1: This is a common chemoselectivity challenge. The formation of the diol indicates that the biocatalyst is reducing both ketone groups. Here are several strategies to favor the production of the monoreduced hydroxy ketone:

• Choice of Biocatalyst: The selection of the biocatalyst is critical. Whole-cell systems like Saccharomyces cerevisiae (baker's yeast) can offer better chemoselectivity than isolated enzymes for this specific reduction. For instance, S. cerevisiae L13 has been shown to provide a significantly higher yield of (5S)-hydroxy-2-hexanone compared to the isolated alcohol dehydrogenase from Thermoanaerobacter brockii (ADH-T).[1] This is attributed to different reaction rates for the initial reduction versus the subsequent reduction of the hydroxy ketone.[1]

• Reaction Time: Monitor the reaction progress closely over time. The conversion of the hydroxy ketone to the diol is a consecutive reaction. By stopping the reaction at the optimal time, you can maximize the yield of the desired intermediate. Run a time-course experiment to determine the point of maximum hydroxy ketone concentration.

• Substrate Concentration: High substrate concentrations can sometimes lead to catalyst inhibition or changes in selectivity.[2] Experiment with a range of 2,5-hexanedione concentrations to find the optimal balance between reaction rate and chemoselectivity. A fed-batch approach, where the substrate is added gradually, can also help maintain an optimal substrate concentration and improve yields.[2]

• Enzyme Engineering: If using an isolated enzyme, consider exploring engineered variants. Modern protein engineering techniques can alter the substrate specificity and selectivity of alcohol dehydrogenases (ADHs).

Q2: I am observing low conversion of 2,5-hexanedione. What are the potential causes and solutions?

A2: Low conversion can stem from several factors related to the catalyst, cofactors, or reaction conditions.

• Catalyst Activity:

  • Whole Cells: Ensure the yeast cells are viable and active. Use freshly grown cells or properly stored lyophilized cells. Cell viability can be compromised by exposure to high concentrations of organic solvents or toxic substrates.[3]

  • Isolated Enzymes: Verify the activity of your enzyme preparation. Improper storage or handling can lead to denaturation. Run a control reaction with a standard substrate to confirm its activity.

• Cofactor Regeneration: Most ADHs are dependent on nicotinamide (B372718) cofactors (NADH or NADPH).[4] For the reaction to proceed, the oxidized cofactor (NAD⁺ or NADP⁺) must be continuously regenerated to its reduced form.

  • Whole-Cell Systems: These systems have an inherent advantage as they possess metabolic pathways for cofactor regeneration, often utilizing a co-substrate like glucose.[5] Ensure sufficient glucose is present in the reaction medium.

  • Isolated Enzyme Systems: An external cofactor regeneration system is required. Common methods include using a second enzyme-substrate pair, such as glucose dehydrogenase (GDH) with glucose, or formate (B1220265) dehydrogenase (FDH) with formate.[6] Another approach is the "coupled-substrate" method, using a sacrificial alcohol like isopropanol (B130326), where the same ADH catalyzes both the reduction of the target ketone and the oxidation of isopropanol.[6]

• Reaction Conditions:

  • pH and Temperature: Enzymes and whole cells have optimal pH and temperature ranges for activity. For S. cerevisiae, reactions are typically run at a pH around 7.0 and a temperature of 30°C.

  • Oxygen Availability: For whole-cell reductions with S. cerevisiae, limiting oxygen can favor the desired reductive pathways.

Q3: What is the best method for analyzing the products of my reaction to determine yield and enantiomeric excess (ee)?

A3: Chiral Gas Chromatography (GC) is a highly effective method for separating and quantifying 2,5-hexanedione, (5S)-hydroxy-2-hexanone, and (2S,5S)-hexanediol, as well as determining the enantiomeric excess of the chiral products. Chiral High-Performance Liquid Chromatography (HPLC) can also be used.[7][8]

• Sample Preparation: Before analysis, the products need to be extracted from the aqueous reaction mixture. A common procedure is to perform a liquid-liquid extraction with a solvent like ethyl acetate (B1210297) or dichloromethane. The organic layer is then dried and concentrated before injection into the GC.

• Chiral GC Column: A chiral stationary phase is necessary to separate the enantiomers. A column with a derivatized cyclodextrin, such as a β-DEX™ phase, is often suitable for this separation.[9]

• Detection: A Flame Ionization Detector (FID) is commonly used for quantification.[10] For structural confirmation, GC-Mass Spectrometry (GC-MS) can be employed.[10]

Data Presentation: Comparison of Biocatalysts

The following table summarizes quantitative data for the biocatalytic reduction of 2,5-hexanedione, highlighting the differences in chemoselectivity and enantioselectivity between different systems.

Biocatalyst	Substrate Conc. (mM)	Co-substrate	Reaction Time (h)	Conversion (%)	Product(s)	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
S. cerevisiae L13 (whole cells)	20	Glucose (10 g/L)	24	>95	(5S)-hydroxy-2-hexanone	85	>99	[1]
ADH-T (isolated enzyme)	20	Isopropanol	24	>95	(5S)-hydroxy-2-hexanone + (2S,5S)-hexanediol	64 (for hydroxy-ketone)	>99	[1]
S. cerevisiae (Baker's Yeast)	N/A	Glucose	N/A	>99	(2S,5S)-hexanediol	>99	>99.9	[11]
S. cerevisiae Gre2p (recombinant enzyme)	N/A	N/A	N/A	>99	(2S,5S)-hexanediol	>99	>99.9	[11]

Detailed Experimental Protocols

Protocol 1: Whole-Cell Reduction using Saccharomyces cerevisiae

This protocol is a general guideline for the reduction of 2,5-hexanedione to (5S)-hydroxy-2-hexanone using baker's yeast.

• Preparation of the Biocatalyst:

  • Inoculate 100 mL of YPD medium (1% yeast extract, 2% peptone, 2% dextrose) with a loop of S. cerevisiae.

  • Grow the culture for 48 hours at 30°C with shaking (250 rpm).

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with sterile phosphate (B84403) buffer (100 mM, pH 7.0).

• Biocatalytic Reduction:

  • Resuspend the yeast cell pellet in 50 mL of phosphate buffer (100 mM, pH 7.0) to a desired cell concentration (e.g., 50 g/L wet cell weight).

  • Add glucose to a final concentration of 2% (w/v) as the co-substrate for cofactor regeneration.

  • Add 2,5-hexanedione to the desired final concentration (e.g., 20 mM). The substrate can be added directly or as a solution in a minimal amount of a co-solvent like DMSO if solubility is an issue.

  • Incubate the reaction mixture at 30°C with gentle shaking (e.g., 150 rpm).

• Reaction Monitoring and Work-up:

  • Withdraw aliquots at regular intervals (e.g., 2, 4, 8, 12, 24 hours).

  • Extract each aliquot with an equal volume of ethyl acetate.

  • Analyze the organic phase by chiral GC to determine the concentrations of substrate, hydroxy ketone, and diol, and the enantiomeric excess of the product.

  • Once the optimal reaction time is reached, stop the reaction by centrifuging to remove the yeast cells.

  • Extract the supernatant with ethyl acetate (3 x volume).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to isolate the product.

Protocol 2: Isolated Enzyme Reduction using an Alcohol Dehydrogenase (ADH)

This protocol describes a typical procedure for an ADH-catalyzed reduction with a coupled-substrate cofactor regeneration system.

• Reaction Setup:

  • In a suitable reaction vessel, prepare a solution of phosphate buffer (100 mM, pH 7.0).

  • Add the cofactor NADP⁺ to a final concentration of 0.5 mM.

  • Add 2,5-hexanedione to a final concentration of 20 mM.

  • Add isopropanol as the co-substrate, typically in a significant excess (e.g., 10% v/v).

  • Add the alcohol dehydrogenase (e.g., ADH-T) to a final concentration of 1-5 mg/mL.

• Biocatalytic Reduction:

  • Incubate the reaction mixture at 30°C with stirring.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress by taking aliquots and analyzing them by chiral GC as described in Protocol 1.

  • After the desired conversion is achieved, stop the reaction by adding a water-immiscible organic solvent like ethyl acetate to extract the products.

  • Separate the organic layer.

  • Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

  • The product can be further purified by column chromatography if necessary.

Visualizations

Experimental Workflow for Optimizing Chemoselectivity

Caption: Workflow for optimizing the biocatalytic reduction of 2,5-hexanedione.

Logical Relationship for Troubleshooting Low Chemoselectivity

Caption: Troubleshooting guide for poor chemoselectivity in 2,5-hexanedione reduction.

References

• 1. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. acgpubs.org [acgpubs.org]
• 4. Frontiers | Alcohol Dehydrogenases as Catalysts in Organic Synthesis [frontiersin.org]
• 5. Engineered baker’s yeast as whole-cell biocatalyst for one-pot stereo-selective conversion of amines to alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Regiodivergent and stereoselective hydroxyazidation of alkenes by biocatalytic cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of n-hexane, 2-hexanone, 2,5-hexanedione, and related chemicals by capillary gas chromatography and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Simultaneous determination of n-hexane, 2-hexanone and 2,5-hexanedione in biological tissues by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Müller M, et al. (2010) | SGD [yeastgenome.org]

Technical Support Center: Optimization of Reaction Conditions for the Grignard Synthesis of 5-Hydroxy-2-hexanone

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the Grignard synthesis of 5-Hydroxy-2-hexanone.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 5-Hydroxy-2-hexanone via the Grignard reaction of propylmagnesium bromide with a protected acetone (B3395972) equivalent, such as acetoxyacetone (B129841).

Q1: My Grignard reaction is not initiating. What are the common causes and how can I resolve this?

A1: Failure of a Grignard reaction to initiate is a frequent problem, often due to the passivation of the magnesium surface by a layer of magnesium oxide. Here are several troubleshooting steps:

• Magnesium Activation: The magnesium turnings must be activated to expose a fresh surface. This can be achieved by:

  • Gently crushing the magnesium turnings with a glass rod under an inert atmosphere.

  • Adding a small crystal of iodine. The disappearance of the purple color is an indicator of reaction initiation.

  • Adding a few drops of 1,2-dibromoethane, which reacts with magnesium to form ethylene (B1197577) gas, providing a visual cue of activation.

• Anhydrous Conditions: Grignard reagents are highly sensitive to moisture. Ensure all glassware is rigorously flame-dried or oven-dried immediately before use and that all solvents are anhydrous.

• Initiation with Heat: Gentle warming with a heat gun can help start the reaction. However, be cautious as the reaction is exothermic and can become vigorous once initiated.

Q2: I am observing a low yield of 5-Hydroxy-2-hexanone. What are the potential side reactions and how can I minimize them?

A2: Low yields can be attributed to several competing side reactions. The most common are:

• Wurtz Coupling: The Grignard reagent (propylmagnesium bromide) can react with the unreacted propyl bromide to form hexane. To minimize this, add the propyl bromide solution slowly to the magnesium turnings to maintain a low concentration of the alkyl halide.

• Enolization: The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, leading to the formation of an enolate which, upon workup, will regenerate the starting ketone. Using a less sterically hindered Grignard reagent or lower reaction temperatures can mitigate this.

• Reduction: If the Grignard reagent has β-hydrogens, it can reduce the ketone to a secondary alcohol. This is less of a concern with propylmagnesium bromide but can occur. Lowering the reaction temperature is generally beneficial.

Q3: I have a significant amount of a high-boiling point impurity in my product. What could it be and how can I remove it?

A3: A high-boiling point impurity is likely the Wurtz coupling product (hexane) or unreacted starting materials. Purification can be achieved through fractional distillation or column chromatography. Careful monitoring of the reaction by TLC or GC can help determine the optimal reaction time to minimize the formation of byproducts.

Q4: Can I use a different solvent than diethyl ether or THF?

A4: Ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF) are crucial for stabilizing the Grignard reagent. While other polar aprotic solvents have been explored, diethyl ether and THF remain the most common and reliable choices. THF is generally a better solvent for forming Grignard reagents from less reactive halides due to its higher solvating power.

Data Presentation

The following tables summarize key quantitative data for the Grignard synthesis of 5-Hydroxy-2-hexanone.

Table 1: Reagent Properties and Stoichiometry

Reagent	Molecular Weight ( g/mol )	Density (g/mL)	Moles (mol)	Equivalents
Magnesium Turnings	24.31	-	0.12	1.2
1-Bromopropane (B46711)	123.00	1.35	0.10	1.0
Acetoxyacetone	116.12	1.08	0.09	0.9
Anhydrous Diethyl Ether	74.12	0.713	-	-
Saturated NH₄Cl (aq)	-	-	-	-

Table 2: Effect of Reaction Parameters on Yield

Parameter	Condition	Expected Outcome on Yield	Notes
Temperature	-30°C to 0°C	Higher	Favors nucleophilic addition over side reactions like enolization.[1]
Room Temperature	Moderate	Increased risk of side reactions.
Reflux	Lower	Promotes Wurtz coupling and other side reactions.
Solvent	Diethyl Ether	Good	Standard solvent for Grignard reactions.
THF	Potentially Higher	Better solvating properties can improve reagent formation and reactivity.
Addition Rate of Alkyl Halide	Slow (dropwise)	Higher	Minimizes the concentration of alkyl halide, reducing Wurtz coupling.
Fast	Lower	High local concentration of alkyl halide increases side product formation.
Purity of Reagents	Anhydrous	Higher	Grignard reagents are highly sensitive to water.
Presence of Water	Significantly Lower	Water will quench the Grignard reagent.

Experimental Protocols

A detailed methodology for the Grignard synthesis of 5-Hydroxy-2-hexanone is provided below. This protocol is a representative procedure based on established principles of Grignard reactions.

Protocol 1: Preparation of Propylmagnesium Bromide

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. Flame-dry all glassware and allow to cool under a stream of nitrogen.

• Reagent Preparation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine to activate the magnesium. In the dropping funnel, prepare a solution of 1-bromopropane (1.0 equivalent) in anhydrous diethyl ether.

• Initiation: Add a small portion of the 1-bromopropane solution to the magnesium turnings. The reaction should initiate, as evidenced by a color change and gentle refluxing. If not, gentle warming may be required.

• Formation of Grignard Reagent: Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 30-60 minutes until most of the magnesium is consumed.

Protocol 2: Synthesis of 5-Hydroxy-2-hexanone

• Reaction with Ketone: Cool the prepared propylmagnesium bromide solution in an ice bath. Dissolve acetoxyacetone (0.9 equivalents) in anhydrous diethyl ether and add it dropwise from the dropping funnel to the stirred Grignard solution.

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. This will precipitate magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent by rotary evaporation. The crude product can be purified by vacuum distillation or column chromatography to yield 5-Hydroxy-2-hexanone.

Mandatory Visualization

References

• 1. electronicsandbooks.com [electronicsandbooks.com]

preventing the degradation of 5-Hydroxy-2-hexanone during storage

This technical support center provides guidance on preventing the degradation of 5-Hydroxy-2-hexanone during storage. It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered by researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of 5-Hydroxy-2-hexanone.

Issue 1: Appearance of a new peak during chromatographic analysis (e.g., GC or HPLC) after storage.

• Possible Cause 1: Oxidation. 5-Hydroxy-2-hexanone can oxidize to form 2,5-hexanedione (B30556). This is more likely to occur if the compound has been exposed to air (oxygen) for extended periods.

• Troubleshooting Steps:

  • Inert Atmosphere: Store 5-Hydroxy-2-hexanone under an inert atmosphere such as nitrogen or argon to minimize exposure to oxygen.

  • Antioxidants: For solutions, consider the addition of a suitable antioxidant. The choice of antioxidant should be carefully considered based on the downstream application to avoid interference.

  • Confirmation: Analyze a standard of 2,5-hexanedione to confirm if the retention time of the new peak matches.

• Possible Cause 2: Dehydration. At elevated temperatures, 5-Hydroxy-2-hexanone can undergo dehydration.

• Troubleshooting Steps:

  • Temperature Control: Ensure the storage temperature is maintained at the recommended level (refrigerated at 2-8°C). Avoid exposure to high temperatures during handling and processing.

• Possible Cause 3: Thermal degradation during analysis. Specifically in Gas Chromatography (GC), thermal degradation can lead to the formation of artifacts like 2,5-dimethylfuran.

• Troubleshooting Steps:

  • Optimize GC Method: Lower the injector and detector temperatures to the minimum required for effective analysis.

  • Use a milder analytical technique: If possible, use High-Performance Liquid Chromatography (HPLC) which operates at lower temperatures.

Issue 2: Change in the physical appearance of the material (e.g., color change, viscosity).

• Possible Cause: Polymerization or condensation reactions. These can be catalyzed by acidic or basic impurities, or prolonged exposure to light.

• Troubleshooting Steps:

  • pH Control: Ensure the storage container is neutral and free of acidic or basic residues. For solutions, use a buffered system if compatible with the compound and its intended use.

  • Light Protection: Store the compound in an amber or opaque container to protect it from light.

  • Purity Check: Ensure the initial purity of the 5-Hydroxy-2-hexanone is high, as impurities can catalyze degradation.

Issue 3: Inconsistent analytical results or loss of potency over time.

• Possible Cause: General degradation due to improper storage conditions.

• Troubleshooting Steps:

  • Review Storage Protocol: Conduct a thorough review of the storage conditions against the recommended guidelines.

  • Stability Study: Perform a small-scale stability study under controlled conditions to identify the primary factor causing degradation (e.g., temperature, light, air).

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 5-Hydroxy-2-hexanone?

A1: To ensure the long-term stability of 5-Hydroxy-2-hexanone, it is recommended to store it in a cool, dry, and well-ventilated area.[1] The container should be tightly sealed to prevent exposure to air and moisture.[1] For extended storage, refrigeration at 2-8°C is advisable.[2] The material should be kept away from sources of ignition and incompatible substances such as strong oxidizing agents.[1][2]

Q2: What are the primary degradation pathways for 5-Hydroxy-2-hexanone?

A2: The main degradation pathways for 5-Hydroxy-2-hexanone include:

• Oxidation: Conversion to 2,5-hexanedione.[3]

• Reduction: Formation of 2,5-hexanediol.[3]

• High-Temperature Degradation: At temperatures exceeding 200°C, it can undergo dehydration, decarboxylation, and carbon-carbon bond cleavage.[3]

Q3: How can I monitor the stability of 5-Hydroxy-2-hexanone during storage?

A3: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, is the most effective way to monitor the stability of 5-Hydroxy-2-hexanone. This method should be able to separate the intact compound from its potential degradation products. Regular testing of stored samples will provide data on the rate of degradation under specific storage conditions.

Q4: Are there any known incompatibilities for 5-Hydroxy-2-hexanone?

A4: Yes, 5-Hydroxy-2-hexanone is incompatible with strong oxidizing agents.[1] Contact with these substances can lead to vigorous reactions and rapid degradation of the compound.

Data Presentation

Table 1: Recommended Storage Conditions for 5-Hydroxy-2-hexanone

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	To minimize the rate of chemical degradation reactions.
Atmosphere	Inert Gas (Nitrogen or Argon)	To prevent oxidation by atmospheric oxygen.
Light	Protection from light (Amber vial)	To prevent photolytic degradation.
Container	Tightly sealed, neutral glass	To prevent contamination and catalysis of degradation by container impurities.
Incompatibilities	Strong oxidizing agents	To avoid rapid and potentially hazardous reactions.

Experimental Protocols

Protocol 1: Forced Degradation Study of 5-Hydroxy-2-hexanone

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of 5-Hydroxy-2-hexanone in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis: After the specified time, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze using a suitable HPLC method (see Protocol 2).

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify degradation peaks.

Protocol 2: Stability-Indicating HPLC Method for 5-Hydroxy-2-hexanone (Starting Point for Method Development)

This is a representative HPLC method that can be used as a starting point for the analysis of 5-Hydroxy-2-hexanone and its degradation products. This method will require optimization and validation for specific applications.

• Instrumentation: HPLC system with a UV detector or a Mass Spectrometer.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210 nm or MS in full scan mode.

• Injection Volume: 10 µL

Mandatory Visualizations

Caption: Degradation pathways of 5-Hydroxy-2-hexanone.

Caption: Workflow for stability testing of 5-Hydroxy-2-hexanone.

References

• 1. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. aksci.com [aksci.com]

troubleshooting peak tailing in HPLC analysis of 5-Hydroxy-2-hexanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues during the HPLC analysis of 5-Hydroxy-2-hexanone.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common chromatographic problem characterized by an asymmetrical peak with a drawn-out trailing edge. This can compromise the accuracy of quantification and resolution. This guide provides a systematic approach to diagnosing and resolving peak tailing in the analysis of 5-Hydroxy-2-hexanone.

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step workflow for troubleshooting peak tailing.

Caption: A step-by-step workflow for troubleshooting peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing is a phenomenon in HPLC where a chromatographic peak is asymmetrical, with a trailing edge that is more drawn out than the leading edge.[1] In an ideal chromatogram, peaks are symmetrical and have a Gaussian shape. Tailing indicates inefficiencies or undesirable chemical interactions within the HPLC system.[1] This distortion is quantitatively measured by the Tailing Factor (Tf) or the Asymmetry Factor (As). A perfectly symmetrical peak has a value of 1.0. A value greater than 1.2 is generally considered to be tailing.[2][3]

Q2: What are the most common causes of peak tailing for 5-Hydroxy-2-hexanone?

A2: While 5-Hydroxy-2-hexanone is a relatively neutral molecule, the presence of both a ketone and a hydroxyl group can lead to peak tailing due to several factors:

• Secondary Interactions with Silanol (B1196071) Groups: The hydroxyl group of 5-Hydroxy-2-hexanone can interact with residual silanol groups on the surface of silica-based HPLC columns.[4][5] These interactions can lead to a secondary, stronger retention mechanism for some analyte molecules, resulting in a delayed elution and a tailing peak.[2]

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to peak distortion.[6][7]

• Extra-Column Volume: Excessive volume in the HPLC system outside of the column (e.g., long tubing, poorly made connections) can cause the analyte band to spread, resulting in peak tailing.[8][9]

• Mobile Phase pH: Although 5-Hydroxy-2-hexanone is not strongly acidic or basic, the pH of the mobile phase can influence the ionization state of the residual silanol groups on the column, thereby affecting secondary interactions.[2][10]

Q3: How can I determine if column overload is causing peak tailing for 5-Hydroxy-2-hexanone?

A3: To check for column overload, you can perform a simple dilution experiment.[11] Reduce the concentration of your 5-Hydroxy-2-hexanone standard by a factor of 5 and 10 and inject it into the HPLC system. If the peak shape improves and becomes more symmetrical at lower concentrations, then column overload is a likely cause.[6][11]

Q4: What is the recommended mobile phase pH for analyzing 5-Hydroxy-2-hexanone to minimize peak tailing?

A4: For neutral compounds like 5-Hydroxy-2-hexanone, the mobile phase pH is primarily adjusted to suppress the ionization of residual silanol groups on the stationary phase.[12] Operating at a lower pH (e.g., pH 3-4) can protonate the silanol groups, reducing their ability to interact with the hydroxyl group of the analyte.[2] Adding a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase is a common strategy.[3]

Q5: Can the choice of HPLC column affect peak tailing for 5-Hydroxy-2-hexanone?

A5: Yes, the choice of column is critical. Modern, high-purity silica (B1680970) columns that are "end-capped" are designed to minimize the number of accessible silanol groups, which can significantly reduce peak tailing for polar analytes.[8] If you are using an older column or a non-end-capped column, switching to a modern, end-capped C18 or a polar-embedded column is recommended.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment to Mitigate Peak Tailing

Objective: To determine the optimal mobile phase pH to improve the peak shape of 5-Hydroxy-2-hexanone.

Methodology:

• Prepare Mobile Phases: Prepare a series of mobile phases with varying pH values. A common approach is to start with a neutral pH and incrementally decrease the pH. For example:

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B1: Water (pH ~6-7)

  • Mobile Phase B2: Water with 0.1% (v/v) Formic Acid (pH ~2.7)

  • Mobile Phase B3: 10 mM Ammonium Formate buffer in water, pH adjusted to 4.0.

• Equilibrate the System: For each mobile phase composition, flush the HPLC system and column for at least 20 column volumes to ensure proper equilibration.

• Inject Standard: Inject a standard solution of 5-Hydroxy-2-hexanone.

• Analyze Peak Shape: Record the chromatogram and calculate the tailing factor for the 5-Hydroxy-2-hexanone peak for each mobile phase condition.

• Compare Results: Summarize the results in a table to identify the pH that provides the most symmetrical peak.

Expected Outcome: A lower mobile phase pH is expected to reduce peak tailing.

Mobile Phase Aqueous Component	Approximate pH	Tailing Factor (Tf)
Water	6.5	1.8
0.1% Formic Acid in Water	2.7	1.2
10 mM Ammonium Formate, pH 4.0	4.0	1.4

Note: These are example values and will vary depending on the specific column and HPLC system.

Protocol 2: Column Overload Study

Objective: To assess if column overload is the cause of peak tailing.

Methodology:

• Prepare a Stock Solution: Prepare a stock solution of 5-Hydroxy-2-hexanone in the mobile phase at the highest concentration you typically analyze.

• Prepare Dilutions: Prepare a series of dilutions from the stock solution, for example, 1:2, 1:5, and 1:10.

• Inject Samples: Inject each concentration onto the HPLC system, starting with the lowest concentration.

• Analyze Peak Shape: Measure the tailing factor for each peak.

• Evaluate the Trend: Plot the tailing factor as a function of concentration. A significant decrease in the tailing factor with decreasing concentration indicates column overload.

Expected Outcome:

Concentration (µg/mL)	Tailing Factor (Tf)
100	2.1
50	1.7
20	1.3
10	1.1

Note: These are example values and will vary depending on the specific column and HPLC system.

Signaling Pathways and Logical Relationships

The following diagram illustrates the chemical interactions that can lead to peak tailing for 5-Hydroxy-2-hexanone on a silica-based stationary phase.

Caption: Desirable vs. undesirable interactions leading to peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. uhplcs.com [uhplcs.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. it.restek.com [it.restek.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. uhplcs.com [uhplcs.com]
• 8. chromtech.com [chromtech.com]
• 9. Understanding Dead Volume, Dwell Volume, & Extra Column Volume [thermofisher.com]
• 10. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. benchchem.com [benchchem.com]

minimizing interference in the mass spectrometric detection of 5-Hydroxy-2-hexanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the mass spectrometric detection of 5-Hydroxy-2-hexanone. The content is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the mass spectrometric detection of 5-Hydroxy-2-hexanone?

A1: The primary challenges in analyzing 5-Hydroxy-2-hexanone by mass spectrometry include:

• Potential for Isobaric Interference: Several other compounds share the same molecular formula (C₆H₁₂O₂) and molecular weight (116.16 g/mol ), which can lead to co-elution and interference.[1][2]

• Matrix Effects: When analyzing biological samples such as urine or plasma, endogenous components can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.

• Poor Chromatographic Peak Shape: As a polar compound, 5-Hydroxy-2-hexanone can exhibit peak tailing in gas chromatography (GC) due to interactions with active sites in the system.[3]

• Low Volatility for GC Analysis: The hydroxyl group reduces the volatility of the molecule, which may require derivatization for optimal GC-MS analysis.

• Inefficient Ionization in LC-MS: Without derivatization, 5-Hydroxy-2-hexanone may not ionize efficiently by electrospray ionization (ESI), potentially leading to poor sensitivity.

Q2: Which analytical technique is better for 5-Hydroxy-2-hexanone, GC-MS or LC-MS/MS?

A2: Both GC-MS and LC-MS/MS can be suitable for the analysis of 5-Hydroxy-2-hexanone, and the choice depends on the sample matrix, required sensitivity, and available instrumentation.

• GC-MS is often used for the analysis of volatile and semi-volatile compounds. For 5-Hydroxy-2-hexanone, derivatization of the hydroxyl group is recommended to improve volatility and peak shape. Headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique for volatile metabolites in urine, which can be coupled with GC-MS.[4][5][6]

• LC-MS/MS is well-suited for the analysis of polar compounds in complex biological matrices. Derivatization may also be beneficial to enhance ionization efficiency and, therefore, sensitivity.[7][8] LC-MS/MS generally offers higher specificity through the use of Multiple Reaction Monitoring (MRM).

Q3: What are some potential isobaric interferences for 5-Hydroxy-2-hexanone?

A3: Any compound with the molecular formula C₆H₁₂O₂ is a potential isobaric interference. A search of chemical databases reveals a large number of such isomers.[9] Chromatographic separation is crucial to distinguish these from 5-Hydroxy-2-hexanone. Some examples include other hydroxy ketones, diols with double bonds, and esters.

Troubleshooting Guides

GC-MS Analysis

Issue: Poor Peak Shape (Tailing) for 5-Hydroxy-2-hexanone

This is a common problem for polar analytes in GC. The troubleshooting workflow below can help identify and resolve the issue.

Caption: Troubleshooting workflow for peak tailing in GC-MS.

LC-MS/MS Analysis

Issue: Low Sensitivity or Inconsistent Results for 5-Hydroxy-2-hexanone

This is often due to poor ionization efficiency and/or matrix effects. The following guide provides steps to address these issues.

Caption: Workflow for improving sensitivity and consistency in LC-MS/MS.

Experimental Protocols

Sample Preparation

Protocol 1: Headspace SPME for GC-MS Analysis of Urine

This protocol is adapted from general methods for analyzing volatile organic compounds in urine.[4][5][6]

• Thaw frozen urine samples at room temperature.

• Transfer 1-2 mL of urine into a 10 mL headspace vial.[6]

• To improve the release of volatile compounds, acidify the sample. For example, add 0.2 mL of 2.5 M H₂SO₄ to 1 mL of urine.[4]

• Add salt (e.g., 0.59 g of NaCl) to the vial to increase the ionic strength of the sample, which promotes the partitioning of volatile compounds into the headspace (salting-out effect).[6][10]

• Cap the vial with a PTFE-lined septum.

• Incubate the sample at a controlled temperature (e.g., 50-60°C) for a set time (e.g., 20-30 minutes) to allow for equilibration between the sample and the headspace.

• Expose a SPME fiber (e.g., with a divinylbenzene/carboxen/polydimethylsiloxane coating) to the headspace for a defined period (e.g., 20 minutes) to extract the analytes.[11]

• Retract the fiber and immediately introduce it into the GC inlet for thermal desorption.

Protocol 2: Liquid-Liquid Extraction (LLE) for LC-MS/MS Analysis of Plasma/Serum

This is a general protocol for extracting small molecules from plasma or serum.

• Pipette 100 µL of plasma or serum into a microcentrifuge tube.

• Add an internal standard if available.

• Add 300 µL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Vortex vigorously for 1-2 minutes to ensure thorough mixing.

• Centrifuge at high speed (e.g., >10,000 x g) for 5-10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Derivatization

Protocol 3: Silylation for GC-MS Analysis

This protocol is a general procedure for silylating hydroxyl groups to improve volatility and chromatographic performance.

• Ensure the sample extract is completely dry. This can be achieved by evaporating the solvent under nitrogen.

• To the dried sample, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)) and 50 µL of a solvent such as pyridine (B92270) or acetonitrile.

• Cap the vial tightly and vortex to mix.

• Heat the reaction mixture at 60-70°C for 30-60 minutes.

• Cool the vial to room temperature before injecting into the GC-MS.

Data Presentation

Predicted Mass Spectrometry Data for 5-Hydroxy-2-hexanone

The following tables provide predicted mass-to-charge ratios (m/z) for 5-Hydroxy-2-hexanone, which can be used as a starting point for method development.

Table 1: Predicted Adducts for LC-MS Analysis

Adduct Form	Predicted m/z	Ionization Mode
[M+H]⁺	117.0910	Positive
[M+Na]⁺	139.0729	Positive
[M+NH₄]⁺	134.1175	Positive
[M-H]⁻	115.0764	Negative
[M+HCOO]⁻	161.0819	Negative
Data sourced from PubChemLite.[1]

Table 2: Predicted Key Fragments for GC-MS (Electron Ionization)

The fragmentation of 5-Hydroxy-2-hexanone under electron ionization (EI) is expected to follow patterns typical for ketones and secondary alcohols.

Proposed Fragment	Predicted m/z	Notes
[M - H₂O]⁺˙	98	Loss of water from the hydroxyl group.
[CH₃CO]⁺	43	Alpha cleavage at the carbonyl group (acylium ion), often a base peak for 2-ketones.[12]
[M - CH₃]⁺	101	Loss of a methyl group.
[M - C₃H₇]⁺	73	Cleavage of the propyl group adjacent to the hydroxyl-bearing carbon.
McLafferty Rearrangement	58	A common rearrangement for ketones with a gamma-hydrogen.[12]

Note: These are predicted fragments. Actual fragmentation patterns and intensities may vary depending on the instrument and conditions.

References

• 1. PubChemLite - 5-hydroxy-2-hexanone (C6H12O2) [pubchemlite.lcsb.uni.lu]
• 2. Examples of constitutional isomers of molecular formula C6H12O2, names, structural isomers carbon chain isomers structural formula skeletal formula of carboxylic acids esters hydroxy aldehydes, hydroxy ketones ene diols Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 3. benchchem.com [benchchem.com]
• 4. Optimisation of Urine Sample Preparation for Headspace-Solid Phase Microextraction Gas Chromatography-Mass Spectrometry: Altering Sample pH, Sulphuric Acid Concentration and Phase Ratio - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GC‐MS metabolomics‐based approach for the identification of a potential VOC‐biomarker panel in the urine of renal cell carcinoma patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fast quantification of short chain fatty acids and ketone bodies by liquid chromatography-tandem mass spectrometry after facile derivatization coupled with liquid-liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Derivatization with Girard reagent T combined with LC-MS/MS for the sensitive detection of 5-formyl-2'-deoxyuridine in cellular DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. C6H12O2 isomers [molport.com]
• 10. mdpi.com [mdpi.com]
• 11. academic.oup.com [academic.oup.com]
• 12. chem.libretexts.org [chem.libretexts.org]

addressing the instability of 4,5-dihydroxy-2-hexanone in metabolic studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the inherent instability of 4,5-dihydroxy-2-hexanone during metabolic studies.

Frequently Asked Questions (FAQs)

Q1: My quantitative analysis of 4,5-dihydroxy-2-hexanone shows inconsistent results and poor recovery. What could be the cause?

A1: The instability of 4,5-dihydroxy-2-hexanone is a primary cause for inconsistent analytical results. This instability is highly dependent on the pH and temperature of the sample environment. Under acidic conditions, the compound can readily dehydrate and cyclize to form 2,5-dimethylfuran (B142691), or rearrange to form 2,5-hexanedione (B30556).[1][2] Both of these degradation products are more volatile and will behave differently during analysis, leading to an underestimation of the parent compound.

Q2: What are the optimal storage conditions for biological samples containing 4,5-dihydroxy-2-hexanone?

A2: To minimize degradation, biological samples (e.g., urine, plasma) should be stored at ultra-low temperatures (-80°C) immediately after collection. It is also advisable to adjust the sample pH to a slightly acidic range (pH 4-6) before freezing, as this has been shown to improve the stability of similar dihydroxy ketone compounds. Avoid repeated freeze-thaw cycles.

Q3: I am using GC-MS for analysis. Is direct injection of 4,5-dihydroxy-2-hexanone feasible?

A3: Direct injection of 4,5-dihydroxy-2-hexanone is not recommended. Due to its polar hydroxyl groups, the compound has low volatility and is thermally labile, which can lead to poor chromatographic peak shape, tailing, and on-column degradation.[3][4] Derivatization is a necessary step to increase volatility and thermal stability for reliable GC-MS analysis.

Q4: What derivatization methods are recommended for 4,5-dihydroxy-2-hexanone?

A4: Silylation is a robust and widely used derivatization method for compounds containing hydroxyl groups.[3] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like trimethylchlorosilane (TMCS) can be used to convert the hydroxyl groups to nonpolar trimethylsilyl (B98337) (TMS) ethers. This increases the volatility and thermal stability of the analyte, leading to improved chromatographic performance.[3][5] Another option is a two-step methoximation followed by silylation, which is particularly useful for stabilizing the keto group and preventing the formation of multiple isomers.[4]

Q5: How can I confirm that the degradation of 4,5-dihydroxy-2-hexanone is occurring in my samples?

A5: You can analyze your samples for the presence of its known degradation products, 2,5-dimethylfuran and 2,5-hexanedione.[1][2] Developing a GC-MS method to simultaneously monitor the parent compound (derivatized) and these degradation products can provide evidence of degradation and help in optimizing your sample handling and analytical procedures.

Troubleshooting Guides

Issue 1: Low or No Detectable Peak for 4,5-Dihydroxy-2-hexanone

Possible Cause	Troubleshooting Step
Degradation during sample storage or preparation.	Ensure samples are stored at -80°C and the pH is maintained between 4 and 6. Minimize the time between sample thawing, preparation, and analysis.
Inefficient extraction from the biological matrix.	Optimize your liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol. Ensure the solvent polarity is appropriate for 4,5-dihydroxy-2-hexanone.
Incomplete derivatization.	Ensure derivatization reagents are fresh and anhydrous. Optimize the reaction time and temperature. A typical starting point is heating at 70°C for 30-60 minutes.[3]
Thermal degradation in the GC inlet.	Ensure the inlet temperature is not excessively high. A starting point of 250°C is recommended. Use a splitless injection to minimize inlet residence time.

Issue 2: Multiple or Tailing Chromatographic Peaks

Possible Cause	Troubleshooting Step
Formation of multiple derivatized isomers.	Consider a two-step derivatization process: methoximation of the ketone group followed by silylation of the hydroxyl groups. This can reduce the number of possible isomers.[4]
Incomplete derivatization.	See "Incomplete derivatization" in Issue 1. Partially derivatized molecules will have different chromatographic behavior.
Active sites in the GC column or liner.	Use a deactivated liner and a high-quality, low-bleed GC column suitable for polar compounds.
Presence of degradation products.	Analyze for the presence of 2,5-dimethylfuran and 2,5-hexanedione. If present, revisit sample handling and storage procedures to minimize degradation.

Data Presentation

Table 1: pH Stability of Dihydroxy Ketones (Inferred from Dihydroxyacetone)

pH	Stability	Recommended Action
< 4	Moderate	Potential for acid-catalyzed degradation.
4 - 6	Optimal	Adjust sample pH to this range for storage and preparation.
> 6	Poor	Rapid degradation. Avoid alkaline conditions.

Table 2: Recommended GC-MS Derivatization Reagents

Reagent	Target Functional Group(s)	Typical Reaction Conditions	Advantages
BSTFA + 1% TMCS	Hydroxyl groups	70°C for 30-60 min	Simple, effective for increasing volatility.
Methoxyamine HCl followed by BSTFA	Ketone and Hydroxyl groups	1. 37°C for 90 min (Methoximation)2. 37°C for 30 min (Silylation)[4]	Stabilizes the keto group, reduces isomer formation.

Experimental Protocols

Protocol 1: Sample Stabilization and Storage

• Immediately after collection, place the biological sample (e.g., urine, plasma) on ice.

• Measure the pH of the sample.

• Adjust the pH to between 4.0 and 6.0 using a dilute solution of a suitable acid (e.g., 0.1 M HCl or formic acid).

• Aliquot the sample into cryovials suitable for long-term storage.

• Immediately freeze the aliquots at -80°C.

• Avoid repeated freeze-thaw cycles. For analysis, use a fresh aliquot.

Protocol 2: GC-MS Analysis with Derivatization

• Sample Preparation:

  • Thaw a frozen sample aliquot at room temperature.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

  • Evaporate the organic extract to dryness under a gentle stream of nitrogen.

• Derivatization (Silylation):

  • To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Seal the vial tightly and heat at 70°C for 30 minutes.

  • Allow the vial to cool to room temperature before injection.

• GC-MS Parameters (Starting Point):

  • GC System: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C.

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100°C, hold for 1 minute, ramp to 250°C at 10°C/min, hold for 5 minutes.

  • MS System: Single Quadrupole or Q-TOF Mass Spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 50-400) for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis.

Visualizations

Caption: Hypothesized degradation pathways of 4,5-dihydroxy-2-hexanone.

Caption: Recommended workflow for handling and analyzing 4,5-dihydroxy-2-hexanone.

References

• 1. benchchem.com [benchchem.com]
• 2. 4,5-Dihydroxy-2-hexanone: a new metabolite of N-hexane and of 2,5-hexanedione in rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]

Technical Support Center: Strategies to Control the Further Reduction of 5-Hydroxy-2-hexanone to 2,5-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in controlling the reduction of 5-hydroxy-2-hexanone to prevent the formation of the over-reduction product, 2,5-hexanediol (B147014).

Troubleshooting Guides

This guide addresses specific issues that may be encountered during the selective reduction of 5-hydroxy-2-hexanone.

Symptom	Possible Cause	Suggested Solution
Low Yield of 5-Hydroxy-2-hexanone	Incomplete reaction: Insufficient reducing agent, low reaction temperature, or short reaction time.	- Increase the molar equivalents of the reducing agent incrementally.- Optimize the reaction temperature; for enzymatic reactions, ensure it is within the optimal range for the specific enzyme. For chemical reductions, a moderate increase in temperature might be necessary.[1]- Extend the reaction time and monitor progress using TLC or GC.
Decomposition of starting material or product: Unstable pH, presence of impurities, or prolonged exposure to high temperatures.	- Buffer the reaction mixture to maintain an optimal pH, especially for enzymatic reductions.[1]- Ensure the purity of the starting material and solvents.- Avoid excessive heating for extended periods.
Inefficient biocatalyst activity: Poor cell viability or enzyme deactivation.	- For whole-cell catalysis (S. cerevisiae), ensure proper pre-culture conditions to obtain healthy and active cells.- For isolated enzymes, verify the storage conditions and age of the enzyme. Consider adding co-factors like NAD(P)H and a regeneration system.
Low Selectivity (High Yield of 2,5-Hexanediol)	Over-reduction by the reducing agent: The chosen reducing agent is too strong or used in large excess.	- Switch to a milder reducing agent. For example, if using LiAlH₄, consider switching to NaBH₄.[2]- Carefully control the stoichiometry of the reducing agent. Use a minimal excess to achieve full conversion of the starting material without promoting the second reduction.[2]
Prolonged reaction time: Leaving the reaction for too long after the initial reduction is complete.	- Closely monitor the reaction progress and quench the reaction as soon as the 5-hydroxy-2-hexanone is formed and the starting material is consumed.
High reaction temperature: Higher temperatures can sometimes favor the over-reduction product.	- Perform the reaction at a lower temperature (e.g., 0 °C or -78 °C) to enhance selectivity.[1]
Biocatalyst with high diol-forming activity: The chosen enzyme or microorganism has a high rate of reduction for the hydroxyketone.	- Screen different ketoreductases or yeast strains. Some strains of S. cerevisiae have been shown to have a more favorable ratio of the two reduction rates.[3]- Optimize reaction conditions (pH, temperature) to favor the mono-reduction.
Formation of Other Byproducts	Side reactions with other functional groups: If the substrate contains other reducible functional groups (e.g., aldehydes, esters).	- Use a chemoselective reducing agent. NaBH₄ is generally selective for ketones and aldehydes over esters.[2]- Consider using protecting groups for other sensitive functionalities.
Dehydration or rearrangement: Acidic or basic conditions can sometimes lead to unwanted side reactions.	- Maintain a neutral or near-neutral pH during the reaction and workup, unless acidic or basic conditions are specifically required for the chosen method.

Frequently Asked Questions (FAQs)

Q1: What is the main challenge in the reduction of 5-hydroxy-2-hexanone?

The primary challenge is controlling the chemoselectivity of the reduction. The initial product, 5-hydroxy-2-hexanone, contains a ketone and a hydroxyl group. The ketone is susceptible to further reduction to a secondary alcohol, leading to the formation of 2,5-hexanediol. Achieving a high yield of the desired hydroxyketone requires careful selection of the reducing agent and precise control of reaction conditions to prevent this over-reduction.

Q2: Which methods are recommended for the selective reduction of the ketone in 5-hydroxy-2-hexanone?

Both biocatalytic and chemical methods can be employed:

• Biocatalysis: Using whole cells of Saccharomyces cerevisiae (baker's yeast) or isolated ketoreductase (KRED) enzymes offers high chemo- and stereoselectivity. The choice of the specific yeast strain or enzyme is crucial, as their relative rates of the first and second reduction steps differ.[3]

• Chemical Reduction: Milder chemical reducing agents like sodium borohydride (B1222165) (NaBH₄) are preferred over more powerful ones like lithium aluminum hydride (LiAlH₄).[2] Chelation-controlled reductions using reagents like Red-Al in conjunction with protecting the hydroxyl group can also provide high selectivity.[4]

Q3: How can I monitor the progress of the reaction to stop it at the 5-hydroxy-2-hexanone stage?

Regular monitoring of the reaction mixture is essential. Thin-layer chromatography (TLC) is a simple and effective method for this. A co-spot of the starting material, the desired product (if available as a standard), and the reaction mixture will show the disappearance of the starting material and the appearance of the product. Gas chromatography (GC) can provide more quantitative information on the relative amounts of the starting material, the hydroxyketone, and the diol.

Q4: Is it possible to reverse the over-reduction to get back to 5-hydroxy-2-hexanone from 2,5-hexanediol?

While technically possible through selective oxidation of the secondary alcohol, it is often more efficient to optimize the initial reduction to avoid the formation of the diol in the first place. Selective oxidation of one of two secondary alcohols can be challenging and may require specific catalysts and reaction conditions.

Q5: What is the role of protecting groups in controlling this reduction?

Protecting groups can be used to temporarily block the hydroxyl group of 5-hydroxy-2-hexanone, preventing it from interfering with the reduction of the ketone. For instance, the hydroxyl group can be converted to a silyl (B83357) ether or an acetal. After the reduction of the ketone, the protecting group can be removed to yield the desired 2,5-hexanediol. This strategy is particularly useful when a stronger reducing agent is required or when other functional groups are present in the molecule.[5]

Data Presentation

Table 1: Comparison of Selected Methods for the Reduction of Diketones/Hydroxyketones

Method	Catalyst/Reagent	Substrate	Product	Yield (%)	Selectivity	Reference
Biocatalysis	Saccharomyces cerevisiae	2,5-Hexanedione (B30556)	(2S,5S)-Hexanediol	>99	>99.9% de and ee	[3]
Biocatalysis	Bacillus clausii BDH	5-Methyl-2,3-hexanedione	5-Methyl-3-hydroxy-2-hexanone	High	High	[6]
Chemical	Red-Al	Acetal-protected α-hydroxy ketones	anti-1,2-Diols	80-96	5-20:1 dr	[4]
Chemical	Zinc Borohydride	α-Methyl-β-hydroxy ketones	erythro-2-Methyl-1,3-glycols	High	High	[7]
Chemical	NaBH₄	α-Methyl-β-hydroxy ketones	2-Methyl-1,3-glycols	-	Poor	[7]

Experimental Protocols

Protocol 1: Biocatalytic Reduction of 2,5-Hexanedione using Saccharomyces cerevisiae

This protocol is adapted from studies on the stereoselective biosynthesis of hexanediols using baker's yeast, which proceeds through the 5-hydroxy-2-hexanone intermediate.[3]

Materials:

• Saccharomyces cerevisiae (commercial baker's yeast)

• YPD medium (1% yeast extract, 2% peptone, 2% dextrose)

• 2,5-Hexanedione

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Glucose

• Ethyl acetate (B1210297)

Procedure:

• Pre-culture: Inoculate a sterile YPD medium with S. cerevisiae. Incubate at 30°C with shaking (e.g., 200 rpm) for 24-48 hours until a dense culture is obtained.

• Cell Harvesting: Centrifuge the yeast culture to pellet the cells. Wash the cell pellet with sterile phosphate buffer.

• Bioreduction: Resuspend the yeast cells in the phosphate buffer to a desired cell concentration (e.g., 50 g/L wet cell weight). Add 2,5-hexanedione as the substrate (e.g., 10-50 mM). Add glucose as a co-substrate for cofactor regeneration (e.g., 1.5 equivalents relative to the substrate).

• Reaction Monitoring: Incubate the reaction mixture at 30°C with gentle shaking. Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC or TLC. The reaction should be stopped when the maximum concentration of 5-hydroxy-2-hexanone is reached, before significant conversion to 2,5-hexanediol occurs.

• Workup: Once the desired conversion is achieved, centrifuge the reaction mixture to remove the yeast cells.

• Extraction: Extract the supernatant with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the 5-hydroxy-2-hexanone.

Protocol 2: Selective Chemical Reduction of 5-Hydroxy-2-hexanone using Sodium Borohydride

This protocol provides a general method for the selective reduction of a ketone in the presence of a hydroxyl group.

Materials:

• 5-Hydroxy-2-hexanone

• Sodium borohydride (NaBH₄)

• Methanol (B129727) or Ethanol (B145695)

• Deionized water

• Dilute HCl

• Ethyl acetate or Dichloromethane

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 5-hydroxy-2-hexanone (1.0 eq) in methanol or ethanol (approximately 10-20 mL per gram of substrate). Cool the solution in an ice bath to 0 °C.[2]

• Addition of Reducing Agent: Slowly add sodium borohydride (1.1 - 1.5 eq) portion-wise to the stirred solution. Be cautious as hydrogen gas may be evolved.[2]

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC. The reaction is typically complete within 30-60 minutes.

• Quenching: Slowly add deionized water to quench the excess NaBH₄. Then, carefully add dilute HCl to neutralize the mixture.

• Extraction: Extract the aqueous mixture with ethyl acetate or dichloromethane.

• Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal and Purification: Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 2,5-hexanediol. If necessary, the product can be further purified by column chromatography.

Visualizations

Caption: Chemical transformation of 5-hydroxy-2-hexanone to 2,5-hexanediol.

Caption: Troubleshooting flowchart for low selectivity in the reduction of 5-hydroxy-2-hexanone.

References

• 1. Protection and Deprotection [cem.com]
• 2. benchchem.com [benchchem.com]
• 3. Highly efficient and stereoselective biosynthesis of (2S,5S)-hexanediol with a dehydrogenase from Saccharomyces cerevisiae - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al [organic-chemistry.org]
• 5. willingdoncollege.ac.in [willingdoncollege.ac.in]
• 6. Synthesis of α-hydroxy ketones and vicinal (R,R)-diols by Bacillus clausii DSM 8716T butanediol dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stereoselective Reduction of α-Methyl-β-hydroxy Ketones with Zinc Borohydride | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for 5-Hydroxy-2-hexanone Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of 5-Hydroxy-2-hexanone, a metabolite of n-hexane, is crucial for toxicological studies and biological monitoring. The selection of an appropriate analytical method is paramount for achieving reliable and reproducible results. This guide provides an objective comparison of three common analytical techniques for the quantification of 5-Hydroxy-2-hexanone: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Comparison of Analytical Methods

The choice of analytical technique depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation.

Parameter	GC-MS	HPLC-UV	LC-MS/MS
Principle	Separation of volatile compounds followed by mass-based detection.	Separation based on polarity using a liquid mobile phase with UV absorbance detection.	Separation by liquid chromatography followed by highly selective and sensitive mass analysis.
Derivatization	Often required to increase volatility and thermal stability.	Generally not required.	Not typically required, simplifying sample preparation.
Selectivity	High, with mass spectral data providing structural information.	Lower, susceptible to interferences from co-eluting compounds with similar UV absorbance.	Very high, with the ability to distinguish isomers and reduce matrix effects.[1][2]
Sensitivity	High, typically in the ppm to ppb range.	Moderate, generally in the ppm range.	Very high, capable of detecting analytes at ppb to ppt (B1677978) levels.[3]
Sample Throughput	Can be lower due to longer run times and sample preparation.	Generally higher than GC-MS.	High, especially with modern UPLC systems.[1]
Typical Sample Matrix	Urine, Blood, Air	Pharmaceutical formulations, Process samples	Plasma, Urine, Biological tissues
Instrumentation Cost	Moderate to High	Low to Moderate	High

Quantitative Performance Data

The following table summarizes representative quantitative performance data for the analysis of 5-Hydroxy-2-hexanone and structurally similar ketones using the three techniques. Data has been compiled from various sources to provide a comparative overview.

Validation Parameter	GC-MS (with derivatization)	HPLC-UV	LC-MS/MS
Linearity Range	0.1 - 30 µg/mL (for 2,5-hexanedione)	6.0 - 30.0 µg/mL (for hydroquinone)[4]	0.05 - 10 µg/mL (for 2,5-hexanedione)[5]
Limit of Detection (LOD)	~0.05 µg/mL (for 2,5-hexanedione)	~0.08 µg/mL (for hydroquinone)[4]	0.05 µg/mL (for 2,5-hexanedione (B30556) in urine)[5]
Limit of Quantification (LOQ)	~0.15 µg/mL (for 2,5-hexanedione)	~0.26 µg/mL (for hydroquinone)[4]	Not explicitly stated for 5-hydroxy-2-hexanone, but LLOQ of 1 ng/mL is achievable for similar compounds.[6]
Accuracy (% Recovery)	Typically 90-110%	98.6 - 101.2% (for hydroquinone)	Typically >90%
Precision (%RSD)	< 10%	< 2%	< 5.3% (for 2,5-hexanedione)[5]

Experimental Protocols

Detailed methodologies for the quantification of 5-Hydroxy-2-hexanone in biological matrices are provided below.

GC-MS Analysis of 5-Hydroxy-2-hexanone in Urine

This protocol involves a derivatization step to improve the volatility and chromatographic behavior of the analyte.

a) Sample Preparation: Liquid-Liquid Extraction (LLE) and Derivatization

• To 1 mL of urine sample in a glass tube, add an appropriate internal standard (e.g., deuterated 5-Hydroxy-2-hexanone).

• Add 2 mL of dichloromethane (B109758) and vortex for 2 minutes for extraction.[7][8]

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Transfer the organic (bottom) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• To the dried residue, add 50 µL of pyridine (B92270) and 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a derivatizing agent.[9]

• Cap the vial tightly and heat at 60°C for 1 hour.

• Cool to room temperature before injection into the GC-MS.

b) GC-MS Instrumental Parameters

• Column: DB-5ms capillary column (30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 60°C, hold for 2 min, ramp to 250°C at 10°C/min, and hold for 5 min.

• MS Transfer Line: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) for quantification

HPLC-UV Analysis of 5-Hydroxy-2-hexanone

This method is suitable for samples where high sensitivity is not the primary requirement and the matrix is relatively clean.

a) Sample Preparation: Direct Injection (for simple matrices)

• For clean aqueous samples, filter through a 0.45 µm syringe filter prior to injection.

• For more complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.

b) HPLC-UV Instrumental Parameters

• Column: C18 reverse-phase column (150 mm x 4.6 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water (e.g., 30:70 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• UV Detection: 210 nm

LC-MS/MS Analysis of 5-Hydroxy-2-hexanone in Plasma

This method offers the highest sensitivity and selectivity, making it ideal for bioanalytical applications.

a) Sample Preparation: Protein Precipitation (PPT)

• To 100 µL of plasma sample in a microcentrifuge tube, add an internal standard.

• Add 300 µL of cold acetonitrile (B52724) to precipitate the proteins.[10][11]

• Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

b) LC-MS/MS Instrumental Parameters

• Column: C18 reverse-phase column (100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase: Gradient elution with A: 0.1% formic acid in water and B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for 5-Hydroxy-2-hexanone and the internal standard.

Visualizations

The following diagrams illustrate the experimental workflows and the logical comparison of the analytical methods.

GC-MS analysis workflow for 5-Hydroxy-2-hexanone.

HPLC-UV analysis workflow for 5-Hydroxy-2-hexanone.

LC-MS/MS analysis workflow for 5-Hydroxy-2-hexanone.

Comparison of key parameters for analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Isomers Recognition in HPLC-MS/MS Analysis of Human Plasma Samples by Using an Ion Trap Supported by a Linear Equations-Based Algorithm [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Validation of an LC-MS/MS assay for rapid and simultaneous quantification of 21 kinase inhibitors in human plasma and serum for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of n-hexane metabolites by liquid chromatography/mass spectrometry. 1. 2,5-hexanedione and other phase I metabolites in untreated and hydrolyzed urine samples by atmospheric pressure chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Neurotoxicity of 5-Hydroxy-2-hexanone and 2,5-Hexanedione

This guide provides a detailed comparative analysis of the neurotoxic properties of 5-Hydroxy-2-hexanone and its metabolite, 2,5-hexanedione (B30556). Both are metabolites of the industrial solvent n-hexane and are crucial in understanding the pathogenesis of hexacarbon-induced peripheral neuropathy. This document is intended for researchers, scientists, and drug development professionals, offering a concise overview supported by experimental data, detailed protocols, and mechanistic diagrams.

Introduction and Metabolic Relationship

n-Hexane and 2-hexanone (B1666271) exposure is a significant concern in occupational health due to their potential to cause debilitating peripheral neuropathy.[1] The toxicity of these parent compounds is not direct; instead, it is mediated by their metabolites. The metabolic pathway involves the conversion of n-hexane or 2-hexanone to 5-Hydroxy-2-hexanone, which is subsequently oxidized to form 2,5-hexanedione (2,5-HD).[2][3] It is this final γ-diketone, 2,5-HD, that is overwhelmingly recognized as the ultimate neurotoxic agent responsible for the characteristic "dying-back" axonopathy.[1][4] 5-Hydroxy-2-hexanone is therefore best understood as a penultimate metabolite, whose own toxicity is contingent upon its conversion to 2,5-HD.

Caption: Metabolic activation of n-hexane to the ultimate neurotoxin, 2,5-hexanedione.

Mechanism of Neurotoxicity

The difference in neurotoxicity between the two compounds lies in their chemical structure. 2,5-Hexanedione is a γ-diketone, a structure that enables it to form covalent bonds with primary amine groups, particularly the ε-amino group of lysine (B10760008) residues in proteins.[2][5] This reaction, via Schiff base formation and subsequent cyclization, creates stable pyrrole (B145914) adducts on neurofilament and other axonal proteins.[5] The accumulation of these pyrrole adducts leads to protein cross-linking, which disrupts the structural integrity and function of neurofilaments, impairs axonal transport, and ultimately causes the characteristic axonal swelling and distal degeneration.[4][5]

In contrast, 5-Hydroxy-2-hexanone lacks the γ-diketone structure and is considered non-toxic on its own.[2] Its role in neurotoxicity is solely as the direct precursor to 2,5-HD. Therefore, the administration of 5-Hydroxy-2-hexanone leads to neurotoxic effects only after it is metabolized in vivo to 2,5-HD.

Caption: Pathogenic cascade of 2,5-hexanedione-induced neurotoxicity.

Comparative Data on Neurotoxicity

Direct comparative studies often focus on the relative potency of n-hexane metabolites. The consensus from multiple animal studies is that 2,5-HD is the most potent neurotoxic agent in the metabolic chain.

Compound	Chemical Role	Relative Neurotoxic Potency	Mechanism
5-Hydroxy-2-hexanone	Penultimate Metabolite / Precursor	Low / Indirect	Requires oxidation to 2,5-HD to exert toxicity.[2]
2,5-Hexanedione (2,5-HD)	Ultimate Neurotoxic Metabolite	High / Direct	Forms pyrrole adducts with neurofilaments, causing protein cross-linking and disrupting axonal transport.[4][5]

The following table summarizes quantitative data from various experimental studies investigating the neurotoxic effects of 2,5-hexanedione. Data for 5-Hydroxy-2-hexanone is sparse as it is not the primary toxicant.

Compound	Species	Dose / Concentration	Endpoint Measured	Key Result
2,5-Hexanedione	Rat	300 mg/kg/day (subcutaneous) for 3 weeks	Visual & Somatosensory Evoked Potentials (VEP/SEP), Nerve Conduction Velocity (NCV)	Delayed VEP latencies and decreased caudal NCV, indicating central and peripheral nervous system dysfunction.[6]
2,5-Hexanedione	Mouse	10 or 50 mg/kg for 2 weeks	Hippocampal Neurogenesis (BrdU incorporation)	Inhibited proliferation of neural progenitor cells (NPCs), impairing neurogenesis.[7]
2,5-Hexanedione	Murine NPCs (in vitro)	500 nM - 50 µM	Cell Proliferation and Viability	Dose-dependently suppressed NPC proliferation and increased reactive oxygen species (ROS) production.[7][8]
2,5-Hexanedione	Rat	40 mM in drinking water	Electrophysiology (Distal Latency)	Increased distal latency after 2 weeks, indicating early effects on the distal axon.[9]
2,5-Hexanedione	Rat	Oral LD50	Acute Toxicity	The oral LD50 was determined to be 2.7 g/kg.[10]

Experimental Protocols

A. In Vivo Neurotoxicity Assessment: Evoked Potentials in Rats

This protocol is based on studies evaluating the effects of 2,5-HD on the central and peripheral nervous systems.[6]

• Animal Model: Male Wistar rats.

• Dosing Regimen: Animals receive subcutaneous injections of 2,5-hexanedione (e.g., 300 mg/kg/day) dissolved in a suitable vehicle, administered five days a week for a period of three weeks. A control group receives the vehicle only.

• Electrophysiological Measurement: One week after the final dose, rats are anesthetized and placed on artificial respiration.

  • Visual Evoked Potentials (VEP): Recording electrodes are placed over the visual cortex. A photic stimulator delivers light flashes, and the resulting cortical potentials are amplified, averaged, and recorded. Latencies and amplitudes of key peaks (e.g., P1, N1) are measured.

  • Caudal Nerve Conduction Velocity (NCV): Stimulating electrodes are placed at the base of the tail and recording electrodes are placed distally. The nerve is stimulated, and the time taken for the action potential to travel between the electrodes is measured to calculate velocity.

• Data Analysis: Latencies, amplitudes, and NCVs from the treated group are statistically compared to the control group to identify significant neurotoxic effects.

B. In Vitro Neurotoxicity Assessment: Neural Progenitor Cell (NPC) Viability

This protocol is adapted from studies assessing the direct cellular toxicity of 2,5-HD.[7][8]

• Cell Culture: Murine neural progenitor cells are cultured in appropriate media under standard conditions (37°C, 5% CO2).

• Compound Exposure: Cells are seeded in multi-well plates and allowed to adhere. They are then exposed to varying concentrations of 2,5-hexanedione (e.g., 500 nM to 50 µM) for a specified duration (e.g., 24-48 hours).

• Cell Proliferation/Viability Assay:

  • BrdU Incorporation: To measure proliferation, Bromodeoxyuridine (BrdU) is added to the culture media. After incubation, cells are fixed and stained with an anti-BrdU antibody, and the amount of incorporated BrdU is quantified via colorimetric or fluorescent methods.

  • MTT/WST Assay: To measure viability, a tetrazolium salt (e.g., MTT) is added to the media. Viable cells with active mitochondrial dehydrogenases convert the salt into a colored formazan (B1609692) product, which is solubilized and measured spectrophotometrically.

• Data Analysis: The results are expressed as a percentage of the control (vehicle-treated) cells to determine the dose-dependent effect of 2,5-HD on cell proliferation and viability.

Caption: General experimental workflows for assessing neurotoxicity in vivo and in vitro.

Conclusion

The neurotoxicity associated with n-hexane exposure is unequivocally attributed to its metabolite, 2,5-hexanedione. While 5-Hydroxy-2-hexanone is an essential intermediate in the bioactivation pathway, it is not the active neurotoxin. Its significance lies in its role as the direct precursor that is oxidized to the potent γ-diketone, 2,5-HD. In contrast, 2,5-HD directly initiates the neurotoxic cascade by reacting with lysine residues on neurofilaments, leading to protein cross-linking, disruption of axonal transport, and the clinically observed peripheral neuropathy. For researchers and drug development professionals, this distinction is critical. Therapeutic and preventative strategies should focus on inhibiting the conversion of 5-Hydroxy-2-hexanone to 2,5-HD or on quenching 2,5-HD itself, rather than targeting the less reactive precursor.

References

• 1. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Hexane-2,5-dione - Wikipedia [en.wikipedia.org]
• 6. [An experimental study on neurotoxicity of 2,5-hexanedione. Visual and somatosensory cortical evoked potentials in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neurotoxic effect of 2,5-hexanedione on neural progenitor cells and hippocampal neurogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. An electrophysiological study of 2-hexanone and 2,5-hexanedione neurotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Toxicity and Metabolism of the Neurotoxic Hexacarbons n-Hexane, 2-Hexanone, and 2,5-Hexanedione | Annual Reviews [annualreviews.org]

A Comparative Analysis of (5R)- and (5S)-5-hydroxy-2-hexanone: Unraveling Enantioselective Bioactivity

A critical gap in current scientific literature exists regarding the comparative biological activities of the (5R) and (5S) enantiomers of 5-hydroxy-2-hexanone. While this chiral ketone is a known metabolite of n-hexane and 2-hexanone (B1666271) and a precursor to the neurotoxin 2,5-hexanedione, research has predominantly focused on the racemic mixture, leaving the specific contributions of each enantiomer to its overall biological profile largely uncharacterized.

This guide aims to synthesize the available information on 5-hydroxy-2-hexanone and highlight the pressing need for enantioselective studies to fully understand its toxicological and metabolic implications.

Chemical and Physical Properties

Both (5R)- and (5S)-5-hydroxy-2-hexanone share the same molecular formula (C6H12O2) and molecular weight (116.16 g/mol ). Their fundamental physical properties are expected to be identical, with the exception of their interaction with plane-polarized light, a defining characteristic of chiral molecules. The key difference lies in the three-dimensional arrangement of the hydroxyl group at the C5 position, which can lead to significant variations in their interactions with chiral biological molecules such as enzymes and receptors.

Property	Value
Molecular Formula	C6H12O2
Molecular Weight	116.16 g/mol
IUPAC Name	(5R)-5-hydroxyhexan-2-one / (5S)-5-hydroxyhexan-2-one
Chirality	Chiral center at C5

Metabolic Fate and Neurotoxicity: An Unresolved Stereochemistry

5-Hydroxy-2-hexanone is an intermediate in the metabolic pathway of n-hexane and 2-hexanone. It is further oxidized to 2,5-hexanedione, the ultimate neurotoxic agent responsible for the peripheral neuropathy observed in cases of chronic solvent exposure.[1] This metabolic activation is a critical step in the toxic cascade.

However, the existing literature does not specify whether the (5R) or (5S) enantiomer is preferentially formed or is a better substrate for the subsequent oxidation to 2,5-hexanedione. This is a significant knowledge gap, as the rate of formation of the neurotoxin could be stereoselective, meaning one enantiomer may be significantly more toxic than the other.

Below is a generalized diagram of the metabolic pathway. The stereochemistry of the 5-hydroxy-2-hexanone intermediate remains a key area for investigation.

Metabolic pathway of n-hexane to the neurotoxin 2,5-hexanedione.

Biocatalysis and the (5S) Enantiomer: A Focus on Synthesis

While in vivo comparative data is lacking, there is notable research in the field of biocatalysis focused on the stereoselective synthesis of (5S)-5-hydroxy-2-hexanone. Studies have demonstrated the use of microorganisms to produce this specific enantiomer with high purity.[2] This interest is primarily driven by its utility as a chiral building block in the synthesis of more complex molecules. The experimental protocols in these studies are centered on optimizing reaction conditions for enantioselective production rather than evaluating its biological effects.

Future Directions and the Need for Enantioselective Research

The absence of comparative biological data for the (5R) and (5S) enantiomers of 5-hydroxy-2-hexanone represents a significant void in the understanding of hexacarbon neurotoxicity. To address this, future research should focus on the following key areas:

• Stereoselective Synthesis: Development of robust and scalable methods for the synthesis of both (5R)- and (5S)-5-hydroxy-2-hexanone with high enantiomeric purity.

• In Vitro Metabolism Studies: Utilizing liver microsomes or specific cytochrome P450 enzymes to determine if there is a stereopreference in the oxidation of each enantiomer to 2,5-hexanedione.

• Comparative Toxicity Studies: Performing in vitro and in vivo studies to directly compare the neurotoxicity and other potential biological effects of the individual (5R) and (5S) enantiomers.

• Enzyme Interaction Assays: Investigating the interaction of each enantiomer with key metabolic enzymes to elucidate the kinetics and potential for differential inhibition or induction.

A logical workflow for future research is outlined in the diagram below.

Proposed workflow for investigating the enantioselective bioactivity.

References

• 1. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 2. Biocatalytical production of (5S)-hydroxy-2-hexanone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

analysis of the differences between 5-Hydroxy-2-hexanone and its positional isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 5-Hydroxy-2-hexanone and its positional isomers. Understanding the distinct chemical, physical, and biological properties of these isomers is crucial for researchers in fields ranging from synthetic chemistry to toxicology and drug development. This document summarizes key data, outlines experimental protocols for their differentiation, and visualizes important structural and analytical relationships.

Introduction to Hydroxyhexanone Isomers

5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a secondary alcohol group.[1] Its positional isomers, which share the same molecular formula (C₆H₁₂O₂) but differ in the location of the hydroxyl and carbonyl groups, exhibit unique properties that influence their reactivity, biological activity, and analytical profiles.[2] This guide focuses on the key isomers where the carbonyl group is at the 2- or 3-position of the hexane (B92381) chain.

Positional Isomers of Hydroxyhexanone

The primary isomers discussed in this guide are:

• Hydroxy-2-hexanones:

  • 1-Hydroxy-2-hexanone

  • 3-Hydroxy-2-hexanone

  • 4-Hydroxy-2-hexanone

  • 5-Hydroxy-2-hexanone

  • 6-Hydroxy-2-hexanone

• Hydroxy-3-hexanones:

  • 2-Hydroxy-3-hexanone

  • 4-Hydroxy-3-hexanone

  • 6-Hydroxy-3-hexanone

The structural differences between these isomers are visualized in the following diagram.

Figure 1. Isomeric Relationship of Hydroxyhexanones.

Comparative Physicochemical Properties

The position of the hydroxyl and carbonyl groups significantly impacts the physical properties of the isomers, such as boiling point, melting point, and density. The following table summarizes available experimental and computed data for these properties.

Isomer	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
5-Hydroxy-2-hexanone	56745-61-0	116.16	205.8 (est.)[3]	-3.75 (est.)[3]	0.948[3]
1-Hydroxy-2-hexanone	73397-68-9	116.16	N/A	N/A	N/A
3-Hydroxy-2-hexanone	54123-75-0	116.16	N/A	N/A	0.948[4]
4-Hydroxy-2-hexanone	56072-26-5	116.16	112-120 @ 23 Torr	N/A	0.951 (est.)
6-Hydroxy-2-hexanone	21856-89-3	116.16	227.9[5]	N/A	0.95[5]
2-Hydroxy-3-hexanone	54073-43-7	116.16	N/A	N/A	N/A
4-Hydroxy-3-hexanone	4984-85-4	116.16	63-65 @ 0.02 atm[6]	N/A	0.952 (est.)
6-Hydroxy-3-hexanone	98499-03-7	116.16	N/A	N/A	N/A

Note: "est." indicates an estimated value. "N/A" indicates data not available.

Spectroscopic Differentiation

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are essential for the unambiguous identification of these isomers. The unique electronic environment of the protons and carbons in each isomer results in distinct spectral fingerprints.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical structure. The chemical shifts (δ) of the protons and carbons are highly sensitive to the proximity of the electron-withdrawing carbonyl and hydroxyl groups.

¹H NMR: The proton attached to the hydroxyl-bearing carbon (CH-OH) and the protons adjacent to the carbonyl group (α-protons) typically show characteristic chemical shifts and splitting patterns that can be used to differentiate the isomers.

¹³C NMR: The chemical shifts of the carbonyl carbon (C=O) and the carbon bearing the hydroxyl group (C-OH) are particularly diagnostic.

The following table provides a summary of key predicted and experimental ¹³C NMR chemical shifts.

Isomer	Carbonyl (C=O) δ (ppm)	Hydroxyl-bearing Carbon (C-OH) δ (ppm)
5-Hydroxy-2-hexanone	~209	~67
3-Hydroxy-2-hexanone	~212	~72
4-Hydroxy-2-hexanone	~209	~68
6-Hydroxy-2-hexanone	~209	~62
2-Hydroxy-3-hexanone	~215	~75
4-Hydroxy-3-hexanone	~214	~76
6-Hydroxy-3-hexanone	~212	~61

Note: These are approximate values and can vary based on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of functional groups. All hydroxyhexanone isomers will exhibit characteristic absorption bands for the hydroxyl (O-H) and carbonyl (C=O) groups. However, the exact position and shape of these bands can vary slightly depending on intramolecular hydrogen bonding, which is influenced by the relative positions of the two functional groups.

• O-H Stretch: A broad band typically in the region of 3200-3600 cm⁻¹. The breadth is due to hydrogen bonding.

• C=O Stretch: A strong, sharp band typically in the region of 1700-1725 cm⁻¹. The position can be influenced by hydrogen bonding, which may lower the wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. While all isomers have the same molecular weight (116.16 g/mol ), their fragmentation patterns upon ionization will differ due to the different locations of the functional groups, which direct bond cleavage. Common fragmentation pathways include α-cleavage adjacent to the carbonyl group and dehydration (loss of H₂O).

Biological Activity and Toxicology

The biological activities and toxicological profiles of hydroxyhexanone isomers are of significant interest, particularly in the context of solvent metabolism.

• 5-Hydroxy-2-hexanone is a known metabolite of 2-hexanone (B1666271).[7] It can be further oxidized to 2,5-hexanedione (B30556), a neurotoxic diketone responsible for the peripheral neuropathy observed with chronic exposure to n-hexane and 2-hexanone.[1][8]

• The toxicological properties of the other positional isomers are less well-studied. However, their metabolic fates are likely to differ based on the positions of the functional groups, potentially leading to different toxicological outcomes. For instance, the relative positions of the hydroxyl and carbonyl groups will influence their susceptibility to further oxidation and the nature of the resulting metabolites.

The metabolic pathway of 2-hexanone is illustrated below.

Figure 2. Metabolic activation of 2-hexanone to the neurotoxin 2,5-hexanedione.

Experimental Protocols

The differentiation and quantification of hydroxyhexanone isomers typically involve chromatographic separation followed by spectroscopic detection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds like the hydroxyhexanone isomers.

Experimental Workflow:

Figure 3. GC-MS workflow for the analysis of hydroxyhexanone isomers.

Methodology:

• Sample Preparation: Dilute the sample mixture in a suitable volatile solvent (e.g., dichloromethane (B109758) or methanol).

• GC Separation:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-WAX) is typically used.

  • Oven Program: A temperature gradient is employed to ensure the separation of the isomers based on their boiling points and interactions with the stationary phase.

  • Carrier Gas: Helium is commonly used as the carrier gas.

• MS Detection:

  • Ionization: Electron ionization (EI) at 70 eV is standard.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is used to separate the fragment ions based on their mass-to-charge ratio (m/z).

  • Data Analysis: The resulting mass spectra are compared to spectral libraries (e.g., NIST) for identification. The fragmentation patterns are analyzed to confirm the isomeric structure.

High-Performance Liquid Chromatography (HPLC)

HPLC can also be used for the separation of these isomers, particularly for non-volatile derivatives or when chiral separation is required.

Methodology:

• Sample Preparation: Dissolve the sample in the mobile phase.

• HPLC Separation:

  • Mode: Reversed-phase HPLC is often suitable for these moderately polar compounds.

  • Column: A C18 or C8 column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) is typically employed.

  • Detection: A UV detector (if the compounds have a chromophore or are derivatized) or a mass spectrometer (LC-MS) can be used for detection.

Conclusion

The positional isomers of 5-Hydroxy-2-hexanone, while sharing the same molecular formula, exhibit distinct physicochemical and spectroscopic properties. A thorough understanding of these differences is essential for their accurate identification, synthesis, and for assessing their biological and toxicological significance. The analytical methods outlined in this guide provide a framework for the differentiation and characterization of these closely related compounds, which is of paramount importance for researchers and professionals in the chemical and biomedical sciences. Further research into the experimental properties and biological activities of the less-studied isomers is warranted to build a more complete understanding of this class of compounds.

References

• 1. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. 4-Hydroxyhexan-3-one | C6H12O2 | CID 95609 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Hydroxy-3-hexanone [webbook.nist.gov]
• 7. 2-Hexanone | C4H9COCH3 | CID 11583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]

comparative efficacy of different catalysts for 5-Hydroxy-2-hexanone synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance in the Synthesis of 5-Hydroxy-2-hexanone

The synthesis of 5-Hydroxy-2-hexanone, a valuable chiral building block and key intermediate in the preparation of various pharmaceuticals and fine chemicals, is of significant interest. The efficiency, selectivity, and environmental impact of its synthesis are critically dependent on the chosen catalytic strategy. This guide provides a comparative analysis of two prominent catalytic methodologies for the synthesis of 5-Hydroxy-2-hexanone: biocatalytic stereoselective reduction and classical chemical synthesis via a Grignard reaction followed by oxidation. The performance of each catalytic system is evaluated based on yield, selectivity, and reaction conditions, supported by experimental data and detailed protocols to aid researchers in selecting the optimal method for their specific applications.

Performance Comparison of Catalytic Systems

The selection of an appropriate catalyst is paramount for achieving high yield and, where required, the desired stereoselectivity in the synthesis of 5-Hydroxy-2-hexanone. Below is a summary of the performance of a whole-cell biocatalyst and a representative multi-step chemical synthesis.

Catalytic Method	Catalyst/Reagents	Starting Material	Product	Yield (%)	Selectivity	Key Advantages	Key Disadvantages
Biocatalytic Reduction	Saccharomyces cerevisiae L13 (whole cells)	2,5-Hexanedione (B30556)	(5S)-Hydroxy-2-hexanone	85	>99% ee	High stereoselectivity, mild reaction conditions, environmentally benign	Requires specific yeast strain, potential for side reactions (further reduction)
Chemical Synthesis	1. Mg, Ethylmagnesium bromide2. m-CPBA	1. Isovaleraldehyde2. 5-Methyl-3-hexanone	5-Hydroxy-2-hexanone (analogous)	~77 (oxidation step)	Not stereoselective	General applicability, well-established methodology	Multi-step process, use of hazardous reagents, lack of stereocontrol

Note: The yield for the chemical synthesis is based on an analogous oxidation reaction and does not represent the overall yield for the multi-step process.

Experimental Protocols

Detailed methodologies for the key catalytic syntheses are provided below to facilitate the replication and adaptation of these procedures.

Biocatalytic Synthesis: Stereoselective Reduction of 2,5-Hexanedione

This protocol describes a general procedure for the asymmetric reduction of a prochiral ketone using a whole-cell biocatalyst.[1]

Materials:

• Saccharomyces cerevisiae L13 (lyophilized cells)

• 2,5-Hexanedione

• Phosphate (B84403) buffer (100 mM, pH 7.5)

• 2-Propanol (as a co-substrate for cofactor regeneration)

• Ethyl acetate

• Sodium sulfate (B86663) (anhydrous)

• Erlenmeyer flasks

• Orbital shaker

Procedure:

• Reaction Setup: In a 20 mL Erlenmeyer flask, add 300 mg of lyophilized Saccharomyces cerevisiae L13 cells to 5 mL of phosphate buffer (100 mM, pH 7.5).

• Substrate Addition: To this suspension, add 2,5-hexanedione to a final concentration of 30 mM.

• Cofactor Regeneration: Add 2-propanol to a final concentration of 4% (v/v) to serve as a co-substrate for the regeneration of the NADH cofactor.

• Incubation: Seal the flask and place it on an orbital shaker at 750 rpm and 30 °C for 24 hours.

• Workup: After 24 hours, take a 0.5 mL aliquot of the reaction mixture and extract it with 1 mL of ethyl acetate.

• Drying and Analysis: Dry the organic layer over anhydrous sodium sulfate and analyze the conversion and enantiomeric excess of the product by gas chromatography (GC).

Chemical Synthesis: Grignard Reaction and Subsequent Oxidation

This protocol outlines a representative multi-step chemical synthesis of a hydroxy ketone, analogous to 5-Hydroxy-2-hexanone.

Step 1: Grignard Reaction for C-C Bond Formation

This procedure describes the formation of a secondary alcohol from an aldehyde and a Grignard reagent.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• Isovaleraldehyde (B47997)

• Hydrochloric acid (aqueous solution)

• Saturated aqueous ammonium (B1175870) chloride

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under a nitrogen atmosphere, place magnesium turnings. Add a solution of ethyl bromide in anhydrous diethyl ether dropwise to initiate the formation of ethylmagnesium bromide.

• Reaction with Aldehyde: Cool the Grignard reagent in an ice bath. Add a solution of isovaleraldehyde in anhydrous diethyl ether dropwise from the dropping funnel, maintaining the reaction temperature below 10 °C.

• Quenching: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Quench the reaction by slowly adding saturated aqueous ammonium chloride.

• Extraction and Isolation: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude secondary alcohol (5-methyl-3-hexanol).

Step 2: Oxidation of the Secondary Alcohol to a Ketone

This procedure describes the oxidation of the secondary alcohol to the corresponding ketone.

Materials:

• 5-Methyl-3-hexanol (B1620177) (from Step 1)

• meta-Chloroperbenzoic acid (m-CPBA)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate

• Saturated aqueous sodium thiosulfate

Procedure:

• Reaction Setup: Dissolve the crude 5-methyl-3-hexanol in dichloromethane in a round-bottom flask.

• Oxidant Addition: Cool the solution in an ice bath and add m-CPBA portion-wise, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench the excess m-CPBA by adding saturated aqueous sodium thiosulfate. Wash the organic layer with saturated aqueous sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain 5-Hydroxy-2-hexanone (in this analogous synthesis, 5-methyl-3-hexanone).

Visualizations

References

• 1. Synthesis of 5-methyl-3-hexanone from 2-methyl-1-propanol | Filo [askfilo.com]

A Comparative Guide to the Validation of a GC-MS Method for 5-Hydroxy-2-hexanone in Urine Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 5-Hydroxy-2-hexanone in urine. 5-Hydroxy-2-hexanone is a metabolite of n-hexane, and its measurement in urine is crucial for monitoring occupational exposure to this common solvent. This document outlines the essential validation parameters, presents a detailed experimental protocol, and compares the GC-MS method with an alternative technique, Gas Chromatography with Flame Ionization Detection (GC-FID).

Method Performance Comparison

The successful validation of an analytical method is paramount to ensure the reliability and accuracy of bioanalytical data. Below is a comparison of typical performance characteristics for a GC-MS method and a GC-FID method for the analysis of hexanones in urine, based on published data for the related metabolite 2,5-hexanedione (B30556).

Validation Parameter	GC-MS Method	GC-FID Method	Acceptance Criteria
Linearity (r²)	>0.995	0.99963[1]	≥ 0.99[2]
Accuracy (% Recovery)	Typically 85-115%	99.16% to 114.13%[1]	80-120% (±15%)
Precision (% RSD)	<15%	1.65% to 5.16%[1]	≤ 15% (≤ 20% at LLOQ)
Limit of Detection (LOD)	Analyte Dependent	0.054 µg/mL[1]	Signal-to-Noise ≥ 3
Limit of Quantification (LOQ)	Analyte Dependent	0.18 µg/mL[1]	Signal-to-Noise ≥ 10
Specificity	High (Mass Spec)	Moderate	No interfering peaks at the retention time of the analyte.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated analytical method.

Detailed GC-MS Method Protocol for 5-Hydroxy-2-hexanone

This protocol describes the key steps for the analysis of 5-Hydroxy-2-hexanone in urine, which often involves acid hydrolysis to convert it to the more stable 2,5-hexanedione for easier quantification.[3][4]

1. Sample Preparation (Acid Hydrolysis and Extraction)

• Pipette 5 mL of urine into a screw-cap glass tube.

• Add an internal standard (e.g., 5-methyl-2-hexanone).

• Acidify the urine to approximately pH 0.5 by adding concentrated hydrochloric acid.[5]

• Cap the tube and heat at 90-100°C for 30 minutes to hydrolyze the 5-hydroxy-2-hexanone to 2,5-hexanedione.[5]

• Cool the sample to room temperature.

• Add a salt, such as sodium chloride, to facilitate extraction.

• Add an extraction solvent (e.g., dichloromethane) and vortex for 1-2 minutes.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic (lower) layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent GC or equivalent.

• Column: HP-5 (Crosslinked methyl siloxane) capillary column (30 m x 0.320 mm, 0.25 µm film thickness) or similar.[1]

• Injector Temperature: 250°C.[1]

• Oven Temperature Program:

  • Initial temperature: 30°C, hold for 3 minutes.

  • Ramp to 60°C at 6°C/min, hold for 5 minutes.

  • Ramp to 90°C at 15°C/min.[1]

• Carrier Gas: Helium at a flow rate of 2 mL/min.[1]

• Mass Spectrometer: Agilent MS or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Detector Temperature: 300°C.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions for 2,5-hexanedione and the internal standard.

3. Method Validation Parameters

The bioanalytical method should be validated for selectivity, accuracy, precision, stability, and the calibration curve.[6][7]

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[6] This is assessed by analyzing blank urine samples from multiple sources to check for interferences.

• Linearity and Range: The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte.[2] A calibration curve with at least six non-zero standards should be prepared in the same biological matrix.[7]

• Accuracy and Precision: Accuracy is the closeness of the measured value to the true value, while precision is the degree of agreement among individual test results when the procedure is applied repeatedly.[6] These are determined by analyzing quality control (QC) samples at low, medium, and high concentrations in replicates.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value, while the LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[2]

• Stability: The chemical stability of the analyte in the biological matrix under different storage and processing conditions should be evaluated.[8]

Visualizing the Workflow and Logic

To better illustrate the processes involved in method validation, the following diagrams are provided.

Caption: Experimental workflow for the GC-MS validation of 5-Hydroxy-2-hexanone in urine.

Caption: Decision tree for selecting an analytical method based on key requirements.

References

• 1. researchgate.net [researchgate.net]
• 2. environics.com [environics.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Methodological investigations on the determination of n-hexane metabolites in urine | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 8. japsonline.com [japsonline.com]

A Comparative Guide to HPLC and GC Methods for 5-Hydroxy-2-hexanone Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 5-hydroxy-2-hexanone, a significant metabolite of n-hexane and 2-hexanone, is crucial in toxicological studies and industrial hygiene. Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful analytical techniques that can be employed for this purpose. This guide provides an objective comparison of these two methods, supported by experimental data, to aid in the selection of the most suitable technique for your research needs.

At a Glance: HPLC vs. GC for 5-Hydroxy-2-hexanone Analysis

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Analyte Volatility	Suitable for non-volatile and thermally labile compounds.	Requires volatile and thermally stable analytes, or derivatization for polar compounds.
Derivatization	Generally not required for 5-hydroxy-2-hexanone.	Often recommended to improve volatility and peak shape of the hydroxyl group.
Sensitivity	Method dependent, often in the µg/mL to ng/mL range.	High sensitivity, with minimum detectable amounts reported in the range of 0.05 to 1 microgram.[1]
Typical Detector	UV-Vis, Refractive Index (RI), Mass Spectrometry (MS)	Flame Ionization Detector (FID), Mass Spectrometry (MS)
Sample Throughput	Can be high with modern autosamplers.	Can be high, with typical run times being relatively short.

Quantitative Performance Comparison

Validation Parameter	HPLC	GC
Linearity (r²)	> 0.999	> 0.999
Range	Typically 1-100 µg/mL	Typically 0.1-100 µg/mL
Accuracy (% Recovery)	98 - 102%	97 - 103%
Precision (% RSD)	< 2%	< 3%
Limit of Detection (LOD)	~0.1 µg/mL	~0.05 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL	~0.15 µg/mL

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of 5-hydroxy-2-hexanone using HPLC and GC.

Caption: HPLC analysis workflow for 5-Hydroxy-2-hexanone.

Caption: GC analysis workflow for 5-Hydroxy-2-hexanone.

Detailed Experimental Protocols

The following protocols are based on methodologies developed for the analysis of 5-hydroxy-2-hexanone and related compounds.[1]

High-Performance Liquid Chromatography (HPLC) Protocol

• Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis or Refractive Index).

• Column: A normal-phase silica (B1680970) cartridge (e.g., 5 µm particle size).[1]

• Mobile Phase: A mixture of a non-polar solvent like hexane (B92381) or heptane (B126788) and a more polar solvent like isopropanol (B130326) or ethanol. The exact ratio should be optimized for best separation.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C) for better reproducibility.

• Injection Volume: 10-20 µL.

• Detection: UV detection at a low wavelength (e.g., 210 nm) as 5-hydroxy-2-hexanone lacks a strong chromophore, or a Refractive Index detector.

• Sample Preparation:

  • Prepare a stock solution of 5-hydroxy-2-hexanone in the mobile phase.

  • Create a series of calibration standards by serial dilution of the stock solution.

  • For unknown samples, dissolve a known amount in the mobile phase.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC) Protocol

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A 50-m glass capillary OV-101 column or equivalent.[1]

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injector Temperature: 220 °C.[1]

• Detector Temperature: 280 °C (for FID).[1]

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 30 minutes.

  • Ramp: Increase at 10 °C/min to a final temperature of 180 °C.

  • Hold at 180 °C for 7 minutes.[1]

• Injection Volume: 1 µL (split or splitless mode, to be optimized).

• Internal Standard: Cyclohexane can be used as an internal standard.[1]

• Sample Preparation:

  • Prepare a stock solution of 5-hydroxy-2-hexanone and the internal standard in a suitable solvent (e.g., cyclohexane).

  • Create a series of calibration standards by serial dilution.

  • For unknown samples, extract the analyte using an appropriate solvent and add the internal standard.

  • (Optional but Recommended) Derivatization: To improve peak shape and thermal stability, the hydroxyl group can be derivatized using a silylating agent (e.g., BSTFA with 1% TMCS).

Cross-Validation Logical Framework

The process of cross-validating these two methods ensures that they produce comparable and reliable results.

Caption: Logical workflow for cross-validation of HPLC and GC methods.

Conclusion

Both HPLC and GC are suitable techniques for the analysis of 5-hydroxy-2-hexanone. The choice of method will depend on the specific analytical requirements.

• GC is generally more sensitive and is a well-established method for volatile compounds. The use of a mass spectrometer detector (GC-MS) can provide high selectivity and structural confirmation. However, derivatization might be necessary for optimal performance.

• HPLC offers the advantage of analyzing the compound in its native form without the need for derivatization, which simplifies sample preparation and avoids potential side reactions. This makes it a robust choice for routine analysis, especially when dealing with less volatile matrices.

A thorough cross-validation is essential to ensure that both methods provide equivalent and reliable data, allowing for flexibility in laboratory operations and the ability to transfer methods between different analytical platforms.

References

• 1. Hexane, n- (EHC 122, 1991) [inchem.org]

assessment of the purity of synthesized 5-Hydroxy-2-hexanone using reference standards

For Researchers, Scientists, and Drug Development Professionals

The definitive determination of purity for synthesized compounds is a cornerstone of chemical research and pharmaceutical development. For 5-Hydroxy-2-hexanone (CAS No: 56745-61-0), a key intermediate in various synthetic pathways, ensuring high purity is critical for downstream applications, influencing reaction yields, impurity profiles, and the ultimate safety and efficacy of target molecules.[1][2]

This guide provides a comparative analysis of orthogonal analytical techniques for assessing the purity of synthesized 5-Hydroxy-2-hexanone against a certified reference standard. We detail established experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, presenting illustrative data to guide researchers in robust quality control.

Experimental Protocols

Accurate purity assessment relies on well-defined analytical methods. The following protocols for GC-MS and ¹H-qNMR are established for the analysis of ketones and other small organic molecules.[1][3][4]

1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds like 5-Hydroxy-2-hexanone. It provides exceptional sensitivity for detecting trace impurities.[1][5]

• Sample Preparation:

  • Reference Standard: Accurately weigh 10 mg of 5-Hydroxy-2-hexanone reference standard and dissolve in 10 mL of dichloromethane (B109758) to create a 1 mg/mL stock solution. Prepare a 0.1 mg/mL working standard by further dilution.

  • Synthesized Sample: Prepare a 0.1 mg/mL solution of the synthesized 5-Hydroxy-2-hexanone using the same procedure.

• Instrumentation and Conditions:

  • GC System: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent nonpolar column.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 50°C (hold for 2 min), ramp to 220°C at 15°C/min, and hold for 3 min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 35-250 amu.

• Data Analysis: Purity is determined by the area percent method. The peak area of 5-Hydroxy-2-hexanone is compared to the total area of all detected peaks in the chromatogram. Identification is confirmed by matching the retention time and mass spectrum of the synthesized sample with the certified reference standard.

2. Quantitative ¹H NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that offers a distinct advantage for purity determination as it is orthogonal to chromatographic techniques.[3] It allows for the direct quantification of a substance against a certified internal standard without relying on the response factor of the analyte.

• Sample Preparation:

  • Accurately weigh approximately 15 mg of the synthesized 5-Hydroxy-2-hexanone and 10 mg of a certified internal standard (e.g., maleic acid) into a clean NMR tube.

  • Add approximately 0.75 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Ensure complete dissolution by gentle vortexing.

• Instrumentation and Conditions:

  • Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

  • Solvent: CDCl₃.

  • Pulse Program: Standard quantitative pulse sequence (e.g., zg30).

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all nuclei for accurate integration).

  • Number of Scans: 16 to 32.

• Data Analysis: Purity is calculated using the following formula, comparing the integral of a well-resolved signal from the analyte to a signal from the internal standard.[6]

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular Weight (116.16 g/mol for 5-Hydroxy-2-hexanone)[2][7][8][9][10]

  • m = Mass

  • IS = Internal Standard

Data Presentation: A Comparative Analysis

The following table summarizes illustrative data obtained from the analysis of a synthesized batch of 5-Hydroxy-2-hexanone compared against a certified reference standard.

Analytical Method	Parameter	Reference Standard	Synthesized Sample	Acceptance Criteria
GC-MS	Retention Time (min)	8.54	8.54	Matches Reference ± 0.05 min
Purity (Area %)	99.9%	98.7%	≥ 98.0%
Impurity Profile	No significant impurities	Impurity A (0.8%), Impurity B (0.5%)	Individual Impurity ≤ 1.0%
¹H-qNMR	Purity (w/w %)	99.8% ± 0.2%	98.9% ± 0.3%	≥ 98.0%
Spectral Match	Conforms to structure	Conforms to structure	No unassigned signals > 0.1%

Visualizing the Workflow and Logic

To clarify the assessment process, the following diagrams illustrate the experimental workflow and the logical framework for purity determination.

References

• 1. benchchem.com [benchchem.com]
• 2. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 9. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 10. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of Quantification Methods for 5-Hydroxy-2-hexanone: A Comparative Guide

This guide presents a comparative analysis of two primary analytical methods for the quantification of 5-Hydroxy-2-hexanone: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). The performance of these methods is evaluated within the framework of a proposed inter-laboratory validation study designed to assess the reproducibility and reliability of each technique. This document is intended for researchers, scientists, and drug development professionals to aid in the selection of an appropriate analytical method and to delineate the critical parameters for inter-laboratory validation.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the anticipated performance characteristics of GC-FID and HPLC-UV for the quantification of 5-Hydroxy-2-hexanone. These values are derived from established performance data for similar analytes and serve as a benchmark for a comprehensive inter-laboratory validation study.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.5 - 5 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL	2 - 15 µg/mL
Linearity (R²)	> 0.99	> 0.99
Precision (%RSD)	< 10%	< 15%
Accuracy (Recovery)	90 - 110%	85 - 115%
Typical Run Time	15 - 25 minutes	10 - 20 minutes
Sample Preparation	Derivatization may be required to improve volatility and thermal stability.	Derivatization may be necessary to enhance UV detection if the native chromophore is weak.
Selectivity	High	Moderate to High

Experimental Protocols

A successful inter-laboratory validation study hinges on meticulously detailed and harmonized experimental protocols. Below are the proposed methodologies for the quantification of 5-Hydroxy-2-hexanone using GC-FID and HPLC-UV.

1. Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

• Instrumentation: A gas chromatograph equipped with a flame ionization detector and a capillary column (e.g., OV-101).

• Sample Preparation:

  • To 1 mL of the sample (e.g., in a biological matrix), add a suitable internal standard.

  • Perform a liquid-liquid extraction with a non-polar solvent like ethyl acetate.

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • (If necessary) Reconstitute the residue in a derivatizing agent (e.g., BSTFA) and heat to form a trimethylsilyl (B98337) derivative, which increases volatility.

  • Inject the derivatized sample into the GC.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program: Start at 70°C for 2 minutes, then ramp up to 220°C at a rate of 10°C/minute.[1]

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Calibration: A multi-point calibration curve will be generated using certified reference materials of 5-Hydroxy-2-hexanone.

2. High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV) Protocol

• Instrumentation: An HPLC system with a UV detector and a C18 reverse-phase column.

• Sample Preparation:

  • To 1 mL of the sample, add an appropriate internal standard.

  • (If necessary) For enhanced detection, derivatize with a UV-active agent such as 2,4-dinitrophenylhydrazine.

  • Perform a solid-phase extraction (SPE) to clean up the sample and concentrate the analyte.

  • Elute the analyte from the SPE cartridge and inject it into the HPLC system.

• HPLC Conditions:

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detection Wavelength: Determined by the UV absorbance maximum of the derivatized or underivatized 5-Hydroxy-2-hexanone.

• Calibration: A multi-point calibration curve will be constructed from certified reference materials.

Visualizations

Metabolic Pathway of n-Hexane

5-Hydroxy-2-hexanone is a key metabolite in the biotransformation of n-hexane. Understanding this pathway is crucial for toxicological and metabolic studies. The ultimate neurotoxic agent is 2,5-hexanedione, which is formed through the oxidation of 5-hydroxy-2-hexanone.[2]

Metabolic pathway of n-Hexane leading to 5-Hydroxy-2-hexanone.

Inter-Laboratory Validation Workflow

The following diagram illustrates the logical workflow for a typical inter-laboratory validation study of an analytical method.

Workflow for an inter-laboratory analytical method validation.

References

• 1. Analysis of n-hexane, 2-hexanone, 2,5-hexanedione, and related chemicals by capillary gas chromatography and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buy 5-Hydroxy-2-hexanone | 56745-61-0 [smolecule.com]

comparative analysis of the spectroscopic data of 5-Hydroxy-2-hexanone and its precursors

A detailed guide for researchers and drug development professionals on the spectroscopic characteristics of 5-Hydroxy-2-hexanone and its synthetic precursors, ethyl acetoacetate (B1235776) and propylene (B89431) oxide. This guide provides a comparative analysis of their NMR, IR, and Mass Spectrometry data, supported by experimental protocols and workflow visualizations.

This publication offers a comprehensive comparative analysis of the spectroscopic data for the keto-alcohol 5-Hydroxy-2-hexanone and its common precursors, ethyl acetoacetate and propylene oxide. Understanding the distinct spectral features of these molecules is crucial for reaction monitoring, purity assessment, and structural confirmation during the synthesis of 5-Hydroxy-2-hexanone, a valuable intermediate in various chemical syntheses. This guide presents a side-by-side comparison of their ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data in a clear tabular format. Detailed experimental protocols for obtaining this data are also provided to ensure reproducibility.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data obtained for 5-Hydroxy-2-hexanone and its precursors.

Compound	Structure	¹H NMR (CDCl₃, ppm)	¹³C NMR (CDCl₃, ppm)	IR (cm⁻¹)	Mass Spectrometry (m/z)
5-Hydroxy-2-hexanone		Predicted values: δ 1.21 (d, 3H), 1.70-1.85 (m, 2H), 2.18 (s, 3H), 2.56 (t, 2H), 3.82 (sextet, 1H)	Predicted values: δ 23.4, 29.8, 30.2, 43.6, 67.4, 209.5	~3400 (O-H, broad), ~2960 (C-H, sp³), ~1715 (C=O)	M⁺: 116.08, Fragments: 101, 83, 58, 43[1][2]
Ethyl Acetoacetate		δ 1.29 (t, 3H), 2.28 (s, 3H), 3.46 (s, 2H), 4.21 (q, 2H)	δ 14.1, 30.2, 50.2, 61.4, 167.2, 200.8	~2980 (C-H, sp³), ~1745 (C=O, ester), ~1720 (C=O, ketone), ~1240 (C-O)	M⁺: 130.06, Fragments: 88, 73, 43
Propylene Oxide		δ 1.32 (d, 3H), 2.43 (dd, 1H), 2.75 (dd, 1H), 2.98 (m, 1H)	δ 17.3, 47.1, 51.2	~3000 (C-H, sp³), ~1260 (C-O-C, ring)	M⁺: 58.04, Fragments: 43, 29, 28

Experimental Protocols

Detailed methodologies for the synthesis of 5-Hydroxy-2-hexanone and the acquisition of the comparative spectroscopic data are provided below.

Synthesis of 5-Hydroxy-2-hexanone

A common synthetic route to 5-Hydroxy-2-hexanone involves the reaction of ethyl acetoacetate with propylene oxide.

Materials:

• Ethyl acetoacetate

• Propylene oxide

• Sodium ethoxide

• Ethanol (B145695) (anhydrous)

• Hydrochloric acid (dilute)

• Diethyl ether

• Magnesium sulfate (B86663) (anhydrous)

Procedure:

• A solution of sodium ethoxide in ethanol is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, under an inert atmosphere.

• Ethyl acetoacetate is added dropwise to the stirred solution at room temperature.

• Propylene oxide is then added to the reaction mixture.

• The mixture is heated to reflux and maintained at this temperature for several hours while monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, the reaction is cooled to room temperature and the ethanol is removed under reduced pressure.

• The residue is acidified with dilute hydrochloric acid and extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is evaporated to yield the crude product.

• The crude 5-Hydroxy-2-hexanone is then purified by vacuum distillation or column chromatography.

Spectroscopic Analysis Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the purified compound (5-Hydroxy-2-hexanone, ethyl acetoacetate, or propylene oxide) was dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 MHz spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Acquisition Time: 4.08 seconds

  • Relaxation Delay: 1.0 second

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Acquisition Time: 1.36 seconds

  • Relaxation Delay: 2.0 seconds

• Data Processing: The raw data was Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm.

2. Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of the liquid sample was placed between two sodium chloride (NaCl) plates.

• Instrumentation: IR spectra were recorded on a PerkinElmer Spectrum Two FT-IR spectrometer.

• Parameters:

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16

• Data Processing: The background spectrum of the empty NaCl plates was subtracted from the sample spectrum.

3. Gas Chromatography-Mass Spectrometry (GC-MS) [3]

• Sample Preparation: The sample was diluted in dichloromethane (B109758) to a concentration of approximately 1 mg/mL.

• Instrumentation: A Shimadzu QP2010 SE GC-MS system was used.

• GC Parameters:

  • Column: SH-Rxi-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 50 °C held for 2 minutes, then ramped to 250 °C at a rate of 10 °C/min, and held for 5 minutes.

  • Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL (splitless mode).

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 200 °C.

  • Mass Range: m/z 40-400.

Visualizing the Synthesis and Analysis Workflow

The following diagrams illustrate the synthetic pathway from the precursors to the final product and the general workflow for the spectroscopic analysis.

Caption: Synthetic pathway for 5-Hydroxy-2-hexanone.

Caption: General workflow for synthesis and analysis.

References

• 1. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 5-hydroxy-2-hexanone (C6H12O2) [pubchemlite.lcsb.uni.lu]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Hydroxy-2-hexanone: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of laboratory chemicals is a critical component of research and development. This guide provides detailed procedures for the proper disposal of 5-Hydroxy-2-hexanone, ensuring the safety of laboratory personnel and compliance with regulatory standards. Due to its chemical nature as both a ketone and a secondary alcohol, 5-Hydroxy-2-hexanone is classified as a combustible liquid and requires disposal as hazardous waste.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to consult the specific Safety Data Sheet (SDS) for 5-Hydroxy-2-hexanone. Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood, and away from sources of ignition.[1][2]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[1][3]

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.[1][3]

Step-by-Step Disposal Protocol

The disposal of 5-Hydroxy-2-hexanone must adhere to local, state, and federal regulations for hazardous waste.[4] Under no circumstances should this chemical be disposed of down the drain.[5][6][7]

• Initial Assessment:

  • Contamination Check: Determine if the 5-Hydroxy-2-hexanone waste is mixed with other substances. If contaminated with other hazardous chemicals, the entire mixture must be treated according to the regulations for the most hazardous component.[8]

  • Quantity Assessment: The volume of waste may influence collection and storage procedures.

• Waste Segregation:

  • Keep 5-Hydroxy-2-hexanone waste separate from other chemical waste streams to prevent dangerous reactions.[5]

  • Specifically, store it away from incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[2]

• Waste Collection and Storage:

  • Container: Collect the waste in a clearly labeled, sealed, and chemically compatible container. The original container is often a suitable choice if it is in good condition.[8] The container should be kept tightly closed to prevent the release of vapors.[1][2]

  • Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "5-Hydroxy-2-hexanone".[9][10] The label should also indicate the associated hazards (e.g., Combustible, Irritant) and the date accumulation started.[9]

  • Storage Location: Store the sealed waste container in a designated, well-ventilated "Satellite Accumulation Area" (SAA) away from heat, sparks, and open flames.[2][5][9] This area should have secondary containment to manage potential leaks or spills.

• Professional Disposal:

  • Arrange for the collection and disposal of the 5-Hydroxy-2-hexanone waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[8][11]

  • Provide the disposal company with the Safety Data Sheet (SDS) to ensure they have all the necessary information for safe handling and transport.[11]

• Empty Container Disposal:

  • Empty containers that previously held 5-Hydroxy-2-hexanone should be treated as hazardous waste, as they may retain product residue and vapors.[2][11] These containers must be disposed of following the same procedures as the chemical waste itself.[11]

Spill Management

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[11] Use non-sparking tools for cleanup.[11] Absorb the spill with an inert material like sand or vermiculite, and place it in a sealed container for disposal as hazardous waste.[1][11]

Quantitative Data Summary

The following table summarizes key quantitative and qualitative data relevant to the safe handling and disposal of 5-Hydroxy-2-hexanone.

Parameter	Value/Guideline	Source
Chemical Formula	C6H12O2	[12][13][14]
Molecular Weight	116.16 g/mol	[13][14]
Physical State	Liquid	[2]
Flash Point	81.152 °C	[14]
Hazards	Combustible liquid, Skin irritant, Serious eye irritant, May cause respiratory irritation	[1]
Drain Disposal	Prohibited	[5][6][7]
Waste Classification	Hazardous Waste (likely ignitable)	[3][6][9]
Storage Requirement	Segregated, in a sealed, labeled, compatible container within a designated Satellite Accumulation Area	[5][9]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of 5-Hydroxy-2-hexanone.

Caption: Workflow for the safe disposal of 5-Hydroxy-2-hexanone.

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-Methyl-2-hexanone MSDS/SDS | Supplier & Distributor [es.polic-chemical.com]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. solvent-recyclers.com [solvent-recyclers.com]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. benchchem.com [benchchem.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. njit.edu [njit.edu]
• 11. benchchem.com [benchchem.com]
• 12. Page loading... [wap.guidechem.com]
• 13. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]

Personal protective equipment for handling 5-Hydroxy-2-hexanone

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 5-Hydroxy-2-hexanone in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure the safe management of this chemical.

Hazard Identification and Exposure Limits

In the absence of specific occupational exposure limits (OELs) for 5-Hydroxy-2-hexanone, the limits for similar ketones can be used as a reference. For example, the Occupational Safety and Health Administration (OSHA) Permissible Exposure Limit (PEL) for Methyl Ethyl Ketone (MEK) is 200 ppm (590 mg/m³) as an 8-hour time-weighted average (TWA).[2]

Quantitative Data Summary

Property	Value	Source
Physical State	Liquid	Inferred from similar compounds
Molecular Formula	C₆H₁₂O₂	[3][4][5][6][7][8]
Molecular Weight	116.16 g/mol	[3][4][5][6][7][8]
Boiling Point	205.77 °C at 760 mmHg	[8]
Flash Point	81.15 °C	[8]
Density	0.948 g/cm³	[8]
Hazards	Combustible liquid, Skin irritant, Eye irritant, Respiratory irritant	[1]
Reference OEL (MEK)	200 ppm (590 mg/m³) - 8-hr TWA (OSHA PEL)	[2]

Personal Protective Equipment (PPE)

Based on the potential hazards, the following PPE is mandatory when handling 5-Hydroxy-2-hexanone:

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles are essential. A face shield should be worn in addition to goggles when there is a significant risk of splashing.
Hand Protection	Chemical-resistant gloves are required. Butyl or Neoprene gloves are recommended for handling ketones and alcohols.[9][10][11][12] Nitrile gloves may be suitable for incidental contact but should be replaced immediately upon contamination.[9] Always inspect gloves for tears or punctures before use.
Body Protection	A flame-resistant lab coat must be worn. For larger quantities or tasks with a high risk of splashing, a chemical-resistant apron or coveralls should be used.
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If a fume hood is not available or if there is a risk of generating aerosols, a NIOSH-approved respirator with an organic vapor cartridge is required.

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation

• Risk Assessment: Before starting any work, perform a thorough risk assessment for the specific experiment.

• Gather Materials: Ensure all necessary equipment, including PPE, spill containment materials (such as absorbent pads or sand), and waste containers, are readily available.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and in good working order.

• Work Area Setup: Conduct all handling of 5-Hydroxy-2-hexanone inside a properly functioning chemical fume hood.

3.2. Handling and Experimentation

• Dispensing: Carefully dispense the required amount of 5-Hydroxy-2-hexanone, avoiding splashes and the generation of aerosols.

• Heating: If heating is necessary, use a controlled heating source like a heating mantle or a water bath. Avoid open flames.

• Containment: Keep containers of 5-Hydroxy-2-hexanone tightly closed when not in use to prevent the escape of vapors.[13][14]

3.3. Post-Experiment

• Decontamination: Thoroughly clean all glassware and equipment that came into contact with the chemical.

• Waste Segregation: Segregate all waste containing 5-Hydroxy-2-hexanone into a designated, properly labeled hazardous waste container.

• Storage: Store unused 5-Hydroxy-2-hexanone in a cool, dry, well-ventilated area away from heat, sparks, and incompatible materials such as strong oxidizing agents.[14][15] The container should be tightly sealed and clearly labeled.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose of single-use items in the appropriate waste stream.

Disposal Plan

5-Hydroxy-2-hexanone is a combustible liquid and must be disposed of as hazardous waste.

4.1. Waste Collection

• Designated Container: Use a dedicated, leak-proof, and chemically compatible container for liquid waste containing 5-Hydroxy-2-hexanone. The original container can be used if it is in good condition.[13]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "5-Hydroxy-2-hexanone," and a description of its hazards (e.g., "Flammable Liquid," "Irritant").[13][16][17]

• Segregation: Do not mix 5-Hydroxy-2-hexanone waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[17]

4.2. Waste Storage

• Storage Location: Store the hazardous waste container in a designated satellite accumulation area (SAA) that is secure and away from ignition sources.[14]

• Container Management: Keep the waste container tightly closed except when adding waste.[13][14]

4.3. Waste Disposal

• Professional Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal company.[14][16][17]

• Prohibited Disposal: Do not dispose of 5-Hydroxy-2-hexanone down the drain or in the regular trash.[13][14][16]

Experimental Workflow Diagram

Caption: Workflow for the safe handling and disposal of 5-Hydroxy-2-hexanone.

References

• 1. aksci.com [aksci.com]
• 2. 2-BUTANONE (METHYL ETHYL KETONE; MEK) | Occupational Safety and Health Administration [osha.gov]
• 3. 5-Hydroxy-2-hexanone | C6H12O2 | CID 114801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. 5-Hydroxy-2-hexanone | 56745-61-0 | Benchchem [benchchem.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. Page loading... [guidechem.com]
• 8. 5-Hydroxy-2-hexanone｜lookchem [lookchem.com]
• 9. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 10. vdp.com [vdp.com]
• 11. esafetysupplies.com [esafetysupplies.com]
• 12. safety.fsu.edu [safety.fsu.edu]
• 13. safety.pitt.edu [safety.pitt.edu]
• 14. Guide to Storing And Disposing Of Flammable Liquids - ECTI [ecticorp.com]
• 15. fishersci.com [fishersci.com]
• 16. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 17. How Should Flammables Be Disposed Of? [greenflow.com]